Sgc aak1 1

Core Science & Biosynthesis

The Making of a Molecular Tool: An In-depth Technical Guide to the Discovery and Development of SGC-AAK1-1, a Chemical Probe for AAK1/BMP2K

This guide provides a comprehensive technical overview of the discovery, development, and characterization of SGC-AAK1-1, a potent and selective chemical probe for the dual inhibition of Adaptor-Associated Kinase 1 (AAK1) and BMP-2-Inducible Kinase (BMP2K). Designed for researchers, scientists, and drug development professionals, this document details the scientific rationale, experimental methodologies, and critical data that underscore the utility of SGC-AAK1-1 as a high-quality tool for interrogating the biology of the Numb-associated kinase (NAK) family.

Introduction: The Rationale for Targeting AAK1 and the Need for a Chemical Probe

Adaptor-Associated Kinase 1 (AAK1) is a serine/threonine kinase that plays a pivotal role in clathrin-mediated endocytosis (CME), a fundamental cellular process for the internalization of receptors, nutrients, and pathogens.[1][2][3] AAK1 executes its function, in part, by phosphorylating the μ2 subunit of the adaptor protein 2 (AP-2) complex, a key event in the maturation of clathrin-coated pits.[3][4] Given its integral role in CME, AAK1 has been implicated in a variety of physiological and pathological processes, including synaptic vesicle recycling, signaling pathways such as Wnt and Notch, and the progression of neurological disorders like neuropathic pain, Parkinson's disease, and Alzheimer's disease.[1][4][5][6][7] Furthermore, its involvement in viral entry has positioned AAK1 as a potential target for antiviral therapies.[3][4]

The exploration of AAK1's multifaceted roles has been hampered by a lack of specific and potent pharmacological inhibitors. High-quality chemical probes—small molecules that selectively modulate a protein's function—are indispensable tools for dissecting complex biological systems and validating novel drug targets.[8][9] The development of SGC-AAK1-1 was initiated to address this need, providing a rigorously characterized molecule to enable the scientific community to probe AAK1 and its closely related homolog, BMP2K (BIKE), biology with confidence.[2][10]

The Discovery and Optimization Journey: From a Kinase Inhibitor Library to a Selective Probe

The path to SGC-AAK1-1 began with the screening of a published kinase inhibitor set (PKIS) to identify a promising chemical starting point.[2] This initial effort led to the identification of a 3-acylaminoindazole scaffold as a viable foundation for developing potent AAK1 inhibitors.[2][11]

Hit-to-Lead Optimization

The initial hits from the screen underwent a systematic structure-activity relationship (SAR) optimization. The primary objectives of this phase were to enhance potency for AAK1 and improve selectivity against other kinases, particularly within the NAK family, which also includes Cyclin G-Associated Kinase (GAK) and Serine/Threonine Kinase 16 (STK16).[1][2] Medicinal chemistry efforts focused on modifications of the 3-acylaminoindazole core, leading to the synthesis of a series of analogs.[2] These analogs were iteratively evaluated for their biochemical potency and selectivity, guiding the design of subsequent compounds.

Emergence of a Dual AAK1/BMP2K Inhibitor

A significant finding during the optimization process was that the 3-acylaminoindazole scaffold consistently yielded compounds with potent dual activity against both AAK1 and BMP2K.[2] This is attributed to the high sequence and structural homology between the ATP-binding sites of AAK1 and BMP2K, with a 74% sequence identity in their kinase domains.[2] Given this high degree of conservation, designing a selective inhibitor for AAK1 over BMP2K with this chemotype proved to be a formidable challenge.[2] Consequently, the development strategy embraced the creation of a high-quality dual AAK1/BMP2K probe.

The culmination of this optimization campaign was the synthesis of SGC-AAK1-1 (compound 25 in some literature), which demonstrated a potent and selective profile for AAK1 and BMP2K over other NAK family members.[2][10]

Rigorous Characterization of SGC-AAK1-1: A Multi-faceted Approach

A credible chemical probe is defined by its potency, selectivity, and demonstrated utility in a cellular context. SGC-AAK1-1 was subjected to a battery of assays to establish these critical parameters.

Biochemical Potency and Selectivity

The biochemical potency of SGC-AAK1-1 was determined using Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) binding displacement assays. This method measures the ability of a compound to displace a fluorescent tracer from the ATP-binding site of the target kinase.

Target Kinase	Kᵢ (nM)
AAK1	9.1
BMP2K	17
GAK	>10,000
STK16	>10,000
Table 1: Biochemical potency of SGC-AAK1-1 against NAK family kinases as determined by TR-FRET binding assays.[1][12]

These results highlight the potent inhibition of AAK1 and BMP2K, with remarkable selectivity against the other two members of the NAK family.[12]

Kinome-Wide Selectivity Profiling

To assess its specificity across the broader human kinome, SGC-AAK1-1 was profiled using the KINOMEscan™ platform at a concentration of 1 µM against a panel of over 400 kinases.[1][12] This competition binding assay provides a comprehensive overview of the inhibitor's off-target interactions.

The results demonstrated the exceptional selectivity of SGC-AAK1-1. Only a handful of kinases were found to bind to the probe with significant affinity.

Off-Target Kinase	Kₑ (nM)
RIOK1	72
RIOK3	290
PIP5K1C	260
Table 2: Key off-targets of SGC-AAK1-1 identified through KINOMEscan profiling.[1][13]

This narrow spectrum of activity underscores the high quality of SGC-AAK1-1 as a selective chemical probe.[2][10]

Cellular Target Engagement and Functional Activity

A critical step in probe development is to confirm that the compound can enter cells and engage its intended target in a physiological context. The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay was employed for this purpose. In this live-cell assay, the target kinase is fused to a NanoLuc® luciferase, and a fluorescent tracer is used to monitor target engagement.

SGC-AAK1-1 demonstrated dose-dependent target engagement with AAK1 in live cells with an IC₅₀ of 230 nM.[1] Cellular engagement with BMP2K was also observed, albeit with a lower potency (IC₅₀ = 1.5 µM).[1]

To confirm the functional consequence of target engagement, the phosphorylation of AP2M1 at threonine 156 (Thr156), a known substrate of AAK1, was monitored in cells treated with SGC-AAK1-1. The probe was shown to significantly reduce the phosphorylation of AP2M1 in a dose-dependent manner, confirming its ability to inhibit AAK1 kinase activity in a cellular setting.[12][14]

The Indispensable Negative Control: SGC-AAK1-1N

To enable researchers to confidently attribute observed biological effects to the inhibition of AAK1/BMP2K, a structurally similar but biologically inactive negative control compound, SGC-AAK1-1N, was developed.[1] This compound has a close structural resemblance to SGC-AAK1-1 but is devoid of significant activity against AAK1 and BMP2K. The use of SGC-AAK1-1N in parallel with SGC-AAK1-1 is crucial for distinguishing on-target effects from potential off-target or compound-specific artifacts.

Compound	AAK1 Kᵢ (nM)	Cellular AAK1 IC₅₀ (nM)
SGC-AAK1-1	9.1	230
SGC-AAK1-1N	>10,000	>10,000
Table 3: Comparison of the active probe SGC-AAK1-1 and its negative control SGC-AAK1-1N.[1]

Experimental Protocols: A Guide to Practical Application

The following are detailed, step-by-step methodologies for key experiments used in the characterization of SGC-AAK1-1.

TR-FRET Binding Assay for Biochemical Potency

This protocol outlines a representative TR-FRET assay to determine the binding affinity of an inhibitor to AAK1.

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 10 mM MgCl₂, 1 mM EGTA, and 0.01% Brij-35).

  • Dilute recombinant AAK1 kinase and a fluorescently labeled ATP-competitive tracer in the kinase buffer to the desired concentrations.

  • Prepare serial dilutions of SGC-AAK1-1 in DMSO, followed by a further dilution in kinase buffer.

• Assay Procedure:

  • In a 384-well microplate, add the diluted SGC-AAK1-1 or DMSO vehicle control.

  • Add the AAK1 kinase solution to all wells.

  • Add the fluorescent tracer solution to all wells.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow the binding reaction to reach equilibrium.

• Data Acquisition and Analysis:

  • Read the plate on a TR-FRET-compatible plate reader, measuring the emission at two different wavelengths.

  • Calculate the TR-FRET ratio.

  • Plot the TR-FRET ratio against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation.

NanoBRET™ Cellular Target Engagement Assay

This protocol provides a general workflow for assessing the binding of SGC-AAK1-1 to AAK1 in living cells.

• Cell Culture and Transfection:

  • Culture HEK293 cells in a suitable growth medium.

  • Co-transfect the cells with a vector encoding an AAK1-NanoLuc® fusion protein and a promoter.

  • Plate the transfected cells in a 96-well cell culture plate and incubate overnight.

• Assay Procedure:

  • Prepare serial dilutions of SGC-AAK1-1 and the NanoBRET™ tracer in Opti-MEM.

  • Remove the growth medium from the cells and add the compound/tracer mix.

  • Add the NanoBRET™ Nano-Glo® Substrate to all wells.

  • Incubate the plate at 37°C in a CO₂ incubator for a specified time (e.g., 2 hours).

• Data Acquisition and Analysis:

  • Measure the donor emission (NanoLuc®) and acceptor emission (tracer) using a luminometer equipped with appropriate filters.

  • Calculate the raw BRET ratio and then the corrected BRET ratio.

  • Plot the corrected BRET ratio against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Western Blot for AP2M1 Phosphorylation

This protocol describes how to assess the functional activity of SGC-AAK1-1 by measuring the phosphorylation of a downstream substrate.

• Cell Treatment and Lysis:

  • Plate cells (e.g., HT1080) and allow them to adhere.

  • Treat the cells with various concentrations of SGC-AAK1-1, SGC-AAK1-1N, or DMSO for a specified time (e.g., 2 hours).

  • Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification and SDS-PAGE:

  • Determine the protein concentration of the lysates using a BCA assay.

  • Denature the protein samples and separate them by SDS-PAGE.

• Immunoblotting:

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST).

  • Incubate the membrane with a primary antibody specific for phosphorylated AP2M1 (Thr156).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe with an antibody for total AP2M1 or a loading control (e.g., GAPDH) for normalization.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-AP2M1 signal to the total AP2M1 or loading control signal.

  • Plot the normalized signal against the inhibitor concentration.

Visualizing the Science: Pathways and Workflows

Diagrams are essential for conceptualizing complex biological processes and experimental designs.

Caption: AAK1's role in clathrin-mediated endocytosis and its inhibition by SGC-AAK1-1.

Caption: Workflow for the discovery and validation of the SGC-AAK1-1 chemical probe.

Conclusion: Empowering Research into AAK1/BMP2K Biology

SGC-AAK1-1 represents a significant advancement in the toolset available for studying the NAK kinase family. Through a rigorous and transparent development process, this chemical probe has been shown to be potent, selective, and active in cells. Its public availability, along with its well-characterized negative control, empowers researchers to conduct robust experiments to elucidate the roles of AAK1 and BMP2K in health and disease. The continued application of SGC-AAK1-1 is expected to yield novel insights into the complex biology of clathrin-mediated endocytosis and associated signaling pathways, potentially paving the way for new therapeutic strategies.

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SGC-AAK1-1: A Technical Guide to a Potent and Selective Chemical Probe for AAK1 and BMP2K

This guide provides an in-depth technical overview of SGC-AAK1-1, a potent and selective chemical probe for the dual inhibition of Adaptor-Associated Kinase 1 (AAK1) and BMP-2 Inducible Kinase (BMP2K). Designed for researchers, scientists, and drug development professionals, this document elucidates the mechanism of action, experimental validation, and practical application of this critical tool for studying cellular signaling pathways, particularly clathrin-mediated endocytosis.

Introduction: The Role of AAK1 in Cellular Trafficking

Adaptor-Associated Kinase 1 (AAK1) is a serine/threonine kinase that plays a pivotal role in the regulation of clathrin-mediated endocytosis (CME), a fundamental process for the internalization of cell surface receptors, nutrients, and pathogens.[1][2] AAK1 is a member of the Numb-associated kinase (NAK) family, which also includes BMP2K, Cyclin G-Associated Kinase (GAK), and STK16.[3] AAK1 and BMP2K are the most closely related members of this family.[4]

The primary function of AAK1 in CME is the phosphorylation of the μ2 subunit (AP2M1) of the Adaptor Protein 2 (AP2) complex at threonine 156 (Thr156).[1][5][6] The AP2 complex is a critical component of clathrin-coated pits, acting as a bridge between cargo proteins and the clathrin lattice.[7] Phosphorylation of AP2M1 by AAK1 enhances the affinity of the AP2 complex for the sorting signals on cargo proteins, a crucial step for the efficient formation of clathrin-coated vesicles.[5][8] Given its central role in endocytosis, AAK1 has emerged as a potential therapeutic target for a range of diseases, including neurological disorders and viral infections.[1][4]

SGC-AAK1-1: A Precision Tool for AAK1/BMP2K Inhibition

SGC-AAK1-1 is a chemical probe developed to facilitate the study of AAK1 and BMP2K biology.[4][9] It is a potent, selective, and cell-active inhibitor that targets the ATP-binding site of both AAK1 and BMP2K.[3]

Mechanism of Action: Competitive ATP Inhibition

SGC-AAK1-1 functions as an ATP-competitive inhibitor. It binds to the ATP pocket of the AAK1 and BMP2K kinase domains, preventing the binding of ATP and subsequent phosphorylation of their substrates. The primary and most well-characterized downstream effect of AAK1 inhibition by SGC-AAK1-1 is the reduction of AP2M1 phosphorylation at Thr156.[10][11][12] This disruption of the AAK1-AP2 signaling axis leads to impaired clathrin-mediated endocytosis.[1]

Figure 1: AAK1 Signaling Pathway and Inhibition by SGC-AAK1-1.

Biochemical and Cellular Activity

SGC-AAK1-1 exhibits potent inhibition of AAK1 in biochemical assays, with a reported Ki of 9.1 nM and an IC50 of 270 nM.[10][13] It also potently inhibits BMP2K with a Ki of 17 nM.[14] In cellular assays, SGC-AAK1-1 demonstrates target engagement and functional activity. NanoBRET assays have shown an IC50 of 230 nM for AAK1 in live cells.[3] Functionally, treatment of cells with SGC-AAK1-1 leads to a dose-dependent decrease in the phosphorylation of AP2M1 at Thr156.[12]

Parameter	AAK1	BMP2K	Reference
Ki	9.1 nM	17 nM	[10][14]
IC50 (biochemical)	270 nM	-	[10]
IC50 (cellular, NanoBRET)	230 nM	1.5 µM	[3]

Selectivity Profile

A crucial aspect of a chemical probe is its selectivity. SGC-AAK1-1 has been profiled against a large panel of kinases and has demonstrated high selectivity for AAK1 and BMP2K.[4][9] In a KINOMEscan assay against over 400 kinases, SGC-AAK1-1 showed minimal off-target activity at a concentration of 1 µM.[13] The most significant off-targets were found to be RIOK1, RIOK3, and PIP5K1C, but with significantly lower affinity compared to AAK1.[3][13]

The Importance of the Negative Control: SGC-AAK1-1N

To ensure that the observed cellular effects are due to the inhibition of AAK1/BMP2K and not off-target effects, it is imperative to use a negative control in parallel with SGC-AAK1-1. The structurally related compound, SGC-AAK1-1N, is the recommended negative control.[3][15] SGC-AAK1-1N is inactive against AAK1 (IC50 = 11 µM) and BMP2K (Ki > 10 µM) and serves to differentiate specific on-target effects from non-specific or off-target activities of the chemical scaffold.[15]

Experimental Protocols

To facilitate the investigation of SGC-AAK1-1's mechanism of action, we provide the following detailed experimental protocols.

Biochemical Assay: In Vitro AAK1 Kinase Assay

This protocol describes a method to determine the IC50 of SGC-AAK1-1 against AAK1 in a biochemical setting.

Figure 2: Workflow for In Vitro AAK1 Kinase Assay.

Materials:

• Recombinant human AAK1 enzyme

• Biotinylated peptide substrate (e.g., a peptide containing the Thr156 phosphorylation site of AP2M1)

• ATP

• SGC-AAK1-1

• SGC-AAK1-1N (negative control)

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)[16]

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit, Promega)

• 384-well plates

• Plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of SGC-AAK1-1 and SGC-AAK1-1N in DMSO. A typical starting concentration is 10 mM, with subsequent 1:3 dilutions.

• Reaction Setup: In a 384-well plate, add the kinase assay buffer.

• Inhibitor Addition: Add the serially diluted SGC-AAK1-1, SGC-AAK1-1N, or DMSO (vehicle control) to the wells.

• Enzyme Addition: Add recombinant AAK1 to each well and incubate for 15 minutes at room temperature to allow for inhibitor binding.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.

• Incubation: Incubate the reaction plate at 30°C for 1 hour.

• Reaction Termination and Detection: Stop the reaction and detect the amount of ADP produced using a detection reagent like ADP-Glo™, following the manufacturer's instructions.

• Data Analysis: Measure the luminescence using a plate reader. The signal is inversely proportional to the kinase activity. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[17]

Cellular Assay: Western Blot for AP2M1 Phosphorylation

This protocol describes how to assess the cellular activity of SGC-AAK1-1 by measuring the phosphorylation of endogenous AP2M1.

Materials:

• Human cell line (e.g., HEK293T or HT1080)[12]

• SGC-AAK1-1

• SGC-AAK1-1N

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-AP2M1 (Thr156) and anti-total AP2M1 or a loading control (e.g., anti-GAPDH)

• Secondary antibody (HRP-conjugated)

• SDS-PAGE gels and Western blot equipment

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment: Plate the cells and allow them to adhere overnight. Treat the cells with increasing concentrations of SGC-AAK1-1, SGC-AAK1-1N, or DMSO for a specified time (e.g., 2 hours).[12]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with the primary antibody against phospho-AP2M1 (Thr156) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against total AP2M1 or a loading control protein.

• Data Analysis: Quantify the band intensities using densitometry software. Calculate the ratio of phosphorylated AP2M1 to total AP2M1 (or the loading control) to determine the effect of SGC-AAK1-1 on AP2M1 phosphorylation.

Conclusion

SGC-AAK1-1 is a well-characterized and highly valuable chemical probe for the investigation of AAK1 and BMP2K function. Its demonstrated potency, selectivity, and cellular activity, coupled with the availability of a reliable negative control, make it an essential tool for dissecting the roles of these kinases in clathrin-mediated endocytosis and other cellular processes. The experimental protocols provided in this guide offer a starting point for researchers to confidently utilize SGC-AAK1-1 in their studies and contribute to a deeper understanding of these important signaling pathways.

References

• Wells, C. I., Couñago, R. M., Limas, J. C., et al. (2020). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters, 11(3), 340–345. [Link]

• Structural Genomics Consortium. (n.d.). SGC-AAK1-1. Retrieved from [Link]

• Chemical Probes Portal. (n.d.). SGC-AAK1-1. Retrieved from [Link]

• Ricotta, D., Conner, S. D., Schmid, S. L., von Figura, K., & Honing, S. (2002). Phosphorylation of the AP2 μ subunit by AAK1 mediates high affinity binding to membrane protein sorting signals. The Journal of Cell Biology, 156(5), 791–795. [Link]

• Patsnap. (2024, June 21). What are AAK1 inhibitors and how do they work? Synapse. [Link]

• Conner, S. D., & Schmid, S. L. (2002). Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis. The Journal of Cell Biology, 156(5), 921–929. [Link]

• Agajanian, M. J., Walker, M. P., Axtman, A. D., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 79–93.e6. [Link]

• Wang, C., Wang, J., Shuai, L., et al. (2020). The Serine/Threonine Kinase AP2-Associated Kinase 1 Plays an Important Role in Rabies Virus Entry. Viruses, 12(1), 45. [Link]

• Agajanian, M. J., Walker, M. P., Axtman, A. D., et al. (2018). AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6. bioRxiv. [Link]

• UniProt. (n.d.). AAK1 - AP2-associated protein kinase 1 - Homo sapiens (Human). Retrieved from [Link]

• Reaction Biology. (n.d.). AAK1 NanoBRET Kinase Assay. Retrieved from [Link]

• Ma'ayan Lab. (n.d.). AAK1 Gene. Computational Systems Biology. Retrieved from [Link]

• Henderson, D. M., & Conner, S. D. (2007). A novel AAK1 splice variant functions at multiple steps of the endocytic pathway. Molecular Biology of the Cell, 18(7), 2698–2706. [Link]

• Partlow, E. A., Baker, R. W., & Lafer, E. M. (2019). A structural mechanism for phosphorylation-dependent inactivation of the AP2 complex. eLife, 8, e50003. [Link]

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SGC-AAK1-1: A Technical Guide to a Dual Inhibitor of AAK1 and BMP2K Kinases

This guide provides an in-depth technical overview of SGC-AAK1-1, a potent and selective chemical probe for the dual inhibition of Adaptor-Associated Kinase 1 (AAK1) and Bone Morphogenetic Protein 2-Inducible Kinase (BMP2K). Designed for researchers, scientists, and drug development professionals, this document details the scientific rationale, experimental validation, and practical application of SGC-AAK1-1 in interrogating the biological functions of these two closely related kinases.

Introduction: Targeting the NAK Family Kinases AAK1 and BMP2K

Adaptor-Associated Kinase 1 (AAK1) and BMP-2-Inducible Kinase (BMP2K), also known as BIKE, are members of the Numb-associated kinase (NAK) family of serine/threonine kinases.[1][2] These kinases are crucial regulators of intracellular trafficking, particularly clathrin-mediated endocytosis (CME).[3][4][5] AAK1 directly interacts with and phosphorylates the μ2 subunit of the adaptor protein 2 (AP-2) complex, a key event in the recruitment of cargo to clathrin-coated pits.[1][3][4][5] This function places AAK1 at the center of numerous signaling pathways, including the Wnt and Notch pathways.[1][3][6][7]

BMP2K is the most closely related paralog of AAK1, with 74% sequence identity within their kinase domains.[1] Like AAK1, BMP2K is associated with clathrin-coated vesicles and interacts with Numb.[1][2] While less studied than AAK1, BMP2K has been implicated in osteoblast differentiation and may also play a role in endocytosis.[1][2][8]

The involvement of AAK1 and BMP2K in fundamental cellular processes has linked them to a variety of diseases. AAK1 is a potential therapeutic target for neurological disorders such as neuropathic pain, Alzheimer's, Parkinson's, and schizophrenia, as well as for antiviral therapies against viruses like Hepatitis C and SARS-CoV-2.[3][5][9] BMP2K has been associated with high myopia and is being explored as a potential target for HIV treatment.[1][10] The development of selective chemical probes is therefore essential to dissect the specific roles of these kinases in health and disease.

SGC-AAK1-1: A Potent and Selective Chemical Probe

SGC-AAK1-1 is a chemical probe developed to be a potent, selective, and cell-active dual inhibitor of AAK1 and BMP2K.[1][11][12] It originates from a 3-acylaminoindazole scaffold and was optimized for potency and selectivity against other members of the NAK family, such as GAK and STK16.[1]

Mechanism of Action

SGC-AAK1-1 acts as an ATP-competitive inhibitor, binding to the ATP-binding site of AAK1 and BMP2K.[2][13] This binding prevents the transfer of a phosphate group from ATP to their protein substrates, thereby inhibiting their kinase activity. A key substrate of AAK1 is the AP2M1 subunit of the AP-2 complex, and SGC-AAK1-1 has been shown to reduce the phosphorylation of AP2M1 at threonine 156 in a dose-dependent manner in cells.[13][14]

Potency and Selectivity

SGC-AAK1-1 exhibits high potency for both AAK1 and BMP2K. The inhibitor also demonstrates good selectivity across the human kinome.

Target	Assay Type	Value	Reference
AAK1	IC50	270 nM	[14]
AAK1	Ki	9 nM	[14]
AAK1	NanoBRET IC50	230 nM	[2]
BMP2K	IC50	1.48 µM
BMP2K	NanoBRET IC50	1.5 µM	[2]

Table 1: In Vitro and Cellular Potency of SGC-AAK1-1

A kinome-wide scan revealed that at a concentration of 1 µM, SGC-AAK1-1 has narrow activity.[1] Follow-up studies identified RIOK1, RIOK3, and PIP5K1C as potential off-targets, but with significantly lower affinity compared to AAK1.[2]

Negative Control: SGC-AAK1-1N

For rigorous experimental design, a structurally similar but inactive negative control compound, SGC-AAK1-1N, is available.[2][15] This compound does not inhibit AAK1 or BMP2K and should be used in parallel with SGC-AAK1-1 to ensure that any observed cellular phenotype is a direct result of AAK1/BMP2K inhibition.

Experimental Protocols

The following section provides detailed protocols for key experiments to characterize the activity of SGC-AAK1-1.

In Vitro Kinase Inhibition Assay

This protocol describes a method to determine the in vitro potency (IC50) of SGC-AAK1-1 against AAK1 or BMP2K using a time-resolved fluorescence resonance energy transfer (TR-FRET) or a radioactivity-based assay. The principle of the TR-FRET assay is the displacement of a fluorescently labeled tracer from the kinase's ATP-binding site by the inhibitor.[16]

Materials:

• Recombinant AAK1 or BMP2K kinase

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)[16]

• ATP

• Substrate peptide (if using a radioactivity-based assay)

• [γ-³²P]ATP (if using a radioactivity-based assay)[17]

• Fluorescent tracer (for TR-FRET assay)[16]

• Europium-labeled anti-tag antibody (for TR-FRET assay)[16]

• SGC-AAK1-1 and SGC-AAK1-1N

• 384-well assay plates

• Plate reader capable of TR-FRET or radioactivity detection

Procedure:

• Prepare serial dilutions of SGC-AAK1-1 and the negative control SGC-AAK1-1N in DMSO. A typical starting concentration is 10 mM.

• Further dilute the compounds in kinase buffer to the desired final concentrations.

• Add the diluted compounds to the wells of a 384-well plate.

• For TR-FRET Assay: a. Prepare a kinase/antibody solution in kinase buffer. b. Prepare a tracer solution in kinase buffer. c. Add the kinase/antibody solution to the wells containing the compounds. d. Add the tracer solution to initiate the reaction.

• For Radioactivity-based Assay: a. Prepare a kinase solution in kinase buffer. b. Add the kinase solution to the wells containing the compounds. c. Prepare a solution of substrate peptide and [γ-³²P]ATP in kinase buffer. d. Add the ATP/substrate solution to initiate the reaction.

• Incubate the plate at room temperature for the recommended time (e.g., 60 minutes).[16]

• Read the plate using a suitable plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cellular Target Engagement: NanoBRET™ Assay

The NanoBRET™ Target Engagement assay is a live-cell method to quantify the binding of a compound to its target protein.[18][19] It utilizes bioluminescence resonance energy transfer (BRET) between a NanoLuc® luciferase-tagged kinase and a cell-permeable fluorescent tracer.[19][20]

Materials:

• HEK293 cells (or other suitable cell line)[21]

• Plasmid encoding NanoLuc-AAK1 or NanoLuc-BMP2K fusion protein[22]

• Transfection reagent (e.g., FuGENE HD)[22]

• Opti-MEM™ I Reduced Serum Medium

• NanoBRET™ Tracer (e.g., K-5) and Nano-Glo® Substrate[21]

• SGC-AAK1-1 and SGC-AAK1-1N

• White, 384-well tissue culture-treated plates

• Luminometer capable of measuring BRET signals

Procedure:

• Cell Transfection: a. Seed HEK293 cells in a suitable culture flask. b. The next day, transfect the cells with the NanoLuc-kinase fusion plasmid according to the manufacturer's protocol.[22] c. Incubate for 18-24 hours to allow for protein expression.[22]

• Assay Plate Preparation: a. Prepare serial dilutions of SGC-AAK1-1 and SGC-AAK1-1N in DMSO. b. Dilute the compounds in Opti-MEM. c. Dispense the diluted compounds into the 384-well assay plate.

• Cell Plating and Treatment: a. Harvest the transfected cells and resuspend them in Opti-MEM. b. Add the cell suspension to the wells of the assay plate containing the compounds. c. Add the NanoBRET™ Tracer to all wells. d. Incubate the plate for 2 hours at 37°C in a CO2 incubator.[22]

• Signal Detection: a. Prepare the Nano-Glo® Substrate solution according to the manufacturer's instructions. b. Add the substrate to each well. c. Read the plate within 20 minutes on a luminometer, measuring both donor (450 nm) and acceptor (610 nm) emission.[22]

• Data Analysis: a. Calculate the BRET ratio (acceptor emission / donor emission). b. Plot the BRET ratio against the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[21]

Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful technique to verify target engagement in a cellular context by measuring the thermal stabilization of a protein upon ligand binding.[23][24][25]

Materials:

• Cell line of interest (e.g., HT1080)[14]

• SGC-AAK1-1 and SGC-AAK1-1N

• Phosphate-buffered saline (PBS)

• Lysis buffer (containing protease and phosphatase inhibitors)

• Antibody against AAK1 or BMP2K

• Secondary antibody for detection (e.g., HRP-conjugated)

• SDS-PAGE and Western blotting equipment

Procedure:

• Compound Treatment: a. Seed cells and grow to 80-90% confluency. b. Treat the cells with various concentrations of SGC-AAK1-1, SGC-AAK1-1N, or vehicle (DMSO) for a specified time (e.g., 1-2 hours).[13]

• Heat Shock: a. Harvest the cells and resuspend them in PBS. b. Aliquot the cell suspension into PCR tubes. c. Heat the samples to a range of temperatures for a short duration (e.g., 3 minutes).[24] The optimal temperature range needs to be determined empirically for each target protein.

• Cell Lysis and Protein Quantification: a. Lyse the cells by freeze-thaw cycles or by adding lysis buffer. b. Centrifuge the lysates at high speed to pellet the aggregated proteins. c. Collect the supernatant containing the soluble protein fraction.

• Protein Detection: a. Determine the protein concentration of the soluble fraction. b. Analyze the samples by SDS-PAGE and Western blotting using an antibody specific for the target protein (AAK1 or BMP2K).

• Data Analysis: a. Quantify the band intensities from the Western blot. b. Plot the amount of soluble protein as a function of temperature for each treatment condition. A shift in the melting curve to a higher temperature in the presence of SGC-AAK1-1 indicates target stabilization and engagement.[24][25]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological systems and experimental procedures is crucial for a comprehensive understanding. The following diagrams, rendered in Graphviz DOT language, illustrate key concepts.

AAK1's Role in Clathrin-Mediated Endocytosis and Wnt Signaling

Caption: Workflow for NanoBRET and CETSA to validate inhibitor cellular activity.

Conclusion

SGC-AAK1-1 is a valuable and well-characterized chemical probe for investigating the roles of AAK1 and BMP2K. Its demonstrated potency, selectivity, and cellular activity, coupled with the availability of a negative control, make it an essential tool for researchers in cell biology, neuroscience, and drug discovery. The protocols and conceptual frameworks provided in this guide offer a solid foundation for the effective use of SGC-AAK1-1 to further unravel the complex biology of the NAK kinase family.

References

• Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents. (URL: [Link])

• Development and therapeutic potential of adaptor-associated kinase 1 inhibitors in human multifaceted diseases. (URL: [Link])

• Unveiling a novel AAK1 inhibitor: How chemical proteomics unlocked therapeutic potential. (URL: [Link])

• Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents. (URL: [Link])

• SGC-CDKL2/AAK1/BMP2K-1. (URL: [Link])

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. (URL: [Link])

• Development and therapeutic potential of adaptor-associated kinase 1 inhibitors in human multifaceted diseases. (URL: [Link])

• SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. (URL: [Link])

• NanoBRET assays to assess cellular target engagement of compounds. (URL: [Link])

• A Chemical Probe for CDKL2, AAK1, and BMP2K. (URL: [Link])

• AAK1 - Wikipedia. (URL: [Link])

• SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. (URL: [Link])

• What are AAK1 inhibitors and how do they work?. (URL: [Link])

• The Adaptor-associated Kinase 1, AAK1, Is a Positive Regulator of the Notch Pathway. (URL: [Link])

• WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. (URL: [Link])

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. (URL: [Link])

• AAK1 is involved in Notch and WNT signalling pathway. Firstly, AAK1.... (URL: [Link])

• AAK1 NanoBRET Kinase Assay. (URL: [Link])

• SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. (URL: [Link])

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. (URL: [Link])

• BMP2K Gene - Ma'ayan Lab – Computational Systems Biology. (URL: [Link])

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• BMP2K Gene - BMP2 Inducible Kinase. (URL: [Link])

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• 55589 - Gene ResultBMP2K BMP2 inducible kinase [ (human)]. (URL: [Link])

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• AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6. (URL: [Link])

• Human AAK1 (AP2-associated protein kinase 1) ELISA Kit (HUFI05483). (URL: [Link])

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• Current thoughts on cellular functions of numb-associated kinases. (URL: [Link])

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SGC-AAM1-1: A Technical Guide to Understanding its Function in Cellular Processes

Abstract

This technical guide provides an in-depth exploration of SGC-AAM1-1, a potent and selective chemical probe for the Adaptor-Associated Kinase 1 (AAK1). AAK1 is a serine/threonine kinase that plays a pivotal role in the regulation of clathrin-mediated endocytosis (CME), a fundamental process for cellular communication, nutrient uptake, and signaling pathway modulation. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of AAK1's function, the mechanism of action of SGC-AAM1-1, and detailed protocols for its application in cellular research. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground all mechanistic claims in authoritative sources.

Introduction: The Critical Role of AAK1 in Clathrin-Mediated Endocytosis

Clathrin-mediated endocytosis is the principal pathway for the internalization of a vast array of molecules from the cell surface.[1] This intricate process involves the formation of clathrin-coated pits, which invaginate and pinch off to form clathrin-coated vesicles that transport cargo into the cell.[2] Central to this machinery is the Adaptor Protein 2 (AP2) complex, which acts as a bridge between the clathrin lattice and transmembrane cargo proteins.[3]

Adaptor-Associated Kinase 1 (AAK1) is a key regulator of this process.[4] It directly interacts with the AP2 complex and phosphorylates the μ2 subunit (AP2M1), a modification that enhances the affinity of AP2 for cargo proteins and is crucial for the maturation of clathrin-coated pits.[4][5] Given its central role in CME, AAK1 has emerged as a significant target for investigating and potentially treating a range of diseases, including viral infections, neurodegenerative disorders, and cancer, where endocytic pathways are often dysregulated.[4]

SGC-AAM1-1 is a highly potent and selective chemical probe developed to facilitate the study of AAK1's cellular functions.[6] This guide will provide the necessary technical details to effectively utilize this tool in a research setting.

SGC-AAM1-1: A Potent and Selective Chemical Probe for AAK1

SGC-AAM1-1 is an ATP-competitive inhibitor of AAK1 with a reported IC50 of 270 nM and a Ki of 9 nM.[6] Its utility as a research tool is underscored by its high selectivity, which is critical for attributing observed cellular effects directly to the inhibition of AAK1.

Kinase Selectivity Profile

The selectivity of a chemical probe is paramount to ensure that its biological effects are not due to off-target interactions. Kinome-wide screening of SGC-AAM1-1 has demonstrated its high selectivity for AAK1 and the closely related BMP2K.[7]

Kinase	IC50 (nM)	Ki (nM)
AAK1	233 - 270	9
BMP2K	1480	17
RIOK1	-	72
RIOK3	-	290
PIP5K1C	-	260
Table 1: Selectivity profile of SGC-AAM1-1 against a panel of kinases. Data compiled from multiple sources.[6][7][8]

This narrow activity profile makes SGC-AAM1-1 a reliable tool for dissecting the specific roles of AAK1 in cellular processes. A chemically related negative control compound, SGC-AAK1-1N, which is structurally similar but does not inhibit AAK1, is also available and should be used in parallel to control for any potential off-target or compound-specific effects.[7]

Mechanism of Action: Disrupting the Endocytic Machinery

SGC-AAM1-1 exerts its effects by directly inhibiting the kinase activity of AAK1. By blocking the phosphorylation of the AP2M1 subunit, SGC-AAM1-1 disrupts the normal functioning of the AP2 complex, leading to a reduction in clathrin-mediated endocytosis.[4][9]

Signaling Pathway

The central role of AAK1 in clathrin-mediated endocytosis can be visualized as a key regulatory node in a complex signaling cascade.

Caption: AAK1-mediated phosphorylation of AP2M1 in clathrin-mediated endocytosis.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for key experiments to investigate the function of SGC-AAM1-1 in cells.

In Vitro AAK1 Kinase Assay

This assay directly measures the ability of SGC-AAM1-1 to inhibit the enzymatic activity of AAK1.

Materials:

• Recombinant AAK1 protein

• AP2M1 peptide substrate

• SGC-AAM1-1 and negative control (SGC-AAM1-1N)

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• [γ-³²P]ATP or an ATP-Glo™ Luminescence Kinase Assay kit (Promega)

• 96-well plates

• Scintillation counter or luminometer

Procedure:

• Prepare a serial dilution of SGC-AAM1-1 and the negative control in DMSO.

• In a 96-well plate, add the kinase buffer, recombinant AAK1, and the AP2M1 peptide substrate.

• Add the diluted compounds to the wells and incubate for 10 minutes at room temperature to allow for inhibitor binding.

• Initiate the kinase reaction by adding [γ-³²P]ATP (or cold ATP for luminescence-based assays).

• Incubate the reaction for a predetermined time (e.g., 30-60 minutes) at 30°C.

• Stop the reaction (e.g., by adding EDTA or a kinase inhibitor).

• For radiometric assays, spot the reaction mixture onto phosphocellulose paper, wash extensively, and measure the incorporated radioactivity using a scintillation counter.

• For luminescence-based assays, follow the manufacturer's protocol to measure the remaining ATP levels.

• Calculate the IC50 value by plotting the percentage of kinase inhibition against the log concentration of the inhibitor.

Caption: Workflow for an in vitro AAK1 kinase assay.

Cellular Assay: Transferrin Uptake

This assay measures the effect of SGC-AAM1-1 on clathrin-mediated endocytosis by quantifying the internalization of fluorescently labeled transferrin, a classic cargo of this pathway.[10]

Materials:

• Cells cultured on coverslips (e.g., HeLa or HEK293T)

• SGC-AAM1-1 and negative control

• Serum-free media

• Fluorescently labeled transferrin (e.g., Transferrin-Alexa Fluor 488)

• Paraformaldehyde (PFA) for fixation

• DAPI for nuclear staining

• Fluorescence microscope or flow cytometer

Procedure:

• Seed cells on coverslips and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of SGC-AAM1-1 or the negative control in serum-free media for 1-2 hours.

• Add fluorescently labeled transferrin to the media and incubate for a defined period (e.g., 15-30 minutes) at 37°C to allow for internalization.

• To stop endocytosis, place the cells on ice and wash with ice-cold PBS.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Wash the cells with PBS and stain the nuclei with DAPI.

• Mount the coverslips on microscope slides.

• Image the cells using a fluorescence microscope and quantify the intracellular fluorescence intensity per cell. Alternatively, for a high-throughput method, detach the cells and analyze the fluorescence by flow cytometry.[1]

Western Blot Analysis of AP2M1 Phosphorylation

This assay directly assesses the target engagement of SGC-AAM1-1 in a cellular context by measuring the phosphorylation status of AAK1's primary substrate, AP2M1.[9]

Materials:

• Cells (e.g., HT1080)

• SGC-AAM1-1 and negative control

• Lysis buffer (e.g., RIPA buffer with phosphatase and protease inhibitors)

• Primary antibodies: anti-phospho-AP2M1 (Thr156) and anti-total AP2M1

• Secondary antibody (HRP-conjugated)

• SDS-PAGE gels and Western blotting apparatus

• Chemiluminescence substrate

Procedure:

• Culture cells to 70-80% confluency.

• Treat the cells with SGC-AAM1-1 or the negative control for a specified time (e.g., 2 hours).[3]

• Lyse the cells in ice-cold lysis buffer.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and probe with the anti-phospho-AP2M1 antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescence substrate.

• Strip the membrane and re-probe with the anti-total AP2M1 antibody as a loading control.

• Quantify the band intensities to determine the ratio of phosphorylated to total AP2M1.

Advanced Applications: Investigating Downstream Signaling

AAK1's role extends beyond the basic mechanics of endocytosis; it also influences complex signaling pathways.

AAK1 and Wnt Signaling

Recent studies have implicated AAK1 as a negative regulator of the Wnt signaling pathway.[3] AAK1 promotes the clathrin-mediated endocytosis and subsequent degradation of the Wnt co-receptor LRP6, thereby dampening Wnt signaling.[9] Inhibition of AAK1 with SGC-AAM1-1 has been shown to increase β-catenin stability and activate Wnt-dependent transcription.[5][9]

Experimental Validation:

• Luciferase Reporter Assay: Utilize a β-catenin-responsive reporter (e.g., TOP/FOP-Flash) to measure the effect of SGC-AAM1-1 on Wnt-induced transcriptional activity.

• qPCR: Measure the mRNA levels of known Wnt target genes, such as AXIN2 and NKD1, in response to SGC-AAM1-1 treatment.[3]

• β-catenin Stabilization: Perform Western blot analysis to assess the levels of active (non-phosphorylated) β-catenin in cells treated with SGC-AAM1-1.

Caption: AAK1 negatively regulates Wnt signaling by promoting LRP6 endocytosis.

Conclusion

SGC-AAM1-1 is an invaluable tool for the scientific community, enabling precise investigation into the cellular functions of AAK1. Its high potency and selectivity allow for confident interpretation of experimental results. This guide provides a foundational framework for utilizing SGC-AAM1-1 to explore the intricate roles of AAK1 in clathrin-mediated endocytosis and its impact on crucial signaling pathways. By adhering to the detailed protocols and understanding the underlying scientific principles, researchers can effectively leverage this chemical probe to advance our understanding of fundamental cellular processes and their implications in health and disease.

References

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• Transferrin Uptake Assay (HeLa cells) - Flow cytometry. (n.d.). University of Freiburg. [Link]

• Transferrin-Uptake Assay. (n.d.). University of Cambridge. [Link]

• Agajanian, M. J., Walker, M. P., et al. (2018). AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6. bioRxiv. [Link]

• Conner, S. D., & Schmid, S. L. (2002). Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis. The Journal of Cell Biology, 156(5), 921–929. [Link]

• AAK1 NanoBRET Kinase Assay. (n.d.). Reaction Biology. [Link]

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• Agajanian, M. J., Walker, M. P., et al. (2018). AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6. bioRxiv. [Link]

• Agajanian, M. J., Walker, M. P., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 79-93.e7. [Link]

• AAK1 Inhibition Potentiates WNT Signaling and Stabilizes b-Catenin. (2019). ResearchGate. [Link]

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• AAK1 - AP2M1 Interaction Summary. (n.d.). BioGRID. [Link]

• A live cell imaging-based assay for tracking particle uptake by clathrin-mediated endocytosis. (2024). bioRxiv. [Link]

• SGC-AAK1-1. (n.d.). Structural Genomics Consortium. [Link]

• Live-Cell Imaging of Clathrin Coats. (2010). Cold Spring Harbor Protocols, 2010(9), pdb.prot5496. [Link]

• SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. (2019). ACS Medicinal Chemistry Letters, 10(12), 1709–1714. [Link]

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The Role of SGC-AAK1-1 in the Interrogation of Clathrin-Mediated Endocytosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Clathrin-mediated endocytosis (CME) is a fundamental cellular process responsible for the internalization of a vast array of cargo, from nutrients and signaling receptors to pathogens. Its intricate regulation presents a significant area of study for understanding normal physiology and various disease states, including cancer, neurological disorders, and infectious diseases.[1] A key regulator in this pathway is the Adaptor-Associated Kinase 1 (AAK1), a serine/threonine kinase that modulates the assembly of endocytic machinery.[2] This technical guide provides an in-depth exploration of SGC-AAK1-1, a potent and selective chemical probe, as a critical tool for dissecting the function of AAK1 in CME. We will delve into the molecular mechanisms of AAK1, the pharmacological properties of SGC-AAK1-1, and provide detailed, field-proven protocols for its application in cellular assays. This guide is intended to equip researchers with the knowledge and practical framework to effectively utilize SGC-AAK1-1 in their investigations of CME and related cellular processes.

The Central Role of AAK1 in Clathrin-Mediated Endocytosis

CME is initiated by the recruitment of the heterotetrameric Adaptor Protein 2 (AP2) complex to the plasma membrane. AP2 acts as a crucial hub, linking transmembrane cargo proteins to the clathrin coat, which provides the mechanical force for vesicle formation.[3] AAK1 plays a pivotal role in this process by phosphorylating the μ2 subunit of the AP2 complex (AP2M1) at Threonine 156 (Thr156).[1][4] This phosphorylation event is not merely a passive step; it actively enhances the affinity of AP2 for tyrosine-based sorting motifs present in the cytoplasmic tails of cargo proteins, thereby ensuring efficient cargo capture and incorporation into the nascent clathrin-coated pit.[5] The kinase activity of AAK1 is, in turn, stimulated by its interaction with the clathrin lattice, creating a positive feedback loop that promotes the maturation of the clathrin-coated pit.[6]

The significance of AAK1 extends beyond its canonical role in CME. It has been implicated in a variety of other cellular processes and signaling pathways. For instance, AAK1-mediated endocytosis of the LRP6 co-receptor serves as a negative feedback mechanism for Wnt signaling.[7] Furthermore, AAK1's involvement in the endocytic trafficking of viral particles has positioned it as a potential target for antiviral therapies.[1]

Caption: AAK1 signaling in clathrin-mediated endocytosis.

SGC-AAK1-1: A Selective Chemical Probe for AAK1

The study of kinase function relies heavily on the availability of specific inhibitors. SGC-AAK1-1 has emerged as a valuable chemical probe for elucidating the cellular roles of AAK1.[6] It is a potent, ATP-competitive inhibitor of AAK1 with a reported IC50 of approximately 270 nM and a Ki of 9 nM.[8]

Data Presentation: Kinase Selectivity and Potency of SGC-AAK1-1

Target Kinase	IC50 (nM)	Ki (nM)	Off-Target (KINOMEscan, 1µM)
AAK1	270[8]	9.1[9]	-
BMP2K	1480	17[10]	-
RIOK1	-	-	KD = 72 nM[9]
RIOK3	-	-	KD = 290 nM[9]
PIP5K1C	-	-	KD = 260 nM[9]

It is crucial to acknowledge that SGC-AAK1-1 also exhibits potent inhibition of the closely related Bone Morphogenetic Protein 2-inducible Kinase (BMP2K).[6] Therefore, when interpreting experimental results, the potential contribution of BMP2K inhibition should be considered. To address this, a structurally similar but biologically inactive compound, SGC-AAK1-1N , is available and serves as an essential negative control for experiments.[10][11]

Experimental Design and Protocols

A robust experimental design is paramount for obtaining reliable and interpretable data. The following sections provide detailed protocols for key assays to investigate the role of AAK1 in CME using SGC-AAK1-1.

Validating Target Engagement: The Cellular Thermal Shift Assay (CETSA)

Before proceeding with functional assays, it is imperative to confirm that SGC-AAK1-1 engages with its intended target, AAK1, within the cellular environment. CETSA is a powerful technique for this purpose, as it measures the thermal stabilization of a protein upon ligand binding.[12][13]

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Culture and Treatment:

  • Plate cells of interest at an appropriate density and allow them to adhere overnight.

  • Treat cells with varying concentrations of SGC-AAK1-1 (e.g., 0.1, 1, 10 µM) or vehicle (DMSO) for 1-2 hours. Include SGC-AAK1-1N as a negative control.

• Thermal Challenge:

  • Harvest cells and resuspend in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by a 3-minute cooling step at room temperature.

• Cell Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles or with a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Separate the soluble fraction (containing stabilized, non-aggregated proteins) from the insoluble fraction (containing denatured, aggregated proteins) by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Protein Analysis:

  • Collect the supernatant (soluble fraction).

  • Analyze the amount of soluble AAK1 in each sample by Western blotting using a validated AAK1 antibody.

• Data Analysis:

  • Quantify the band intensities from the Western blot.

  • Plot the percentage of soluble AAK1 as a function of temperature for each treatment condition. A rightward shift in the melting curve for SGC-AAK1-1-treated cells compared to the vehicle control indicates target engagement and stabilization.

Caption: Cellular Thermal Shift Assay (CETSA) Workflow.

Assessing AAK1 Kinase Activity in Cells: Phospho-AP2M1 Western Blotting

The most direct cellular readout of AAK1 activity is the phosphorylation of its substrate, AP2M1, at Thr156. Inhibition of AAK1 by SGC-AAK1-1 is expected to lead to a dose-dependent decrease in phospho-AP2M1 levels.[7][8]

Experimental Protocol: Western Blotting for Phospho-AP2M1 (Thr156)

• Cell Lysis:

  • Treat cells with SGC-AAK1-1, SGC-AAK1-1N, or vehicle as described above.

  • Wash cells with ice-cold PBS and lyse in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein from each sample in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[1]

  • Incubate the membrane with a primary antibody specific for phospho-AP2M1 (Thr156) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

  • To confirm equal protein loading, strip the membrane and re-probe with an antibody against total AP2M1 or a loading control protein (e.g., GAPDH, β-actin).

• Detection and Analysis:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Quantify the band intensities and normalize the phospho-AP2M1 signal to the total AP2M1 or loading control signal.

Functional Readout of CME: Transferrin Uptake Assay

The transferrin receptor is a classic cargo protein that is internalized via CME. A transferrin uptake assay is a robust and widely used method to functionally assess the efficiency of this pathway. Inhibition of AAK1 is expected to impair CME and thus reduce the internalization of fluorescently labeled transferrin.

Experimental Protocol: Fluorescent Transferrin Uptake Assay

• Cell Preparation:

  • Plate cells on glass coverslips or in imaging-compatible plates.

  • Prior to the assay, starve the cells in serum-free medium for 30-60 minutes to upregulate transferrin receptor expression.[2]

• Inhibitor Treatment:

  • Pre-treat the cells with SGC-AAK1-1, SGC-AAK1-1N, or vehicle at the desired concentrations for 1-2 hours.

• Transferrin Internalization:

  • Add fluorescently labeled transferrin (e.g., Alexa Fluor 647-Transferrin) to the cells at a final concentration of approximately 10 µg/mL.[14]

  • Incubate at 37°C for a defined period (e.g., 1-15 minutes) to allow for internalization.[2][14]

• Removal of Surface-Bound Transferrin:

  • To specifically measure internalized transferrin, wash the cells with an acid strip buffer (e.g., 0.1 M glycine, 0.1 M NaCl, pH 3.0) to remove any surface-bound ligand.

  • Alternatively, for a total uptake measurement, proceed directly to fixation.

• Fixation and Imaging:

  • Fix the cells with 4% paraformaldehyde (PFA) for 15 minutes.[2]

  • Wash the cells with PBS and counterstain the nuclei with a dye such as Hoechst or DAPI.[2]

  • Mount the coverslips and acquire images using a fluorescence microscope or a high-content imaging system.

• Image Analysis:

  • Quantify the intracellular fluorescence intensity of transferrin per cell using image analysis software (e.g., ImageJ, CellProfiler).

  • Normalize the data to the vehicle-treated control.

Visualizing the Endocytic Machinery: Immunofluorescence and Colocalization Analysis

Immunofluorescence microscopy allows for the visualization of key CME components, such as clathrin and AP2, and can reveal changes in their subcellular distribution upon AAK1 inhibition.

Experimental Protocol: Immunofluorescence for Clathrin and AP2 Colocalization

• Cell Preparation and Treatment:

  • Plate cells on glass coverslips and treat with SGC-AAK1-1, SGC-AAK1-1N, or vehicle.

• Fixation and Permeabilization:

  • Fix the cells with 4% PFA.

  • Permeabilize the cells with a detergent such as 0.1% Triton X-100 in PBS.[15]

• Immunostaining:

  • Block non-specific antibody binding with a blocking buffer (e.g., 5% normal goat serum in PBS).

  • Incubate with primary antibodies against clathrin heavy chain and an AP2 subunit (e.g., α-adaptin) simultaneously.

  • Wash and then incubate with corresponding secondary antibodies conjugated to distinct fluorophores (e.g., Alexa Fluor 488 and Alexa Fluor 594).

• Imaging and Analysis:

  • Acquire images using a confocal or super-resolution microscope.

  • Analyze the colocalization of clathrin and AP2 signals using appropriate software and statistical methods (e.g., Pearson's correlation coefficient, Manders' overlap coefficient).

Troubleshooting and Considerations

• Off-Target Effects: As SGC-AAK1-1 also inhibits BMP2K, consider using siRNA-mediated knockdown of AAK1 and BMP2K individually and in combination to dissect their respective roles.

• Compound Solubility and Stability: Ensure SGC-AAK1-1 is fully dissolved in DMSO to prepare a stock solution. Protect from light and store appropriately to maintain its activity.[8]

• CellularToxicity: Perform a cell viability assay (e.g., MTS or CellTiter-Glo) to ensure that the concentrations of SGC-AAK1-1 used are not causing significant cytotoxicity, which could confound the interpretation of endocytosis assays.

• Negative Control is Essential: Always include the inactive analog, SGC-AAK1-1N, in your experiments to control for any off-target or non-specific effects of the chemical scaffold.[11]

• Kinase-Dead AAK1 Mutant: As a complementary genetic approach, overexpression of a kinase-dead AAK1 mutant can be used to validate the findings obtained with the chemical inhibitor.

Conclusion

SGC-AAK1-1 is a powerful and selective tool for probing the function of AAK1 in clathrin-mediated endocytosis. By employing a multi-faceted experimental approach that includes target engagement validation, direct measurement of kinase activity, and functional cellular assays, researchers can gain significant insights into the intricate regulation of this fundamental cellular process. The detailed protocols and considerations provided in this guide are intended to facilitate the design and execution of rigorous and informative experiments, ultimately advancing our understanding of the multifaceted roles of AAK1 in health and disease.

References

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• Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols, 9(9), 2100-2122. [Link]

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• Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 79-93.e8. [Link]

• Orme, M., et al. (2022). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 17(10), 2899-2909. [Link]

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An In-Depth Technical Guide to the Biological Activity of SGC-AAK1-1: A Dual AAK1/BMP2K Inhibitor

Executive Summary

This technical guide provides a comprehensive overview of the biological activity of SGC-AAK1-1, a potent and selective chemical probe for Adaptor-Associated Kinase 1 (AAK1) and Bone Morphogenetic Protein 2-Inducible Kinase (BMP2K). SGC-AAK1-1 is an invaluable tool for researchers investigating the roles of these kinases in fundamental cellular processes such as clathrin-mediated endocytosis, Wnt signaling, and Notch signaling. This document will delve into the mechanism of action, biochemical and cellular activity, selectivity profile, and key signaling pathways modulated by SGC-AAK1-1. Furthermore, it will provide detailed, field-proven experimental protocols for its application in a research setting, ensuring scientific integrity and reproducibility.

Introduction to the Numb-Associated Kinase (NAK) Family: AAK1 and BMP2K

The Numb-associated kinase (NAK) family consists of four serine/threonine kinases: AAK1, BMP2K (also known as BIKE), Cyclin G-Associated Kinase (GAK), and Serine/Threonine Kinase 16 (STK16).[1] AAK1 and BMP2K are the most closely related members, sharing significant sequence homology within their kinase domains.[2]

AAK1: A Key Regulator of Clathrin-Mediated Endocytosis

AAK1 is a crucial player in clathrin-mediated endocytosis (CME), a fundamental process for the internalization of cell surface receptors and ligands.[1][3] It executes this function through the phosphorylation of the μ2 subunit (AP2M1) of the adaptor protein 2 (AP-2) complex.[4][5] This phosphorylation event is critical for the assembly of clathrin-coated pits and the subsequent internalization of cargo.[3][4] Dysregulation of AAK1 activity has been implicated in various pathological conditions, including neuropathic pain and viral infections, making it an attractive therapeutic target.[3][6][7]

BMP2K: A Closely Related Kinase with Emerging Roles

BMP2K, as its name suggests, was initially identified as a kinase whose expression is induced by bone morphogenetic protein 2 (BMP-2).[1][8] It is involved in regulating osteoblast differentiation.[1][2] Like AAK1, BMP2K is also associated with clathrin-coated vesicles and interacts with Numb, suggesting a role in endocytosis.[2] Recent studies have also uncovered roles for BMP2K splicing variants in the regulation of autophagy.[9]

SGC-AAK1-1: A Potent and Selective Chemical Probe

SGC-AAK1-1 is a potent, cell-permeable, ATP-competitive inhibitor of both AAK1 and BMP2K.[10] It was developed by the Structural Genomics Consortium (SGC) as a high-quality chemical probe to facilitate the study of AAK1 and BMP2K biology.[1]

Biochemical Activity and Potency

SGC-AAK1-1 potently binds to the ATP-binding sites of AAK1 and BMP2K, thereby inhibiting their catalytic activity.[1] Its potency has been quantified through various biochemical assays.

Parameter	AAK1	BMP2K	Assay Method	Reference
IC50	270 nM	-	Coupled Enzyme Assay	[10][11]
IC50	233 nM	1.48 µM	Not Specified	[12]
Ki	9 nM	-	Not Specified	[10]
Ki	9.1 nM	17 nM	TR-FRET Binding Assay	[1]
KD	120 nM	490 nM	Isothermal Titration Calorimetry (ITC)	[11]

Cellular Activity and Target Engagement

A critical aspect of a chemical probe is its ability to engage its target within a cellular context. SGC-AAK1-1 has been shown to be cell-active.

Parameter	AAK1	BMP2K	Assay Method	Reference
IC50	~240 nM	1.5 µM	NanoBRET Cellular Target Engagement	[11][13]

A primary downstream effect of AAK1 inhibition is the reduction of AP2M1 phosphorylation at threonine 156 (T156). Treatment of cells with SGC-AAK1-1 results in a dose-dependent decrease in p-AP2M1 (T156) levels.[10][11][13]

Kinome Selectivity Profile of SGC-AAK1-1

An ideal chemical probe should exhibit high selectivity for its intended target(s) to minimize off-target effects and ensure that observed phenotypes are attributable to the inhibition of the target of interest.

On-Target and Off-Target Activities

SGC-AAK1-1 has demonstrated good selectivity across the human kinome. In a screen against over 400 wild-type human kinases at a concentration of 1 µM, only a few kinases were identified as potential off-targets.[11]

Off-Target Kinase	KD	Reference
RIOK1	72 nM	[1][14]
RIOK3	290 nM	[1][14]
PIP5K1C	260 nM	[1][14]
CDKL1	880 nM
MYLK2	960 nM

SGC-AAK1-1N: A Recommended Negative Control

To further ensure that the observed biological effects are due to the inhibition of AAK1 and BMP2K, it is crucial to use a negative control compound. SGC-AAK1-1N (also referred to as 34A) is a structurally related analog of SGC-AAK1-1 that is devoid of activity against AAK1 and BMP2K and is the recommended negative control for experiments.[11]

Key Signaling Pathways Modulated by SGC-AAK1-1

The inhibition of AAK1 and BMP2K by SGC-AAK1-1 has been shown to modulate several critical signaling pathways.

The Role of AAK1 in Wnt Signaling

AAK1 has been identified as a negative regulator of the Wnt signaling pathway. It promotes the clathrin-mediated endocytosis of the Wnt co-receptor LRP6, leading to a dampening of the Wnt signal.[11][13] By inhibiting AAK1, SGC-AAK1-1 blocks this endocytosis, resulting in increased LRP6 at the cell surface, stabilization of β-catenin, and activation of Wnt-dependent transcription.[10][11]

Caption: AAK1-mediated negative feedback loop in Wnt signaling.

AAK1 and Notch Signaling

AAK1 also plays a role in the Notch signaling pathway. It has been shown to interact with the activated form of Notch and is involved in its endocytic trafficking, thereby positively regulating the pathway.[4][15]

Implications for Neuropathic Pain and Viral Entry

The inhibition of AAK1 has emerged as a potential therapeutic strategy for neuropathic pain.[6] Additionally, because many viruses exploit clathrin-mediated endocytosis for cellular entry, AAK1 inhibitors are being investigated as potential broad-spectrum antiviral agents.[7]

Experimental Protocols for Utilizing SGC-AAK1-1

To ensure the generation of reliable and reproducible data, it is essential to follow well-defined experimental protocols.

In Vitro Kinase Assay (Coupled Enzyme Assay)

This assay measures the enzymatic activity of AAK1 by quantifying the amount of ADP produced, which is coupled to a detectable signal.

Materials:

• Recombinant AAK1 enzyme

• Substrate peptide (e.g., a peptide containing the AP2M1 phosphorylation site)

• ATP

• SGC-AAK1-1 and SGC-AAK1-1N (negative control)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• Assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

Procedure:

• Prepare serial dilutions of SGC-AAK1-1 and SGC-AAK1-1N in DMSO, followed by dilution in assay buffer.

• In a 384-well plate, add 2.5 µL of the compound dilutions.

• Add 2.5 µL of a 2x enzyme/substrate mixture (containing AAK1 and substrate peptide) to each well.

• Incubate for 10 minutes at room temperature.

• Initiate the kinase reaction by adding 5 µL of 2x ATP solution.

• Incubate for 1 hour at room temperature.

• Stop the reaction and detect ADP production by adding 5 µL of ADP-Glo™ Reagent.

• Incubate for 40 minutes at room temperature.

• Add 10 µL of Kinase Detection Reagent.

• Incubate for 30 minutes at room temperature.

• Measure luminescence using a plate reader.

• Calculate IC50 values from the dose-response curves.

Cellular Target Engagement (NanoBRET™ Assay)

This assay determines the binding of SGC-AAK1-1 to AAK1 in living cells.

Materials:

• HEK293T cells

• Plasmid encoding AAK1-NanoLuc® fusion protein

• NanoBRET™ tracer

• SGC-AAK1-1 and SGC-AAK1-1N

• Opti-MEM® I Reduced Serum Medium

• FuGENE® HD Transfection Reagent

• White, 96-well assay plates

Procedure:

• Transfect HEK293T cells with the AAK1-NanoLuc® fusion plasmid.

• After 24 hours, harvest and resuspend the cells in Opti-MEM®.

• Dispense cells into the wells of a 96-well plate.

• Add the NanoBRET™ tracer to all wells.

• Add serial dilutions of SGC-AAK1-1 or SGC-AAK1-1N to the appropriate wells.

• Incubate for 2 hours at 37°C in a CO2 incubator.

• Add NanoBRET™ Nano-Glo® Substrate.

• Read the plate on a luminometer equipped with filters for NanoLuc® emission (460 nm) and the tracer's fluorescence (610 nm).

• Calculate the BRET ratio and determine IC50 values.[11]

Assessing Downstream Cellular Effects (Western Blot for p-AP2M1)

This protocol allows for the quantification of the phosphorylation of AAK1's direct substrate, AP2M1.

Materials:

• HT1080 or HEK293T cells

• SGC-AAK1-1 and SGC-AAK1-1N

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-p-AP2M1 (Thr156), anti-total AP2M1, and a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL Western blotting substrate

Procedure:

• Plate cells and allow them to adhere overnight.

• Treat cells with various concentrations of SGC-AAK1-1 or SGC-AAK1-1N for 2 hours.[13]

• Wash cells with ice-cold PBS and lyse them.

• Determine protein concentration using a BCA assay.

• Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with the primary antibody against p-AP2M1 (Thr156) overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the signal using an ECL substrate and an imaging system.

• Strip the membrane and re-probe for total AP2M1 and the loading control.

• Quantify band intensities to determine the relative levels of p-AP2M1.[13]

Caption: Workflow for Western blot analysis of p-AP2M1.

Conclusion and Future Directions

SGC-AAK1-1 is a well-characterized, potent, and selective dual inhibitor of AAK1 and BMP2K. Its utility as a chemical probe has already led to significant insights into the roles of these kinases in clathrin-mediated endocytosis, Wnt signaling, and other cellular processes. Future research utilizing SGC-AAK1-1 will likely further elucidate the therapeutic potential of targeting AAK1 and BMP2K in diseases such as neuropathic pain, cancer, and viral infections. The detailed protocols provided herein serve as a foundation for researchers to confidently employ this valuable tool in their investigations.

References

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SGC-AAK1-1: A Chemical Probe for Interrogating the Wnt Signaling Pathway

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The canonical Wnt signaling pathway is a crucial regulator of embryonic development, tissue homeostasis, and its dysregulation is a hallmark of numerous diseases, including cancer. The intricate control of this pathway involves a multitude of proteins, and understanding their roles is paramount for therapeutic development. This technical guide focuses on SGC-AAK1-1, a potent and selective chemical probe for the Adaptor-Associated Kinase 1 (AAK1). We will delve into the mechanistic role of AAK1 as a negative regulator of Wnt signaling and provide a comprehensive overview of how SGC-AAK1-1 can be employed as a powerful tool to dissect this complex pathway. This guide will provide researchers with the foundational knowledge and detailed experimental protocols to effectively utilize SGC-AAK1-1 in their Wnt signaling research.

Introduction: The Wnt Signaling Pathway and the Role of AAK1

The canonical Wnt signaling pathway is initiated by the binding of a Wnt ligand to a Frizzled (FZD) receptor and its co-receptor, the low-density lipoprotein receptor-related protein 6 (LRP6).[1][2][3] This interaction leads to the recruitment of the Dishevelled (DVL) protein and the inhibition of the "destruction complex," which consists of Axin, Adenomatous Polyposis Coli (APC), Casein Kinase 1 (CK1), and Glycogen Synthase Kinase 3β (GSK3β).[1][3][4] In the absence of a Wnt signal, this complex phosphorylates β-catenin, targeting it for ubiquitination and subsequent proteasomal degradation.[3] Upon Wnt stimulation, the stabilized β-catenin translocates to the nucleus, where it acts as a transcriptional co-activator with T-cell factor/lymphoid enhancer-binding factor (TCF/LEF) transcription factors to regulate the expression of Wnt target genes.[1][3]

Recent research has identified Adaptor-Associated Kinase 1 (AAK1) as a key negative regulator of this pathway.[5][6][7] AAK1 is a serine/threonine kinase that plays a significant role in clathrin-mediated endocytosis (CME).[8][9] It achieves its inhibitory effect on Wnt signaling by promoting the CME of the LRP6 co-receptor, thereby reducing its availability on the cell surface and dampening the downstream signal.[5][6][10] Interestingly, Wnt signaling itself can activate AAK1, establishing a negative feedback loop that finely tunes the duration and intensity of the pathway's activity.[5][11]

SGC-AAK1-1: A Potent and Selective Chemical Probe

SGC-AAK1-1 is a well-characterized chemical probe that potently and selectively inhibits AAK1.[8][12][13][14][15] It also exhibits inhibitory activity against the closely related BMP-2 inducible kinase (BMP2K/BIKE).[8][13][14] The selectivity of SGC-AAK1-1 has been extensively profiled, making it a reliable tool for studying the cellular functions of AAK1.[13][14][15] A structurally similar but inactive compound, SGC-AAK1-1N, is available as a negative control, which is crucial for validating that the observed effects are due to AAK1 inhibition.[8]

Chemical Properties of SGC-AAK1-1

Property	Value	Reference
Molecular Formula	C₂₁H₂₅N₅O₃S	[16]
Molecular Weight	427.52 g/mol	[16]
AAK1 Ki	9.1 nM	[8]
AAK1 IC50 (in vitro)	270 nM	[12][16]
AAK1 IC50 (cellular)	230 nM (NanoBRET)	[8]
Solubility	Soluble to 100 mM in DMSO	[17]

Mechanism of Action: How SGC-AAK1-1 Modulates Wnt Signaling

By inhibiting AAK1, SGC-AAK1-1 disrupts the negative regulatory role of the kinase on the Wnt pathway. The inhibition of AAK1's kinase activity prevents the phosphorylation of its substrates, including the μ2 subunit of the adaptor protein 2 (AP-2) complex (AP2M1), which is a key step in CME.[5][9] This disruption of CME leads to a decrease in the internalization of LRP6 from the plasma membrane.[5][10] With more LRP6 available at the cell surface, the cell becomes more sensitive to Wnt ligands, resulting in a more robust and sustained activation of the downstream signaling cascade.[5] This ultimately leads to the stabilization and nuclear accumulation of β-catenin and an increase in the transcription of Wnt target genes such as AXIN2 and NKD1.[5][18]

Visualizing the Mechanism

Figure 1: Mechanism of SGC-AAK1-1 in the Wnt signaling pathway.

Experimental Protocols for Studying Wnt Signaling with SGC-AAK1-1

To effectively utilize SGC-AAK1-1 in research, a combination of cellular and biochemical assays is recommended. The following protocols provide a framework for investigating the impact of AAK1 inhibition on the Wnt pathway.

Western Blot Analysis of β-catenin Stabilization

This protocol is designed to assess the effect of SGC-AAK1-1 on the stabilization of β-catenin, a key indicator of canonical Wnt pathway activation.

Materials:

• Cell line of interest (e.g., HEK293T, HT1080)

• Complete cell culture medium

• SGC-AAK1-1 (and SGC-AAK1-1N negative control) dissolved in DMSO

• Wnt3a conditioned medium or recombinant Wnt3a

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels, running buffer, and transfer buffer

• Nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-β-catenin, anti-phospho-LRP6, anti-LRP6, anti-GAPDH (or other loading control)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Seeding: Seed cells in 6-well plates and allow them to adhere and reach 70-80% confluency.

• Treatment:

  • Pre-treat cells with the desired concentration of SGC-AAK1-1 or SGC-AAK1-1N (e.g., 1.25 µM) for 1-2 hours.[10]

  • Stimulate the cells with Wnt3a for various time points (e.g., 0, 1, 3, 6, 12, 24 hours).[5]

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add 100-200 µL of ice-cold RIPA buffer to each well and scrape the cells.

  • Incubate the lysate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein extract.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentrations and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an ECL substrate and an imaging system.[19][20]

Wnt/β-catenin Reporter Assay (TOP/FOP-Flash Assay)

This luciferase-based reporter assay quantitatively measures the transcriptional activity of the TCF/LEF family of transcription factors, which is a direct readout of canonical Wnt pathway activation.[21][22][23]

Materials:

• HEK293T cells (or other suitable cell line)

• TOP-Flash and FOP-Flash reporter plasmids (FOP-Flash contains mutated TCF/LEF binding sites and serves as a negative control)

• Renilla luciferase plasmid (for normalization)

• Transfection reagent

• SGC-AAK1-1 and SGC-AAK1-1N

• Wnt3a conditioned medium

• Dual-Luciferase Reporter Assay System

• Luminometer

Procedure:

• Transfection:

  • Seed HEK293T cells in a 24-well plate.

  • Co-transfect the cells with TOP-Flash or FOP-Flash plasmid along with the Renilla luciferase plasmid using a suitable transfection reagent.

• Treatment:

  • After 24 hours, replace the medium with fresh medium containing SGC-AAK1-1 or SGC-AAK1-1N.

  • Stimulate the cells with Wnt3a conditioned medium for 16-24 hours.[10]

• Cell Lysis and Luciferase Assay:

  • Wash the cells with PBS.

  • Lyse the cells using the passive lysis buffer provided in the Dual-Luciferase Reporter Assay System.

  • Measure the firefly and Renilla luciferase activities using a luminometer according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

  • Calculate the fold change in reporter activity relative to the control-treated cells.

Co-Immunoprecipitation (Co-IP) of AAK1 and LRP6

This protocol is used to investigate the physical interaction between AAK1 and LRP6, providing mechanistic insight into how AAK1 regulates the Wnt co-receptor.[24][25][26][27][28]

Materials:

• HEK293T cells

• Expression plasmids for tagged proteins (e.g., FLAG-AAK1 and HA-LRP6)

• Transfection reagent

• Co-IP lysis buffer (e.g., 1% NP-40 buffer with protease and phosphatase inhibitors)

• Anti-FLAG or anti-HA antibody for immunoprecipitation

• Protein A/G magnetic beads or agarose beads

• Wash buffer

• Elution buffer or Laemmli buffer

• Primary and secondary antibodies for Western blot analysis

Procedure:

• Transfection: Co-transfect HEK293T cells with plasmids encoding tagged AAK1 and LRP6.

• Cell Lysis: After 24-48 hours, lyse the cells in Co-IP lysis buffer.

• Immunoprecipitation:

  • Pre-clear the lysate with protein A/G beads.

  • Incubate the pre-cleared lysate with the immunoprecipitating antibody (e.g., anti-FLAG) overnight at 4°C.

  • Add protein A/G beads to capture the antibody-protein complexes.

• Washing: Wash the beads several times with wash buffer to remove non-specific binding proteins.

• Elution and Western Blotting:

  • Elute the protein complexes from the beads.

  • Analyze the immunoprecipitated samples and input lysates by Western blotting using antibodies against the tagged proteins (e.g., anti-HA to detect co-immunoprecipitated LRP6).

Experimental Workflow Visualization

Figure 2: A generalized workflow for investigating Wnt signaling using SGC-AAK1-1.

Conclusion and Future Perspectives

SGC-AAK1-1 has emerged as an invaluable tool for dissecting the role of AAK1 in the Wnt signaling pathway. Its high potency and selectivity, coupled with the availability of a negative control, allow for rigorous and reproducible experiments. By inhibiting AAK1, researchers can effectively upregulate the Wnt pathway and study the downstream consequences in various biological contexts. The experimental protocols outlined in this guide provide a solid foundation for investigating the intricate relationship between AAK1-mediated endocytosis and Wnt signal transduction.

Future research could leverage SGC-AAK1-1 to explore the therapeutic potential of AAK1 inhibition in diseases characterized by deficient Wnt signaling, such as certain neurodegenerative disorders and bone diseases.[29] Furthermore, combining the use of SGC-AAK1-1 with advanced techniques like quantitative proteomics and high-content imaging will undoubtedly provide deeper insights into the complex regulatory networks governing the Wnt pathway.

References

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initial characterization of Sgc aak1 1 chemical probe

An In-Depth Technical Guide to the Initial Characterization of SGC-AAK1-1: A Chemical Probe for AAK1/BMP2K

Authored by a Senior Application Scientist

This document provides a comprehensive technical overview of the initial characterization of SGC-AAK1-1, a potent and selective chemical probe for the serine/threonine kinases AAK1 (Adaptor-Associated Kinase 1) and BMP2K (Bone Morphogenetic Protein 2-Inducible Kinase). This guide is intended for researchers, scientists, and drug development professionals seeking to utilize this tool for investigating the biological roles of AAK1 and BMP2K. We will delve into the causality behind the experimental choices, providing a self-validating framework for the probe's characterization.

Introduction: The Rationale for an AAK1 Chemical Probe

Adaptor-Associated Kinase 1 (AAK1) is a key regulator of clathrin-mediated endocytosis (CME), a fundamental cellular process for internalizing receptors, nutrients, and pathogens.[1][2] AAK1 executes this function primarily by phosphorylating the μ2 subunit (AP2M1) of the AP-2 adaptor complex, which enhances the recruitment of cargo proteins into clathrin-coated pits.[3][4] Through its role in CME, AAK1 has been implicated in a variety of signaling pathways and disease states, including Wnt signaling, Notch pathway regulation, viral entry, and neuropathic pain, making it a compelling target for therapeutic intervention.[5][6][7][8]

To rigorously investigate AAK1's function and validate it as a drug target, a high-quality chemical probe is indispensable. An ideal probe must be potent, selective, and cell-active, allowing for the acute and reversible inhibition of the target kinase. The Structural Genomics Consortium (SGC) developed SGC-AAK1-1 to meet these criteria, providing a critical tool for the scientific community.[9] This guide details the multi-faceted characterization process that validates SGC-AAK1-1 as a reliable chemical probe.

Probe Genesis and Optimization

SGC-AAK1-1 originates from a 3-acylaminoindazole scaffold identified through screening the Published Kinase Inhibitor Set (PKIS) using differential scanning fluorimetry (DSF), a technique that measures a protein's thermal stability upon ligand binding.[9][10] This initial hit provided a robust starting point for structure-activity relationship (SAR) studies. Medicinal chemistry efforts focused on optimizing potency for AAK1 while simultaneously enhancing selectivity against other kinases, particularly within the closely related NAK (Numb-Associated Kinase) family, which includes GAK and STK16.[9] This optimization process led to SGC-AAK1-1, a potent dual inhibitor of the most closely related NAK family members, AAK1 and BMP2K.[9][11]

Crucially, a structurally similar but biologically inactive molecule, SGC-AAK1-1N (also referred to as 34A), was developed in parallel.[5][12] This molecule serves as an essential negative control, enabling researchers to distinguish on-target effects from non-specific or off-target effects attributable to the chemical scaffold itself.

In Vitro Biochemical Characterization: Potency and Direct Binding

The first pillar of probe characterization is to establish its potency and direct binding to the purified target protein. A combination of assays was employed, each providing a distinct and complementary piece of information.

Potency Assessment: IC₅₀ and Kᵢ Determination

The initial assessment of inhibitor potency often involves measuring the half-maximal inhibitory concentration (IC₅₀). However, IC₅₀ values are dependent on assay conditions (e.g., ATP concentration). Therefore, determining the inhibition constant (Kᵢ) or dissociation constant (Kₐ) provides a more absolute measure of potency.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) binding displacement assays are a robust method for determining Kᵢ. This assay measures the displacement of a fluorescent tracer from the kinase's ATP binding site by the inhibitor.[13] The choice of a binding assay over an enzymatic activity assay for the primary potency determination is deliberate; it is less prone to artifacts from ATP concentration, substrate quality, or enzyme activity, focusing solely on the direct interaction between the probe and the kinase.

Isothermal Titration Calorimetry (ITC) was used as an orthogonal, label-free method to confirm direct binding and determine the dissociation constant (Kₐ).[5][14] ITC measures the heat released or absorbed during the binding event, providing thermodynamic data and stoichiometry of the interaction. This confirmation is critical for a high-quality probe, as it unequivocally demonstrates a direct physical interaction.

Parameter	AAK1	BMP2K	Assay Method	Reference
Kᵢ	9.1 nM	17 nM	TR-FRET Binding Assay	[11][15]
IC₅₀	270 nM	N/A	Coupled Enzyme Assay	[12][16]
Kₐ	120 nM	490 nM	Isothermal Titration Calorimetry (ITC)	[14]

Table 1: Summary of in vitro biochemical potency of SGC-AAK1-1.

Protocol: TR-FRET Kinase Binding Assay

• Reagents: Purified recombinant AAK1, LanthaScreen™ Eu-anti-tag antibody, Alexa Fluor™ 647-labeled kinase tracer, SGC-AAK1-1 serially diluted in DMSO.

• Preparation: Prepare a 2X kinase/antibody mixture and a 4X tracer solution in kinase buffer.

• Assay Plate Setup: In a 384-well plate, add 4 µL of serially diluted SGC-AAK1-1.

• Reaction: Add 8 µL of the 2X kinase/antibody mixture to each well.

• Tracer Addition: Add 4 µL of the 4X tracer solution to initiate the binding reaction.

• Incubation: Incubate the plate for 1 hour at room temperature, protected from light.

• Measurement: Read the plate on a TR-FRET-compatible plate reader, measuring emission at two wavelengths (e.g., 665 nm for the acceptor and 615 nm for the donor).

• Analysis: Calculate the emission ratio and plot the results against the inhibitor concentration to determine the Kᵢ value.

Kinome-Wide Selectivity Profiling

A critical attribute of a chemical probe is its selectivity. An inhibitor that interacts with numerous off-targets can produce misleading results, confounding the interpretation of its biological effects. The primary method for assessing kinase inhibitor selectivity is through large-scale panel screening.

SGC-AAK1-1 was profiled against a panel of over 400 human kinases using the KINOMEscan™ platform.[15] This competition binding assay measures the ability of a compound to displace a ligand from the ATP site of each kinase in the panel. The results demonstrated that SGC-AAK1-1 is highly selective.[17][18]

At a concentration of 1 µM, only a few kinases showed significant interaction. Follow-up Kₐ determinations were performed for these potential off-targets.

Off-Target Kinase	Kₐ (nM)	Reference
RIOK1	72	[11][15]
PIP5K1C	260	[11][15]
RIOK3	290	[11][15]

Table 2: Key off-targets of SGC-AAK1-1 identified through kinome screening.

The data reveals that while SGC-AAK1-1 is a potent dual inhibitor of AAK1 and BMP2K, its next closest off-targets have significantly weaker binding affinities. This clean selectivity profile is paramount to its utility as a probe, instilling confidence that observed cellular phenotypes at appropriate concentrations are due to the inhibition of AAK1 and/or BMP2K.

Workflow for chemical probe characterization.

Cellular Activity and Target Engagement

Demonstrating potency and selectivity in biochemical assays is necessary but not sufficient. A chemical probe must be able to enter cells and engage its target in the complex intracellular environment.

Cellular Target Engagement: The NanoBRET™ Assay

To confirm that SGC-AAK1-1 engages AAK1 inside living cells, the NanoBRET™ Target Engagement assay was employed.[19][20] This assay uses Bioluminescence Resonance Energy Transfer (BRET) to measure compound binding to a target protein. The target kinase (AAK1 or BMP2K) is expressed in cells as a fusion with NanoLuc® luciferase, and a cell-permeable fluorescent tracer that binds to the kinase's ATP site is added. When the tracer binds to the NanoLuc-kinase fusion protein, BRET occurs. An inhibitor that enters the cell and binds to the kinase will displace the tracer, leading to a loss of BRET signal in a dose-dependent manner.

This technique is superior to inferring target engagement from downstream signaling events because it directly measures the physical interaction between the probe and its target in a physiological context.

Parameter	AAK1	BMP2K	Assay Method	Reference
IC₅₀	230 nM	1.5 µM	NanoBRET Target Engagement	[11]

Table 3: Cellular target engagement potency of SGC-AAK1-1.

The NanoBRET data confirms that SGC-AAK1-1 is cell-permeable and potently binds to AAK1 in live cells, with weaker activity on BMP2K.[5][11]

Cellular Functional Activity: Inhibition of AP2M1 Phosphorylation

The ultimate test of a kinase inhibitor probe is its ability to modulate a known substrate in a cellular context. For AAK1, the canonical substrate is the AP2M1 subunit of the AP-2 complex, which it phosphorylates at Threonine 156 (Thr156).[5][7]

A western blot-based assay was used to measure the levels of phosphorylated AP2M1 (p-AP2M1) in cells treated with SGC-AAK1-1. The results showed a dose-dependent decrease in p-AP2M1 levels, demonstrating that the probe effectively inhibits the kinase activity of AAK1 in cells.[5][14][16] This functional readout provides the crucial link between target engagement and a measurable biological consequence.

Protocol: Western Blot for p-AP2M1 Inhibition

• Cell Culture: Plate HEK293T or HT1080 cells and grow to 80-90% confluency.

• Treatment: Treat cells with a serial dilution of SGC-AAK1-1 (and SGC-AAK1-1N as a negative control) for 2 hours.

• Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein lysate (e.g., 20 µg) on a 4-12% Bis-Tris polyacrylamide gel.

• Transfer: Transfer proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for p-AP2M1 (Thr156). Also probe a separate blot or strip and re-probe for total AP2M1 and a loading control (e.g., GAPDH).

• Secondary Antibody: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Analysis: Quantify band intensities to determine the ratio of p-AP2M1 to total AP2M1.

Structural Basis of Inhibition

Understanding how an inhibitor binds to its target provides a structural rationale for its potency and selectivity. While a co-crystal structure of SGC-AAK1-1 with AAK1 is not publicly available, a structure of the closely related analog, 25A, in complex with BMP2K has been solved.[5][14] This structure reveals that the inhibitor binds in the ATP pocket, forming several key hydrogen bonds with the kinase hinge region. The hydrophobic core of the inhibitor is oriented within the binding pocket, providing a structural blueprint for the observed activity of this chemical series.[14] This structural insight is invaluable for understanding SAR and for any future efforts to further optimize inhibitors from this scaffold.

Role of AAK1 in CME and inhibition by SGC-AAK1-1.

Conclusion and Best Practices

The comprehensive characterization of SGC-AAK1-1 validates it as a high-quality chemical probe for studying the biology of AAK1 and BMP2K. It is potent in biochemical and cellular assays, highly selective across the kinome, and its mechanism of action is validated by functional cellular assays and structural data.

Best Practices for Use:

• Concentration: Use the lowest effective concentration, guided by the cellular IC₅₀ values (e.g., 200-1000 nM for AAK1-focused effects).

• Negative Control: Always include the negative control compound, SGC-AAK1-1N, at the same concentration as the active probe to control for off-scaffold effects.

• Target Context: Remember that SGC-AAK1-1 is a dual AAK1/BMP2K inhibitor. Phenotypes should be interpreted with this in mind. Orthogonal tools, such as siRNA/shRNA knockdown, should be used to confirm that the observed phenotype is attributable to the intended target(s).

By adhering to these principles, researchers can confidently employ SGC-AAK1-1 to elucidate the complex roles of AAK1 and BMP2K in health and disease.

References

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• Wikipedia. (n.d.). AAK1. Retrieved January 20, 2026, from [Link]

• Conner, S. D., & Schmid, S. L. (2002). Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis. Journal of Cell Biology, 156(5), 791–795. Retrieved from [Link]

• Conner, S. D., & Schmid, S. L. (2002). Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis. PubMed. Retrieved from [Link]

• Li, D., et al. (2022). Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 834-847. Retrieved from [Link]

• Reaction Biology. (n.d.). AAK1 NanoBRET Kinase Assay. Retrieved January 20, 2026, from [Link]

• Gupta-Rossi, N., et al. (2011). The Adaptor-associated Kinase 1, AAK1, Is a Positive Regulator of the Notch Pathway. Journal of Biological Chemistry, 286(21), 18720-18730. Retrieved from [Link]

• ResearchGate. (n.d.). AAK1 is involved in Notch and WNT signalling pathway. Retrieved January 20, 2026, from [Link]

• Wells, C. I., et al. (2019). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters, 10(10), 1436-1441. Retrieved from [Link]

• Structural Genomics Consortium. (n.d.). SGC-AAK1-1. Retrieved January 20, 2026, from [Link]

• Axtman, A. D., et al. (2019). A Chemical Probe Targeting AAK1 and BMP2K. ChemRxiv. Retrieved from [Link]

• Axtman, A. D., et al. (2022). Discovery and Characterization of a Chemical Probe for Cyclin-Dependent Kinase-Like 2. ACS Medicinal Chemistry Letters, 13(6), 968-975. Retrieved from [Link]

• Semantic Scholar. (n.d.). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. Retrieved January 20, 2026, from [Link]

• Chemical Probes Portal. (n.d.). SGC-AAK1-1. Retrieved January 20, 2026, from [Link]

• ResearchGate. (n.d.). A Chemical Probe Targeting AAK1 and BMP2K. Retrieved January 20, 2026, from [Link]

• ACS Medicinal Chemistry Letters. (2017). Inhibitors of Adaptor-Associated Kinase 1 (AAK1) May Treat Neuropathic Pain, Schizophrenia, Parkinson's Disease, and Other Disorders. Retrieved from [Link]

• Sorrell, F. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 13-21.e4. Retrieved from [Link]

• Kostich, W., et al. (2016). Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain. Neuron, 91(3), 574-587. Retrieved from [Link]

• Fedorov, O., Niesen, F. H., & Knapp, S. (2012). Kinase inhibitor selectivity profiling using differential scanning fluorimetry. Methods in Molecular Biology, 795, 109-118. Retrieved from [Link]

• RCSB PDB. (2016). 5L4Q: Crystal Structure of Adaptor Protein 2 Associated Kinase 1 (AAK1) in Complex with LKB1 (AAK1 Dual Inhibitor). Retrieved from [Link]

• RCSB PDB. (2014). 4WSQ: Crystal Structure of Adaptor Protein 2 Associated Kinase (AAK1) in complex with small molecule inhibitor. Retrieved from [Link]

• ResearchGate. (n.d.). Cellular Target Engagement Assays for Small-Molecule Drug Discovery. Retrieved January 20, 2026, from [Link]

• Klaeger, S., et al. (2016). Measuring and interpreting the selectivity of protein kinase inhibitors. FEBS Journal, 283(10), 1839-1851. Retrieved from [Link]

• ACS Publications. (2017). Inhibitors of Adaptor-Associated Kinase 1 (AAK1) May Treat Neuropathic Pain, Schizophrenia, Parkinson's Disease. Retrieved from [Link]

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SGC-AAK1-1: A Technical Guide to a Chemical Probe for AAK1 and BMP2K Kinases and Their Cellular Pathways

Abstract

This technical guide provides a comprehensive overview of SGC-AAK1-1, a potent and selective chemical probe for the serine/threonine kinases AAK1 (Adaptor-Associated Kinase 1) and BMP2K (Bone Morphogenetic Protein 2-Inducible Kinase, also known as BIKE). We will delve into the biochemical and cellular pharmacology of SGC-AAK1-1, detailing its kinase selectivity profile and its mechanism of action. Furthermore, this guide will explore the core cellular pathways modulated by the inhibition of AAK1 and BMP2K, with a particular focus on clathrin-mediated endocytosis and Wnt signaling. Detailed, field-proven protocols for key experiments are provided to enable researchers to effectively utilize this probe in their investigations.

Introduction to SGC-AAK1-1: A Tool for Interrogating the NAK Family

SGC-AAK1-1 is a small molecule inhibitor developed by the Structural Genomics Consortium (SGC). It serves as a high-quality chemical probe to investigate the biological functions of AAK1 and BMP2K[1]. These two kinases are the most closely related members of the Numb-Associated Kinase (NAK) family, sharing 74% sequence identity within their kinase domains[1]. AAK1 is a key regulator of clathrin-mediated endocytosis (CME), a fundamental process for nutrient uptake, receptor signaling, and synaptic vesicle recycling[1][2][3]. BMP2K's functions are less understood, but it has been implicated in osteoblast differentiation and is also associated with clathrin-coated vesicles[1][4].

Given the roles of these kinases in crucial cellular processes, their dysregulation has been linked to a variety of diseases, including neurological disorders like schizophrenia and Parkinson's disease, neuropathic pain, and viral infections[1][5][6]. SGC-AAK1-1 provides a critical tool to dissect the specific contributions of AAK1 and BMP2K to both normal physiology and disease states[1]. The probe was developed from a 3-acylaminoindazole scaffold and optimized for potency, selectivity, and cellular activity[1].

Kinase Selectivity and Potency Profile

SGC-AAK1-1 is an ATP-competitive inhibitor that potently targets the ATP-binding sites of both AAK1 and BMP2K[4]. Its high affinity and selectivity make it a superior tool for studying AAK1/BMP2K pathways[8].

Rationale for Selectivity Profiling: A credible chemical probe must exhibit a well-defined and narrow spectrum of activity. Broad-spectrum kinase inhibitors can produce ambiguous results, as the observed phenotype could be due to the modulation of multiple, unrelated targets. Kinome-wide screening, such as the KINOMEscan assay, is the gold standard for establishing the selectivity profile of a kinase inhibitor. This assay quantifies the binding of the inhibitor to a large panel of kinases (typically over 400), providing a comprehensive view of its on- and off-target activities.

Quantitative Potency Data

The potency of SGC-AAK1-1 has been characterized using multiple biochemical and cellular assays.

Parameter	Target Kinase	Value	Assay Method	Reference
Ki	AAK1	9.1 nM	ATP site fluorescent tracer displacement	[4]
BMP2K	17 nM	ATP site fluorescent tracer displacement	[4]
IC50	AAK1	270 nM	Coupled enzyme assay	[9]
AAK1 (in-cell)	230 nM	NanoBRET cellular target engagement	[4]
BMP2K (in-cell)	1.5 µM	NanoBRET cellular target engagement	[4]
KD	AAK1	26 nM	KINOMEscan
AAK1	120 nM	Isothermal Titration Calorimetry (ITC)	[8][10]
BMP2K	930 nM	KINOMEscan
BMP2K	490 nM	Isothermal Titration Calorimetry (ITC)	[11]

Off-Target Kinase Profile

A KINOMEscan profiling assay using SGC-AAK1-1 at a concentration of 1 µM was performed against a panel of over 400 human kinases to assess its selectivity[10]. Only a few off-target kinases were identified with significant binding affinity[4][10].

Off-Target Kinase	KD (nM)	Reference
RIOK1	72	[4]
PIP5K1C	260	[4]
RIOK3	290	[4]
CDKL1	880
MYLK2	960

This narrow activity profile demonstrates that SGC-AAK1-1 is highly selective for AAK1 and BMP2K, especially at concentrations typically used to probe cellular functions (sub-micromolar to low micromolar).

Core Cellular Pathways Modulated by SGC-AAK1-1

The primary and most well-characterized cellular function of AAK1 is its role in clathrin-mediated endocytosis (CME). By inhibiting AAK1, SGC-AAK1-1 provides a powerful method to investigate this and other interconnected signaling pathways.

Clathrin-Mediated Endocytosis (CME)

Causality of AAK1's Role in CME: CME is a complex process involving the formation of clathrin-coated pits at the plasma membrane to internalize cargo proteins[8]. The adaptor protein 2 (AP2) complex is a critical component that links cargo to the clathrin coat[2]. AAK1 directly interacts with and phosphorylates the μ2 subunit of the AP2 complex (AP2M1) at threonine 156 (Thr156)[2][3][8]. This phosphorylation event is a key regulatory step that enhances the affinity of AP2 for cargo, promoting the maturation of clathrin-coated pits and subsequent vesicle formation[2][8].

By inhibiting AAK1, SGC-AAK1-1 prevents the phosphorylation of AP2M1, thereby disrupting the endocytic cycle[2]. This leads to a reduction in the internalization of transmembrane proteins that rely on this pathway.

Caption: AAK1-mediated phosphorylation of AP2M1 in Clathrin-Mediated Endocytosis.

Wnt Signaling Pathway

Causality of AAK1's Role in Wnt Signaling: The Wnt signaling pathway is crucial for embryonic development and adult tissue homeostasis. A key regulatory component is the co-receptor LRP6 (low-density lipoprotein receptor-related protein 6). Through a gain-of-function kinome screen, AAK1 was identified as a negative regulator of Wnt/β-catenin signaling[8][10]. The mechanism involves AAK1 promoting the clathrin-mediated endocytosis of LRP6, thereby removing it from the cell surface and dampening the Wnt signal[8][12].

Inhibition of AAK1 with SGC-AAK1-1 prevents LRP6 internalization. This leads to an accumulation of LRP6 at the plasma membrane, resulting in enhanced Wnt signaling, increased β-catenin stability, and subsequent transcription of Wnt target genes like AXIN2 and NKD1[8][9][10].

Caption: Negative regulation of Wnt signaling by AAK1-mediated LRP6 endocytosis.

Other Associated Pathways

• Notch Signaling: AAK1 has been shown to modulate the Notch signaling pathway, partly through its phosphorylation of Numb, an intracellular protein involved in asymmetric cell division and cell fate determination[1][4].

• Neuregulin-1 (NRG1)/ErbB4 Signaling: Research has identified AAK1 as an inhibitor of NRG1/ErbB4 signaling. Inhibition of AAK1 potentiates NRG1-induced neurite outgrowth, suggesting a role in neuronal development and a potential therapeutic angle for schizophrenia[5].

• Osteoblast Differentiation: The co-target of SGC-AAK1-1, BMP2K, was originally identified for its increased expression during bone morphogenic protein-2 (BMP-2) induced differentiation and may play a regulatory role in this process[4].

Key Experimental Protocols: A Self-Validating System

To ensure the robust application of SGC-AAK1-1, it is critical to perform experiments that validate its mechanism of action within the specific biological context under investigation. The following protocols are designed to be self-validating, confirming target engagement and the expected downstream cellular effect.

Protocol 1: Cellular Target Engagement using NanoBRET™ Assay

Expertise & Rationale: Before interpreting any phenotype, it is paramount to confirm that the compound engages its target in a live-cell environment. Biochemical assays, while useful for determining intrinsic potency, do not account for cell permeability or competition with high intracellular ATP concentrations. The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay provides a quantitative measure of compound binding to a target protein in living cells[4][10].

Caption: Workflow for the NanoBRET™ cellular target engagement assay.

Step-by-Step Methodology:

• Cell Culture and Transfection: Culture HEK293T cells in DMEM supplemented with 10% FBS. Transiently transfect cells with a plasmid encoding for full-length AAK1 fused to Nanoluciferase (Nluc) using a suitable transfection reagent.

• Cell Preparation: 24 hours post-transfection, harvest the cells and resuspend them in Opti-MEM medium.

• Assay Plate Preparation: Dispense the cell suspension into a white, 96-well assay plate.

• Compound and Tracer Addition: Add the NanoBRET™ tracer (a fluorescently-labeled ATP-competitive ligand) to the cells. Immediately after, add SGC-AAK1-1 or the negative control SGC-AAK1-1N across a range of concentrations (e.g., 10 µM to 1 nM). Include a "no inhibitor" control.

• Incubation: Incubate the plate for 2 hours at 37°C in a CO₂ incubator.

• Detection: Add the Nano-Glo® substrate, which is cell-permeable and generates the luminescent signal from the Nluc fusion protein.

• Data Acquisition: Immediately read the plate on a luminometer equipped with two filters to measure the donor emission (Nluc, ~460 nm) and the acceptor emission (Tracer, >600 nm).

• Analysis: Calculate the NanoBRET™ ratio by dividing the acceptor signal by the donor signal. Plot the ratio against the inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC₅₀ value.

Protocol 2: Western Blot Analysis of AP2M1 Phosphorylation

Trustworthiness & Rationale: This assay provides direct evidence of the probe's functional effect on the downstream substrate of AAK1 in a cellular context. Observing a dose-dependent decrease in the phosphorylation of AP2M1 at Thr156 upon treatment with SGC-AAK1-1, but not with the negative control, is a critical validation step[8][10]. This confirms that the probe is not only engaging its target but also inhibiting its catalytic activity in cells.

Step-by-Step Methodology:

• Cell Culture and Treatment: Plate HT1080 or HEK293T cells and allow them to adhere overnight.

• Inhibitor Treatment: Treat the cells with various concentrations of SGC-AAK1-1 (e.g., 0.1, 0.5, 1, 2.5, 5 µM) and a high concentration of the negative control SGC-AAK1-1N (e.g., 5 µM) for 1-2 hours. Include a DMSO vehicle control.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein amounts for each sample and separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

• Antibody Incubation:

  • Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated AP2M1 (Thr156).

  • Separately, probe a parallel blot or strip and re-probe the same blot with an antibody for total AP2M1 and a loading control (e.g., GAPDH or β-actin).

• Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. Detect the signal using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities using software like ImageJ. Normalize the p-AP2M1 signal to the total AP2M1 signal and/or the loading control. Plot the normalized signal against the inhibitor concentration to demonstrate a dose-dependent effect.

Conclusion

SGC-AAK1-1 is a well-characterized, potent, and selective chemical probe for AAK1 and BMP2K. Its narrow kinome profile and confirmed cellular activity make it an invaluable tool for researchers in cell biology, neuroscience, and drug discovery. By inhibiting AAK1/BMP2K, SGC-AAK1-1 allows for the precise dissection of their roles in fundamental cellular processes such as clathrin-mediated endocytosis and the regulation of critical signaling pathways like Wnt and Notch. The rigorous application of this probe, in conjunction with its negative control and the validation protocols described herein, will enable the generation of high-quality, reproducible data, ultimately advancing our understanding of the NAK kinase family in health and disease.

References

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• Read, J. A., et al. (2019). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters, 10(4), 545-550. [Link]

• Agajanian, M. J., et al. (2019). AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6. bioRxiv. [Link]

• Ghosh, A. (2014). Inhibitors of Adaptor-Associated Kinase 1 (AAK1) May Treat Neuropathic Pain, Schizophrenia, Parkinson's Disease, and Other Disorders. ACS Medicinal Chemistry Letters, 5(9), 956-957. [Link]

• Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 77-90.e6. [Link]

• PatSnap Synapse. What are AAK1 inhibitors and how do they work?. (2024). [Link]

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• Okayama University. Unveiling a novel AAK1 inhibitor: How chemical proteomics unlocked therapeutic potential. (2024). [Link]

• Lanthorn, T. H., et al. (2016). Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain. Journal of Pharmacology and Experimental Therapeutics, 358(3), 474-486. [Link]

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• Cendrowski, J., et al. (2020). Splicing variants of an endocytic regulator, BMP2K, differentially control autophagic degradation in erythroid cells. eLife, 9, e57092. [Link]

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SGC-AAK1-1: A Technical Guide to a Potent and Selective Chemical Probe for AAK1 and BMP2K

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of SGC-AAK1-1, a potent and selective chemical probe for Adaptor-Associated Kinase 1 (AAK1) and BMP-2-Inducible Kinase (BMP2K). As key regulators of clathrin-mediated endocytosis and other critical signaling pathways, AAK1 and BMP2K are compelling targets for therapeutic intervention in a range of diseases, including neuropathic pain, viral infections, and certain cancers.[1][2][3] This document will delve into the mechanism of action of SGC-AAK1-1, its biochemical and cellular effects, and provide detailed protocols for its application in research settings.

Introduction: The Role of AAK1 in Cellular Trafficking and Signaling

Adaptor-Associated Kinase 1 (AAK1) is a serine/threonine kinase that plays a pivotal role in clathrin-mediated endocytosis (CME).[3][4][5] CME is the primary mechanism by which cells internalize a wide variety of extracellular molecules, including nutrients, hormones, and growth factors, as well as pathogens like viruses.[3] AAK1 executes its function, in part, by phosphorylating the μ2 subunit of the adaptor protein 2 (AP2) complex at threonine 156 (Thr156).[2][3] This phosphorylation event is a critical regulatory step that enhances the binding of AP2 to cargo proteins, thereby facilitating the assembly of clathrin-coated pits and the subsequent formation of endocytic vesicles.[1][3]

Beyond its canonical role in endocytosis, AAK1 is implicated in the regulation of key signaling pathways, including the WNT and Notch pathways.[6][7][8] For instance, AAK1 negatively regulates WNT signaling by promoting the internalization and subsequent degradation of the LRP6 co-receptor.[6][7] Given its multifaceted roles, the development of specific inhibitors for AAK1 is of significant interest for both basic research and drug discovery.

SGC-AAK1-1: A High-Quality Chemical Probe

SGC-AAK1-1 is a potent, selective, and cell-permeable small molecule inhibitor of AAK1 and its closest homolog, BMP2K.[1][9] It was developed by the Structural Genomics Consortium (SGC) as a chemical probe to facilitate the study of AAK1 and BMP2K biology.[8] SGC-AAK1-1 competitively binds to the ATP-binding pocket of these kinases, thereby inhibiting their catalytic activity. A structurally similar but inactive compound, SGC-AAK1-1N, is available as a negative control, enabling researchers to perform well-controlled experiments and attribute observed phenotypes specifically to the inhibition of AAK1/BMP2K.[2]

Biochemical and Cellular Potency

SGC-AAK1-1 exhibits low nanomolar potency against AAK1 and BMP2K in biochemical assays. Its cellular activity has been confirmed through various methods, including the inhibition of AP2M1 phosphorylation in cells. The following table summarizes the key potency data for SGC-AAK1-1.

Assay Type	Target	Value	Reference
Biochemical
Ki (TR-FRET)	AAK1	9.1 nM	[1][10]
BMP2K	17 nM	[1]
KD (Isothermal Titration Calorimetry)	AAK1	120 nM	[6][7]
IC50 (Enzymatic Assay)	AAK1	270 nM	[7][10]
Cellular
IC50 (NanoBRET Target Engagement)	AAK1	230 nM	[8]
BMP2K	1.5 µM	[8]

Kinase Selectivity Profile

A critical attribute of a high-quality chemical probe is its selectivity. SGC-AAK1-1 has been profiled against a large panel of human kinases and has demonstrated excellent selectivity for AAK1 and BMP2K. A KINOMEscan assay revealed that at a concentration of 1 µM, only a few other kinases showed significant binding.[8]

Off-Target Kinase	KD	Reference
RIOK1	72 nM	[8]
PIP5K1C	260 nM	[8]
RIOK3	290 nM	[8]

It is crucial for researchers to be aware of these potential off-targets when designing and interpreting experiments.

Experimental Protocols for Studying SGC-AAK1-1 Inhibition

The following section provides detailed, field-proven protocols for assessing the inhibitory effects of SGC-AAK1-1 in a research setting.

Western Blotting for AP2M1 Phosphorylation

This protocol is designed to assess the ability of SGC-AAK1-1 to inhibit AAK1-mediated phosphorylation of AP2M1 at Thr156 in cultured cells.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Plate cells (e.g., HEK293T or HT1080) at an appropriate density and allow them to adhere overnight.

  • Prepare a stock solution of SGC-AAK1-1 and the negative control SGC-AAK1-1N in DMSO.

  • Treat cells with a dose-response range of SGC-AAK1-1 (e.g., 0.1 to 10 µM) and a high concentration of the negative control (e.g., 10 µM) for a specified time (e.g., 2 hours).[6] Include a DMSO-only vehicle control.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation to remove cellular debris.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with a primary antibody specific for phosphorylated AP2M1 (Thr156).

  • As a loading control, subsequently probe the membrane with an antibody against total AP2M1 or a housekeeping protein (e.g., GAPDH or β-actin).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Data Analysis:

  • Quantify the band intensities for phosphorylated and total AP2M1.

  • Normalize the phospho-AP2M1 signal to the total AP2M1 or loading control signal.

  • Plot the normalized signal as a function of the SGC-AAK1-1 concentration to determine the IC50 value.

Cellular Target Engagement using NanoBRET™ Assay

This protocol allows for the quantitative measurement of SGC-AAK1-1 binding to AAK1 in live cells, providing direct evidence of target engagement.

Step-by-Step Methodology:

• Cell Transfection:

  • Co-transfect HEK293T cells with a plasmid encoding AAK1 fused to NanoLuc® luciferase (Nluc) and a plasmid for a fluorescent energy transfer probe (tracer).

• Cell Plating:

  • Plate the transfected cells in a white, 96-well assay plate and incubate for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of SGC-AAK1-1 and the negative control in Opti-MEM.

  • Add the compounds to the cells.

• Tracer Addition:

  • Add the NanoBRET™ tracer to the wells.

• Signal Detection:

  • Add the NanoBRET™ substrate and immediately measure the luminescence at two different wavelengths (donor and acceptor emission) using a plate reader.

• Data Analysis:

  • Calculate the BRET ratio (acceptor emission / donor emission).

  • Plot the BRET ratio as a function of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[6]

Visualizing AAK1 Signaling and Experimental Workflows

Diagrams are essential for conceptualizing complex biological processes and experimental designs.

AAK1 Signaling in Clathrin-Mediated Endocytosis

Caption: AAK1 phosphorylates the AP2 complex, promoting endocytosis. SGC-AAK1-1 inhibits this process.

Experimental Workflow for Assessing SGC-AAK1-1 Activity

Caption: Workflow for characterizing the inhibitory effects of SGC-AAK1-1.

Conclusion and Future Directions

SGC-AAK1-1 is an indispensable tool for elucidating the complex biology of AAK1 and BMP2K. Its high potency and selectivity, coupled with the availability of a negative control, make it a robust chemical probe for a wide range of applications. By employing the protocols outlined in this guide, researchers can confidently investigate the roles of these kinases in health and disease. Future studies utilizing SGC-AAK1-1 will likely uncover novel functions of AAK1 and BMP2K and may pave the way for the development of new therapeutic strategies for a variety of human disorders.

References

• Current time information in Miami, FL, US. (n.d.). Google.
• AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6. (2018). bioRxiv.
• SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. (2019). ACS Medicinal Chemistry Letters.
• Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents. (2023). Journal of Enzyme Inhibition and Medicinal Chemistry.
• WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. (2019). PubMed Central.
• What are AAK1 inhibitors and how do they work?. (2024). Patsnap Synapse.
• SGC-AAK1-1. (n.d.). Structural Genomics Consortium.
• SGC-AAK1-1 | AAK1 Inhibitor. (n.d.). MedchemExpress.com.
• SGC-AAK1-1 ≥98% (HPLC). (n.d.). Sigma-Aldrich.
• Development of a novel AAK1 inhibitor via Kinobeads-based screening. (n.d.). Semantic Scholar.
• AAK1 Identified as an Inhibitor of Neuregulin-1/ErbB4-Dependent Neurotrophic Factor Signaling Using Integrative Chemical Genomics and Proteomics. (n.d.). PubMed Central.
• Development of pyrazolo[1,5-a]pyrimidine based macrocyclic kinase inhibitors targeting AAK1. (2025). bioRxiv.
• Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis. (n.d.). Journal of Cell Biology.
• AAK1. (n.d.). Wikipedia.
• Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis. (n.d.). PubMed.
• Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents. (2023). PubMed Central.
• SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. (2019). ACS Medicinal Chemistry Letters.
• SGC AAK1 1 (6528). (n.d.). Tocris, Part of Bio-Techne.
• scanMAX Kinase KINOMEscan LeadHunter Panel. (n.d.). Eurofins Discovery.

Sources

• 1. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. What are AAK1 inhibitors and how do they work? [synapse.patsnap.com]
• 4. AAK1 - Wikipedia [en.wikipedia.org]
• 5. Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PMC [pmc.ncbi.nlm.nih.gov]
• 8. SGC-AAK1-1 | Structural Genomics Consortium [thesgc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Harnessing SGC-AAK1-1: Protocols and Insights for Cell-Based Interrogation of AAK1 Function

An Application Guide for Researchers

Introduction

Adaptor-associated kinase 1 (AAK1) is a serine/threonine kinase that has emerged as a critical regulator of intracellular trafficking and signaling pathways. As a member of the Numb-associated kinase (NAK) family, AAK1 is a central player in clathrin-mediated endocytosis (CME), the primary mechanism by which eukaryotic cells internalize molecules from the plasma membrane.[1][2][3] Its function is pivotal in processes ranging from nutrient uptake and synaptic vesicle recycling to the modulation of key signaling cascades like Wnt and Notch.[2][4][5]

AAK1 exerts its primary regulatory role by phosphorylating the μ2 subunit (AP2M1) of the heterotetrameric Adaptor Protein-2 (AP-2) complex.[6][7][8] The AP-2 complex acts as a bridge, linking transmembrane cargo proteins and the clathrin lattice, thereby initiating the formation of a clathrin-coated pit.[9][10] AAK1-mediated phosphorylation of AP2M1 at Threonine 156 enhances the affinity of the AP-2 complex for cargo, ensuring efficient capture and internalization.[6][11]

To facilitate the study of AAK1's biological roles, the Structural Genomics Consortium (SGC) has developed SGC-AAK1-1, a potent and selective chemical probe.[5][12][13] This guide provides a comprehensive overview of SGC-AAK1-1 and detailed protocols for its application in cell-based assays to empower researchers in the precise investigation of AAK1 function.

The Tool: Understanding SGC-AAK1-1

SGC-AAK1-1 is an ATP-competitive inhibitor that provides a powerful means to acutely and reversibly block AAK1 kinase activity in cellular contexts.[14] A thorough understanding of its properties is essential for rigorous experimental design and data interpretation.

Key Characteristics of SGC-AAK1-1:

Property	Value / Description	Source(s)
Primary Target	AAK1 (AP2-associated kinase 1)	[5][12]
Potency (AAK1)	Kᵢ: 9.1 nM, IC₅₀: ~270 nM	[12][14][15]
Secondary Target	BMP2K (BIKE)	[5][12][13]
Cellular Activity	Enters cells and inhibits AAK1-mediated phosphorylation of AP2M1 (Thr156)	[15][16][17]
Recommended Use	Up to 5 µM in cell-based assays	[18]
Negative Control	SGC-AAK1-1N (also known as 34A), a structurally related but inactive analog	[5][14][16]

Selectivity Profile: While highly selective, SGC-AAK1-1 is a dual inhibitor of AAK1 and the closely related kinase BMP2K.[13] Kinome-wide screening revealed very few additional off-targets, with RIOK1, RIOK3, and PIP5K1C being the most notable, though they are bound with significantly lower affinity.[5][14][18] The availability of the inactive control, SGC-AAK1-1N, is crucial for attributing observed cellular phenotypes directly to the inhibition of AAK1/BMP2K.[14]

The Mechanism: AAK1 in Clathrin-Mediated Endocytosis

AAK1 is a key initiator in the complex choreography of clathrin-mediated endocytosis. Its inhibition by SGC-AAK1-1 provides a direct method to probe the functional consequences of disrupting this pathway.

Figure 1. Role of AAK1 in Clathrin-Mediated Endocytosis (CME).

Core Principles for Robust Cell-Based Assays

Adherence to best practices is paramount for generating reproducible and reliable data with any chemical probe.[19]

• Confirm Target Expression: Before initiating experiments, verify that your chosen cell line expresses AAK1 at the protein level (e.g., via Western blot or proteomics data).

• Optimize Concentration and Time: Perform dose-response and time-course experiments to determine the optimal concentration and duration of SGC-AAK1-1 treatment for your specific cell line and assay. A starting point is often a 2-hour incubation with concentrations ranging from 0.1 to 5 µM.[16][18]

• Use All Necessary Controls: Every experiment must include:

  • Vehicle Control: Typically DMSO, at the same final concentration used for the inhibitor.

  • Negative Control: SGC-AAK1-1N at the same concentration as SGC-AAK1-1 to control for off-target or compound-specific effects unrelated to kinase inhibition.[14]

• Consider Potential Off-Targets: Be mindful of the dual inhibition of BMP2K. If your experimental system has high BMP2K expression, consider orthogonal approaches (e.g., siRNA/shRNA knockdown) to confirm that the observed phenotype is attributable to AAK1.

Application Protocols

The following protocols provide step-by-step methodologies for core cell-based assays to probe AAK1 function using SGC-AAK1-1.

Protocol 1: Cellular Target Engagement via Western Blot

This assay provides direct evidence that SGC-AAK1-1 is engaging and inhibiting AAK1 in your cells by measuring the phosphorylation status of its direct substrate, AP2M1.[16][17]

Figure 2. Workflow for Western Blot Target Engagement Assay.

Materials:

• Cell line of interest (e.g., HT1080, HEK293T)[16][17]

• SGC-AAK1-1 and SGC-AAK1-1N (prepared in DMSO)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• Primary Antibodies: Rabbit anti-phospho-AP2M1 (Thr156), Mouse anti-total AP2M1, Loading control antibody (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibodies

• ECL substrate

Procedure:

• Cell Plating: Seed cells in 6-well plates to achieve 80-90% confluency on the day of the experiment.

• Inhibitor Treatment:

  • Prepare serial dilutions of SGC-AAK1-1 and SGC-AAK1-1N (e.g., 0.1, 0.5, 1, 2.5, 5 µM).

  • Aspirate media and replace with fresh media containing the inhibitors or vehicle (DMSO). Ensure the final DMSO concentration is consistent across all wells (e.g., ≤ 0.1%).

  • Incubate for 2 hours at 37°C.[16]

• Cell Lysis:

  • Place plates on ice, aspirate media, and wash cells once with ice-cold PBS.

  • Add 100-150 µL of ice-cold lysis buffer to each well.

  • Scrape cells, transfer lysate to a microfuge tube, and incubate on ice for 20 minutes.

  • Centrifuge at ~14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant to a new tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize lysate volumes to load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.

  • Perform electrophoresis and transfer proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane (e.g., 5% BSA or non-fat milk in TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C, according to the manufacturer's recommendations. It is recommended to probe for the phospho-protein first.

  • Wash the membrane 3x with TBST.

  • Incubate with appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash 3x with TBST.

• Detection & Analysis:

  • Apply ECL substrate and image the blot using a chemiluminescence detector.

  • Quantify the band intensities. Normalize the p-AP2M1 signal to the total AP2M1 signal to account for any differences in protein loading.

Expected Outcome: A dose-dependent decrease in the p-AP2M1 (Thr156) signal should be observed in cells treated with SGC-AAK1-1, but not in those treated with the vehicle or SGC-AAK1-1N.[17]

Protocol 2: Phenotypic Assay of Clathrin-Mediated Endocytosis

This assay assesses the functional consequence of AAK1 inhibition on CME by measuring the uptake of fluorescently labeled transferrin, a classic cargo internalized via this pathway.[11][20]

Figure 3. Workflow for Transferrin (Tfn) Uptake Assay.

Materials:

• Cells plated on glass coverslips (for microscopy) or in plates (for flow cytometry)

• Serum-free media

• Fluorescently labeled Transferrin (e.g., Alexa Fluor 488-Transferrin)

• Acidic wash buffer (e.g., 0.1 M glycine, 0.1 M NaCl, pH 3.0) to strip surface-bound ligand

• 4% Paraformaldehyde (PFA) in PBS for fixing

• Mounting medium with DAPI (for microscopy)

Procedure:

• Cell Plating: Seed cells to be ~70% confluent at the time of the assay.

• Serum Starvation: Wash cells with PBS and incubate in serum-free media for 30-60 minutes at 37°C to upregulate transferrin receptor expression.

• Inhibitor Pre-treatment: Add SGC-AAK1-1, SGC-AAK1-1N, or vehicle to the serum-free media and incubate for the desired pre-treatment time (e.g., 1-2 hours).

• Transferrin Pulse:

  • Add fluorescently-labeled transferrin (e.g., final concentration of 5-10 µg/mL) to the wells.

  • Incubate at 37°C for a short period (e.g., 5-15 minutes) to allow for internalization. Note: This time should be optimized to capture the initial wave of endocytosis.

  • To obtain a "no internalization" control, run a parallel condition kept at 4°C.

• Stop and Wash:

  • Place the plate on ice to stop endocytosis.

  • Aspirate the media and wash cells twice with ice-cold PBS.

  • To remove non-internalized, surface-bound transferrin, wash cells twice for 2-3 minutes each with the ice-cold acidic wash buffer, followed by two washes with ice-cold PBS.

• Fixation: Fix cells with 4% PFA for 15 minutes at room temperature.

• Analysis:

  • Microscopy: Wash fixed cells with PBS, mount coverslips onto slides using mounting medium with DAPI, and image using a fluorescence microscope. Quantify the intracellular fluorescence intensity per cell.

  • Flow Cytometry: Wash fixed cells, detach them (e.g., with trypsin or a cell scraper), and resuspend in FACS buffer. Analyze the cellular fluorescence using a flow cytometer.

Expected Outcome: Inhibition of AAK1 with SGC-AAK1-1 is expected to decrease the rate of transferrin internalization, resulting in lower intracellular fluorescence compared to vehicle or negative control-treated cells.[11]

Protocol 3: Downstream Pathway Analysis (Wnt Signaling)

AAK1 facilitates the endocytosis of the Wnt co-receptor LRP6, acting as a negative regulator of the pathway. Inhibiting AAK1 with SGC-AAK1-1 stabilizes LRP6 at the cell surface, leading to increased β-catenin levels and activation of Wnt target genes.[16][21]

Materials:

• HT1080 or other Wnt-responsive cell line

• Wnt reporter plasmid (e.g., M50 Super 8x TOPFlash) and a control plasmid (e.g., M51 Super 8x FOPFlash)

• Transfection reagent

• Dual-Luciferase® Reporter Assay System

• Recombinant WNT3A (optional, for pathway stimulation)

• RNA extraction kit and reagents for RT-qPCR

Procedure (Reporter Assay):

• Transfection: Co-transfect cells with the TOPFlash (or FOPFlash) reporter plasmid and a constitutively active Renilla luciferase plasmid (for normalization).

• Treatment: After 24 hours, treat the cells with SGC-AAK1-1, SGC-AAK1-1N, or vehicle for 16-24 hours. Cells can be treated with or without WNT3A stimulation.

• Lysis and Measurement: Lyse the cells and measure Firefly and Renilla luciferase activity using a luminometer according to the manufacturer's protocol.

• Analysis: Normalize the TOPFlash (or FOPFlash) Firefly signal to the Renilla signal. Calculate the fold change in reporter activity relative to the vehicle-treated control.

Procedure (RT-qPCR for Target Genes):

• Treatment: Treat cells with inhibitors as described above for 6-24 hours.

• RNA Extraction: Harvest cells and extract total RNA.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA.

• qPCR: Perform quantitative PCR using primers for Wnt target genes (e.g., AXIN2, NKD1) and a housekeeping gene (e.g., GAPDH, ACTB).

• Analysis: Calculate the relative expression of target genes using the ΔΔCt method.

Expected Outcome: Treatment with SGC-AAK1-1 should lead to a dose-dependent increase in Wnt reporter activity and an upregulation in the mRNA levels of Wnt target genes like AXIN2.[12][17]

Troubleshooting and Data Interpretation

Observation	Potential Cause(s)	Suggested Solution(s)
No inhibition of p-AP2M1	Low/no AAK1 expression in the cell line; Ineffective inhibitor concentration or time; Degraded inhibitor.	Confirm AAK1 expression. Perform a full dose-response (0.1-10 µM) and time-course (30 min - 4 hr). Prepare fresh inhibitor stocks.[19]
High background in Tfn assay	Incomplete removal of surface-bound Tfn; Assay time too long, leading to recycling.	Ensure acidic wash is effective. Optimize and shorten the pulse time (e.g., 5-10 min) to focus on initial internalization.
Effect seen with both SGC-AAK1-1 and the negative control	Phenotype is due to an off-target effect of the chemical scaffold or general cellular toxicity.	Lower the concentration of the compounds. Ensure the phenotype is not due to cell death (e.g., via a viability assay).
Biochemical potency doesn't match cellular potency	Poor cell permeability; High intracellular ATP concentration; Active drug efflux pumps.	This is common. Rely on cellular target engagement (p-AP2M1) to define the effective concentration range for phenotypic assays.[19]

References

• Agajanian, M.J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 79-93.e8. [Link]

• Axtman, A.D., et al. (2019). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters, 10(9), 1261-1267. [Link]

• Conner, S.D., & Schmid, S.L. (2002). Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis. Journal of Cell Biology, 156(5), 921-929. [Link]

• Kaksonen, M., & Roux, A. (2018). Mechanisms of clathrin-mediated endocytosis. Nature Reviews Molecular Cell Biology, 19(5), 313-326. [Link]

• Structural Genomics Consortium. (n.d.). SGC-AAK1-1. Retrieved from [Link]

• The Chemical Probes Portal. (n.d.). SGC-AAK1-1. Retrieved from [Link]

Sources

• 1. Regulation of Clathrin-Mediated Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current thoughts on cellular functions of numb-associated kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AAK1 - Wikipedia [en.wikipedia.org]
• 4. gosset.ai [gosset.ai]
• 5. SGC-AAK1-1 | Structural Genomics Consortium [thesgc.org]
• 6. sinobiological.com [sinobiological.com]
• 7. Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 10. Clathrin adaptor protein - Wikipedia [en.wikipedia.org]
• 11. rupress.org [rupress.org]
• 12. medchemexpress.com [medchemexpress.com]
• 13. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC [pmc.ncbi.nlm.nih.gov]
• 14. SGC-AAK1-1 ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 15. file.medchemexpress.com [file.medchemexpress.com]
• 16. WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PMC [pmc.ncbi.nlm.nih.gov]
• 17. biorxiv.org [biorxiv.org]
• 18. Probe SGC-AAK1-1 | Chemical Probes Portal [chemicalprobes.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. molbiolcell.org [molbiolcell.org]
• 21. researchgate.net [researchgate.net]

Application Notes and Protocols for SGC-AAK1-1 in Cell Culture

Authored by: Senior Application Scientist

Introduction: Understanding SGC-AAK1-1 and its Target, AAK1

Adaptor-associated kinase 1 (AAK1) is a serine/threonine kinase that plays a crucial role in the regulation of clathrin-mediated endocytosis (CME).[1][2] CME is a fundamental cellular process responsible for the internalization of a wide array of molecules from the cell surface, including nutrients, growth factors, and receptors. AAK1 facilitates this process by phosphorylating the μ2 subunit of the AP-2 adaptor complex, a key event that promotes the recruitment of cargo and the maturation of clathrin-coated pits.[2][3][4] Through its role in CME, AAK1 is implicated in various signaling pathways, including the Wnt and Notch pathways, and has emerged as a therapeutic target for a range of diseases.[1][5][6]

SGC-AAK1-1 is a potent and selective chemical probe for AAK1.[7][8] It acts as an ATP-competitive inhibitor, effectively blocking the kinase activity of AAK1 and its close homolog, BMP-2-inducible protein kinase (BMP2K/BIKE).[9][10] This inhibition leads to a reduction in the phosphorylation of downstream targets, such as the AP2M1 subunit of the AP-2 complex, thereby modulating CME and associated signaling pathways. The high selectivity of SGC-AAK1-1, coupled with the availability of a structurally related but inactive negative control (SGC-AAK1-1N), makes it an invaluable tool for elucidating the cellular functions of AAK1.[9][11]

This guide provides a comprehensive overview of the recommended use of SGC-AAK1-1 in cell culture, including suggested concentration ranges, and detailed protocols for validating its on-target activity and assessing its effects on cell viability.

SGC-AAK1-1: Key Characteristics and Recommended Concentrations

A critical aspect of utilizing any chemical probe is determining the optimal concentration that elicits the desired biological effect without causing off-target or cytotoxic effects. The recommended concentration of SGC-AAK1-1 can vary depending on the cell type, the specific biological question being addressed, and the duration of the treatment.

Parameter	Value	Source
Target(s)	AAK1, BMP2K	[10]
Ki (AAK1)	9 nM	[7][8]
IC50 (AAK1)	270 nM (biochemical assay)	[7][8]
Cellular IC50 (AAK1)	~230 nM (NanoBRET assay)	[1]
Recommended Cellular Concentration Range	0.1 - 5 µM	[12]
Solubility	Soluble to 100 mM in DMSO

Causality Behind Concentration Choices:

The sub-micromolar biochemical potency (IC50 = 270 nM) suggests that SGC-AAK1-1 can effectively inhibit AAK1 at nanomolar concentrations in a purified system.[7][8] However, in a cellular context, factors such as cell permeability, efflux pumps, and intracellular ATP concentrations necessitate the use of higher concentrations to achieve target engagement. The NanoBRET cellular target engagement assay, which measures the interaction of the probe with its target in live cells, revealed an IC50 of approximately 230 nM for AAK1.[1]

A starting point for most cell-based assays would be in the range of 0.1 to 1 µM . For instance, a concentration of 1.25 µM has been shown to significantly reduce the phosphorylation of the AAK1 substrate AP2M1 in HT1080 cells.[7][8] For longer-term experiments or in less sensitive cell lines, concentrations up to 5 µM may be explored.[12] It is imperative to perform a dose-response experiment for each new cell line and experimental setup to determine the optimal concentration. Furthermore, to ensure that the observed effects are due to the inhibition of AAK1, it is highly recommended to use the inactive negative control compound, SGC-AAK1-1N, in parallel experiments.[9][11]

Visualizing the AAK1 Signaling Pathway

To better understand the mechanism of action of SGC-AAK1-1, it is helpful to visualize the AAK1 signaling pathway and its role in clathrin-mediated endocytosis.

Caption: AAK1's role in clathrin-mediated endocytosis and its inhibition by SGC-AAK1-1.

Experimental Protocols for Target Validation and Cellular Effects

To ensure the scientific rigor of studies involving SGC-AAK1-1, it is crucial to perform experiments that validate its on-target activity and assess its impact on cell health. The following protocols provide a framework for these essential experiments.

Protocol 1: Assessment of Cell Viability using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[13][14] This assay is essential to determine the concentration range at which SGC-AAK1-1 is non-toxic to the cells under investigation.

Materials:

• Cells of interest

• Complete cell culture medium

• SGC-AAK1-1 (and SGC-AAK1-1N negative control)

• DMSO (vehicle control)

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in PBS)[15]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)[16][17]

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 1 x 10^4 cells/well) in 100 µL of complete culture medium.[16] Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of SGC-AAK1-1 and SGC-AAK1-1N in complete culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the desired concentrations of the compounds. Include wells with vehicle control (DMSO) and untreated cells.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution (final concentration 0.5 mg/mL) to each well.[13]

• Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C, allowing metabolically active cells to convert the yellow MTT into purple formazan crystals.[14]

• Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[16][17]

• Absorbance Measurement: Measure the absorbance at a wavelength of 540-590 nm using a microplate reader.[14][15]

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Caption: Workflow for assessing cell viability using the MTT assay.

Protocol 2: Western Blotting for Phospho-AP2M1 (Thr156)

A key downstream target of AAK1 is the AP2M1 subunit of the AP-2 complex, which is phosphorylated at Threonine 156. A reduction in the level of phospho-AP2M1 (Thr156) upon treatment with SGC-AAK1-1 is a direct indicator of target engagement in cells.

Materials:

• Cells of interest

• SGC-AAK1-1 and SGC-AAK1-1N

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels

• Transfer apparatus and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-AP2M1 (Thr156) and anti-total AAK1 or a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells with the desired concentrations of SGC-AAK1-1, SGC-AAK1-1N, and vehicle control for the appropriate duration. After treatment, wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein quantification assay.

• SDS-PAGE and Transfer: Load equal amounts of protein from each sample onto an SDS-PAGE gel. Separate the proteins by electrophoresis and then transfer them to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against phospho-AP2M1 (Thr156) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washes, apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Stripping and Re-probing: To normalize the data, the membrane can be stripped and re-probed with an antibody against total AAK1 or a loading control.

Protocol 3: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful technique to directly assess the binding of a compound to its target protein in a cellular environment.[18][19] The principle is that ligand binding stabilizes the target protein, leading to an increase in its melting temperature.[20][21]

Materials:

• Cells of interest

• SGC-AAK1-1

• PBS

• PCR tubes or 96-well PCR plate

• Thermal cycler

• Lysis buffer with protease inhibitors

• Western blotting reagents (as described in Protocol 2)

Procedure:

• Cell Treatment: Treat cells with SGC-AAK1-1 or vehicle control at the desired concentration and for the appropriate duration.

• Harvest and Resuspend: Harvest the cells and wash them with PBS. Resuspend the cell pellet in PBS.

• Heat Shock: Aliquot the cell suspension into PCR tubes or a 96-well PCR plate. Heat the samples to a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes) using a thermal cycler.[20]

• Lysis: Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Centrifugation: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

• Analysis of Soluble Fraction: Collect the supernatant (soluble protein fraction) and analyze the levels of AAK1 by Western blotting as described in Protocol 2.

• Data Analysis: Plot the amount of soluble AAK1 as a function of temperature for both the vehicle- and SGC-AAK1-1-treated samples. A shift in the melting curve to a higher temperature in the presence of SGC-AAK1-1 indicates target engagement.

Sources

• 1. SGC-AAK1-1 | Structural Genomics Consortium [thesgc.org]
• 2. Gene - AAK1 [maayanlab.cloud]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. bosterbio.com [bosterbio.com]
• 5. tandfonline.com [tandfonline.com]
• 6. The Adaptor-associated Kinase 1, AAK1, Is a Positive Regulator of the Notch Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. SGC-AAK1-1 ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 10. SGC AAK1 1 | Other Kinases | Tocris Bioscience [tocris.com]
• 11. SGC-AAK1-1N ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 12. Probe SGC-AAK1-1 | Chemical Probes Portal [chemicalprobes.org]
• 13. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 14. clyte.tech [clyte.tech]
• 15. MTT assay protocol | Abcam [abcam.com]
• 16. MTT (Assay protocol [protocols.io]
• 17. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 18. bio-protocol.org [bio-protocol.org]
• 19. CETSA [cetsa.org]
• 20. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. news-medical.net [news-medical.net]

Application Notes and Protocols for SGC-AAK1-1: A Guide for Researchers

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the solubility, preparation, and experimental use of SGC-AAK1-1, a potent and selective chemical probe for the Adaptor-Associated Kinase 1 (AAK1) and BMP-2-inducible protein kinase (BMP2K). This document outlines the fundamental properties of SGC-AAK1-1, detailed protocols for its preparation and use in cellular assays, and the scientific rationale behind these methodologies.

Introduction to SGC-AAK1-1: A Dual AAK1/BMP2K Inhibitor

SGC-AAK1-1 is an ATP-competitive inhibitor of AAK1 and BMP2K with IC₅₀ values of 233 nM and 1.48 µM, respectively[1]. AAK1 is a serine/threonine kinase that plays a crucial role in clathrin-mediated endocytosis (CME) through the phosphorylation of the µ2 subunit of the AP2 adaptor complex (AP2M1)[2]. By inhibiting AAK1, SGC-AAK1-1 has been shown to modulate critical signaling pathways, most notably the Wnt signaling pathway, by preventing the internalization of the LRP6 receptor, leading to an increase in β-catenin stability and downstream signaling[3][4][5]. Its high selectivity and cell permeability make it an invaluable tool for investigating the cellular functions of AAK1 and BMP2K[6]. A structurally related but inactive compound, SGC-AAK1-1N, is available and recommended as a negative control for experiments[7].

Physicochemical Properties and Solubility

A thorough understanding of the physicochemical properties of SGC-AAK1-1 is paramount for accurate and reproducible experimental results.

Property	Value	Source
Molecular Weight	427.52 g/mol	[5]
Formula	C₂₁H₂₅N₅O₃S
Appearance	White to beige powder
Purity	≥98% (HPLC)	[1]
Storage	Store as a solid at -20°C	[1]

Solubility and Stock Solution Preparation

The solubility of SGC-AAK1-1 is a critical factor in its experimental application. The compound is highly soluble in dimethyl sulfoxide (DMSO).

Solvent	Maximum Concentration	Notes	Source
DMSO	100 mM (42.75 mg/mL)	Warming and sonication may be required for complete dissolution at higher concentrations. Use freshly opened, anhydrous DMSO to avoid hygroscopic effects that can impact solubility.	[1]
Aqueous Media	Poorly soluble	Direct dissolution in aqueous buffers is not recommended.

Protocol for Preparing a 10 mM DMSO Stock Solution:

• Pre-weighing: Accurately weigh the desired amount of SGC-AAK1-1 powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you would need 0.4275 mg of the compound.

• Solvent Addition: Add the calculated volume of high-quality, anhydrous DMSO to the tube.

• Dissolution: Vortex the solution thoroughly. If necessary, gently warm the tube to 60°C and sonicate until the solid is completely dissolved, resulting in a clear solution[5].

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month)[4].

Mechanism of Action and Cellular Effects

SGC-AAK1-1 exerts its biological effects by inhibiting the kinase activity of AAK1 and BMP2K. The primary and most well-characterized downstream effect of AAK1 inhibition is the reduced phosphorylation of its substrate, AP2M1, at the Threonine 156 (Thr156) position[3][8]. This inhibition of AP2M1 phosphorylation disrupts clathrin-mediated endocytosis, a fundamental process for internalizing cell surface receptors.

One of the key signaling pathways affected by SGC-AAK1-1 is the Wnt pathway. By inhibiting AAK1-mediated endocytosis of the Wnt co-receptor LRP6, SGC-AAK1-1 treatment leads to the accumulation of β-catenin and the activation of Wnt target gene expression[3][5].

Caption: SGC-AAK1-1 inhibits AAK1, preventing AP2M1 phosphorylation and LRP6 endocytosis, thus activating Wnt signaling.

Experimental Protocols

The following protocols are designed to provide a robust framework for utilizing SGC-AAK1-1 in cellular assays. It is essential to include proper controls in all experiments, including a vehicle control (DMSO) and the negative control compound, SGC-AAK1-1N.

Protocol 1: Western Blot Analysis of AP2M1 Phosphorylation

This protocol details the steps to assess the inhibitory activity of SGC-AAK1-1 on AAK1 in a cellular context by measuring the phosphorylation of its direct substrate, AP2M1.

Cell Lines: HT1080 or HEK293T cells are recommended as they have been shown to be responsive to SGC-AAK1-1 treatment[3][8].

Materials:

• SGC-AAK1-1 and SGC-AAK1-1N

• Anhydrous DMSO

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-AP2M1 (Thr156) and anti-total AP2M1

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Experimental Workflow:

Caption: Workflow for Western blot analysis of AP2M1 phosphorylation following SGC-AAK1-1 treatment.

Step-by-Step Methodology:

• Cell Culture: Seed HT1080 or HEK293T cells in 6-well plates and grow to 70-80% confluency.

• Preparation of Working Solutions:

  • Thaw the 10 mM SGC-AAK1-1 and SGC-AAK1-1N DMSO stock solutions.

  • Prepare serial dilutions of the compounds in complete cell culture medium to achieve the desired final concentrations. A typical final concentration range for a dose-response experiment is 0.1 µM to 10 µM. Effective inhibition of AP2M1 phosphorylation has been observed at concentrations as low as 1.25 µM[4][9].

  • Ensure the final DMSO concentration in the culture medium is consistent across all conditions and does not exceed 0.1% to avoid solvent-induced cellular stress.

• Inhibitor Treatment:

  • Remove the growth medium from the cells.

  • Add the medium containing the desired concentrations of SGC-AAK1-1, SGC-AAK1-1N, or the DMSO vehicle control.

  • Incubate the cells for 1-2 hours at 37°C and 5% CO₂[8].

• Cell Lysis:

  • Aspirate the treatment medium and wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold RIPA buffer with protease and phosphatase inhibitors to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Transfer the supernatant (protein extract) to a new tube.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Normalize the protein concentrations for all samples.

  • Add Laemmli sample buffer to the lysates and boil at 95-100°C for 5 minutes.

• Western Blotting:

  • Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

  • Perform electrophoresis to separate the proteins.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-AP2M1 (Thr156) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • To ensure equal protein loading, the membrane can be stripped and re-probed for total AP2M1 or a loading control like β-actin or GAPDH.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-AP2M1 signal to the total AP2M1 signal to determine the relative change in phosphorylation.

Concluding Remarks

SGC-AAK1-1 is a powerful and selective tool for probing the biological functions of AAK1 and BMP2K. Adherence to proper solubility and preparation protocols is crucial for obtaining reliable and reproducible data. The provided experimental protocol for assessing AP2M1 phosphorylation serves as a foundational assay to confirm the cellular activity of SGC-AAK1-1 before proceeding with more complex downstream functional assays. Researchers are encouraged to consult the cited literature for further experimental details and applications of this valuable chemical probe.

References

• Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 79-93.e8. [Link]

• Agajanian, M. J., et al. (2018). AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6. bioRxiv. [Link]

• Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. PubMed Central. [Link]

• Structural Genomics Consortium. SGC-AAK1-1. [Link]

• ResearchGate. AAK1 Inhibition Potentiates WNT Signaling and Stabilizes b-Catenin. [Link]

• The Chemical Probes Portal. SGC-AAK1-1. [Link]

• Tocris Bioscience by Bio-Techne. SGC AAK1 1 (6528). [Link]

• Wells, C. I., et al. (2020). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters, 11(3), 340–345. [Link]

Sources

• 1. SGC AAK1 1 | Other Kinases | Tocris Bioscience [tocris.com]
• 2. SGC-AAK1-1 | Structural Genomics Consortium [thesgc.org]
• 3. WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC [pmc.ncbi.nlm.nih.gov]
• 7. SGC-AAK1-1 ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 8. AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6 | bioRxiv [biorxiv.org]
• 9. researchgate.net [researchgate.net]

Experimental Design Using the AAK1 Chemical Probe SGC-AAK1-1 and its Negative Control

An Application Guide for Researchers

Abstract

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the effective use of SGC-AAK1-1, a potent and selective chemical probe for Adaptor-Associated Kinase 1 (AAK1), and its corresponding inactive negative control, SGC-AAK1-1N. We delve into the molecular functions of AAK1, the critical principles of chemical probe-based target validation, and provide detailed, step-by-step protocols for quantifying target engagement, measuring downstream signaling, and assessing phenotypic outcomes in cellular models. By integrating mechanistic rationale with robust experimental design, this guide aims to empower researchers to generate high-quality, reproducible data for elucidating the biology of AAK1 and validating its therapeutic potential.

Introduction: AAK1 as a Multifaceted Signaling Node

Adaptor-Associated Kinase 1 (AAK1) is a serine/threonine kinase that has emerged as a key regulator of intracellular trafficking and signaling pathways. Its primary and most well-characterized role is in clathrin-mediated endocytosis (CME), a fundamental process for nutrient uptake, receptor internalization, and synaptic vesicle recycling.[1][2][3] AAK1 directly interacts with the AP2 adaptor complex and phosphorylates its μ2 subunit (AP2M1) at Threonine 156.[1][4] This phosphorylation event is a critical step that promotes the binding of AP2 to cargo proteins and facilitates the maturation of clathrin-coated pits.[3][5]

Beyond its core function in CME, AAK1 is implicated in several critical signaling pathways, establishing it as a multifaceted regulator of cellular homeostasis.[5]

• Wnt Signaling: AAK1 functions as a negative regulator of the Wnt/β-catenin pathway by promoting the clathrin-mediated endocytosis and subsequent clearance of the Wnt co-receptor LRP6.[4][6][7]

• Notch Signaling: AAK1 positively regulates the Notch pathway by acting as an adaptor for the activated Notch receptor, stabilizing it and facilitating its interaction with the endocytic machinery upstream of γ-secretase cleavage.[4][8][9]

• Viral Entry: Due to its central role in endocytosis, AAK1 is exploited by numerous viruses, including Hepatitis C, Dengue, and SARS-CoV-2, to gain entry into host cells.[5][10]

Given its involvement in neuropathic pain, neurodegenerative diseases, and viral infections, AAK1 has become an attractive target for therapeutic intervention.[5][11][12][13]

The Imperative of Chemical Probes for Target Validation

To confidently link the function of a protein target to a specific cellular phenotype, researchers increasingly rely on high-quality chemical probes.[14][15][16] An ideal chemical probe is a small molecule that is potent, selective, and cell-permeable, allowing for acute modulation of its protein target.[15][17] However, the use of an inhibitor alone is insufficient. To generate unambiguous results, a probe must be co-evaluated with a structurally similar but biologically inactive negative control .[14][17] This control compound allows researchers to distinguish the biological effects of specific target inhibition from non-specific, off-target, or compound-related artifacts (e.g., cytotoxicity or solubility issues), thereby ensuring that the observed phenotype is a direct consequence of modulating the intended target.[18]

SGC-AAK1-1 is a well-characterized chemical probe that potently and selectively inhibits AAK1 and the closely related kinase BMP2K.[7][19][20] It is accompanied by SGC-AAK1-1N, an ideal negative control that is structurally analogous but lacks significant inhibitory activity against AAK1.[7][21] This validated pair of research tools provides a robust system for dissecting AAK1 biology.

Compound Profiles: SGC-AAK1-1 and SGC-AAK1-1N

A clear understanding of the probe's characteristics is essential for proper experimental design. The table below summarizes the key biochemical and cellular properties of SGC-AAK1-1 and its negative control.

Property	SGC-AAK1-1 (Active Probe)	SGC-AAK1-1N (Negative Control)	Reference(s)
Primary Target(s)	AAK1, BMP2K/BIKE	None	[7][19]
Binding Affinity (Ki)	AAK1: 9.1 nM; BMP2K: 17 nM	AAK1: 8,800 nM; BMP2K: >10,000 nM	[20]
Biochemical IC50	AAK1: ~270 nM	AAK1: 11,000 nM (11 µM)	[22]
Cellular Target Engagement (NanoBRET IC50)	AAK1: ~230 nM; BMP2K: 1.5 µM	Not Active	[6][7]
Recommended Starting Concentration Range	0.1 - 2.5 µM	0.1 - 2.5 µM (match active probe conc.)	[6][22]
CAS Number	2247894-32-0	2242913-80-8
Molecular Weight	427.52 g/mol	-	[22]
Solubility	Soluble to 100 mM in DMSO	-

The Logic of Robust Experimental Design

A successful experiment using chemical probes hinges on a logical, multi-tiered approach to validate that the observed phenotype is a direct result of on-target activity. The experimental workflow should be designed to connect direct target binding in cells to a proximal biomarker of target activity, and ultimately to a downstream phenotypic change.

Caption: Core experimental workflow for chemical probe validation.

Causality Behind the Choices:

• Tier 1 (Target Engagement): Before you can claim an inhibitor affects a cell, you must prove it can enter the cell and physically bind to its target.[18] Assays like NanoBRET or CETSA provide this direct evidence and establish a cellular IC50, which is crucial for selecting appropriate concentrations for downstream assays.[23][24]

• Tier 2 (Proximal Biomarker): Target engagement alone isn't enough; you must show this binding is functional—that it inhibits the enzyme's activity. Measuring the phosphorylation of a direct, immediate substrate (like AP2M1 for AAK1) is the most rigorous way to confirm target modulation.[6] A dose-dependent decrease in this signal with SGC-AAK1-1, but not SGC-AAK1-1N, is strong evidence of on-target inhibition.

• Tier 3 (Phenotype): This is the ultimate biological question. By linking the concentration range that achieves target engagement and biomarker modulation to a specific phenotype (e.g., increased Wnt signaling), you can confidently attribute that phenotype to the inhibition of AAK1.

AAK1 Signaling and Inhibition Mechanism

This diagram illustrates the central role of AAK1 in clathrin-mediated endocytosis and its intersection with the Wnt and Notch signaling pathways. SGC-AAK1-1 acts by competitively binding to the ATP pocket of AAK1, preventing the phosphorylation of its key substrate, AP2M1.

Caption: AAK1's role in endocytosis and related signaling pathways.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the key experiments outlined in the logical workflow.

Protocol 1: In-Cell Target Engagement via NanoBRET™ Assay

Principle: The NanoBRET™ Target Engagement assay quantifies compound binding to a target protein within intact cells.[23][25] It uses Bioluminescence Resonance Energy Transfer (BRET), a proximity-based energy transfer phenomenon. A target protein (AAK1) is fused to a NanoLuc® luciferase (energy donor), and a cell-permeable fluorescent tracer that binds to the AAK1 active site is added (energy acceptor). When the tracer is bound, a BRET signal is generated. A test compound (SGC-AAK1-1) that enters the cell and binds to AAK1 will displace the tracer, leading to a loss of BRET signal in a dose-dependent manner.[6][23]

Materials:

• HEK293 cells

• AAK1-NanoLuc® fusion vector and corresponding NanoBRET® tracer (e.g., from Promega)

• Transfection reagent (e.g., FuGENE® HD)

• Opti-MEM™ I Reduced Serum Medium

• White, 96-well assay plates

• SGC-AAK1-1 and SGC-AAK1-1N, dissolved in DMSO

• NanoBRET® Nano-Glo® Substrate

• Plate reader capable of measuring luminescence at two filtered wavelengths (e.g., 460nm and >610nm)

Procedure:

• Cell Transfection: a. Plate HEK293 cells in a 6-well plate and grow to ~80% confluency. b. Prepare transfection complexes according to the manufacturer's protocol, using a 1:10 ratio of AAK1-NanoLuc® plasmid to transfection reagent in Opti-MEM™. c. Add the complexes to the cells and incubate for 24 hours.

• Cell Plating for Assay: a. Harvest the transfected cells and resuspend in Opti-MEM™ to a density of 2 x 10^5 cells/mL. b. Dispense 100 µL of the cell suspension into each well of a white 96-well plate.

• Compound Preparation and Addition: a. Prepare serial dilutions of SGC-AAK1-1 and SGC-AAK1-1N in Opti-MEM™ at 2X the final desired concentration. Include a vehicle-only (DMSO) control. b. Add 100 µL of the compound dilutions to the cells.

• Tracer and Substrate Addition: a. Prepare the tracer/substrate solution in Opti-MEM™ according to the manufacturer's protocol. b. Add the tracer/substrate solution to all wells.

• Incubation and Measurement: a. Incubate the plate at 37°C, 5% CO2 for 2 hours, protected from light. b. Measure donor emission (e.g., 460nm) and acceptor emission (e.g., >610nm) using a BRET-capable plate reader.

• Data Analysis: a. Calculate the raw BRET ratio for each well (Acceptor Emission / Donor Emission). b. Normalize the data to the vehicle control (0% inhibition) and a control representing maximum inhibition (100% inhibition). c. Plot the normalized BRET ratio against the log of the compound concentration and fit a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Downstream Target Modulation via p-AP2M1 Western Blot

Principle: This assay directly measures the functional consequence of AAK1 inhibition by quantifying the phosphorylation status of its direct substrate, AP2M1, at Thr156.[6][22] A dose-dependent reduction in the p-AP2M1 signal upon treatment with SGC-AAK1-1, but not the negative control, confirms on-target activity.

Materials:

• HT1080 or HEK293T cells

• SGC-AAK1-1 and SGC-AAK1-1N, dissolved in DMSO

• RIPA Lysis and Extraction Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer system

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: Rabbit anti-phospho-AP2M1 (Thr156), Mouse anti-total-AP2M1, Mouse anti-β-Actin (loading control)

• Secondary antibodies: HRP-conjugated anti-rabbit IgG, HRP-conjugated anti-mouse IgG

• Enhanced Chemiluminescence (ECL) substrate

• Imaging system (e.g., ChemiDoc)

Procedure:

• Cell Treatment: a. Plate cells in a 6-well plate and grow to ~90% confluency. b. Treat cells with increasing concentrations of SGC-AAK1-1 (e.g., 0, 0.1, 0.3, 1, 3 µM) and a high concentration of SGC-AAK1-1N (e.g., 3 µM) for 2 hours at 37°C. Include a vehicle (DMSO) control.

• Cell Lysis and Protein Quantification: a. Aspirate media and wash cells once with ice-cold PBS. b. Add 100 µL of ice-cold RIPA buffer to each well, scrape the cells, and incubate on ice for 20 minutes. c. Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant. d. Determine the protein concentration of each lysate using the BCA assay.

• Western Blotting: a. Normalize all samples to the same protein concentration (e.g., 20 µg) with lysis buffer and Laemmli sample buffer. b. Denature samples by heating at 95°C for 5 minutes. c. Load samples onto an SDS-PAGE gel and run to separate proteins by size. d. Transfer proteins to a PVDF membrane. e. Block the membrane for 1 hour at room temperature in blocking buffer.

• Antibody Incubation and Detection: a. Incubate the membrane with primary antibodies (anti-p-AP2M1 and anti-β-Actin) overnight at 4°C, diluted in blocking buffer. b. Wash the membrane 3 times for 10 minutes each with TBST. c. Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. d. Wash the membrane 3 times for 10 minutes each with TBST. e. Apply ECL substrate and image the blot.

• Analysis: a. Quantify band intensities using software like ImageJ. b. Normalize the p-AP2M1 signal to the β-Actin signal for each lane. c. Plot the normalized p-AP2M1 signal against compound concentration. A robust experiment may also include stripping the blot and re-probing for total AP2M1 to show that the total protein level is unchanged.

Protocol 3: Phenotypic Assessment via Wnt Signaling Reporter Assay

Principle: AAK1 inhibition prevents LRP6 internalization, leading to an accumulation of β-catenin and activation of TCF/LEF-dependent transcription.[22] This can be measured using a luciferase reporter construct driven by TCF/LEF binding elements (e.g., TOPFlash).

Materials:

• HEK293T cells

• TOPFlash (TCF/LEF reporter) and FOPFlash (negative control reporter) plasmids

• Renilla luciferase plasmid (for normalization)

• Transfection reagent

• SGC-AAK1-1 and SGC-AAK1-1N

• Wnt3a conditioned media (or recombinant Wnt3a)

• Dual-Luciferase® Reporter Assay System

• Luminometer

Procedure:

• Co-transfection: a. Plate HEK293T cells in a 24-well plate. b. Co-transfect cells with either TOPFlash or FOPFlash plasmid along with the Renilla control plasmid. c. Incubate for 24 hours.

• Cell Treatment: a. Replace the media with fresh media containing Wnt3a to stimulate the pathway. b. Immediately treat the cells with a dose-response of SGC-AAK1-1, a high concentration of SGC-AAK1-1N, and a vehicle control. c. Incubate for 16-24 hours.

• Lysis and Luminescence Measurement: a. Wash cells with PBS and lyse them using the passive lysis buffer from the assay kit. b. Transfer 20 µL of lysate to a white 96-well plate. c. Measure both Firefly (TOP/FOPFlash) and Renilla luciferase activity sequentially using a luminometer according to the kit's instructions.

• Data Analysis: a. For each well, calculate the ratio of Firefly to Renilla luminescence to normalize for transfection efficiency and cell number. b. Subtract the normalized FOPFlash signal from the corresponding TOPFlash signal to determine the specific Wnt-driven activity. c. Plot the normalized reporter activity against compound concentration.

References

• Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 79-93.e8. [Link]

• Conner, S. D., & Schmid, S. L. (2002). Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis. Journal of Cell Biology, 156(5), 791-5. [Link]

• Ma'ayan Lab. AAK1 Gene Summary. Computational Systems Biology. [Link]

• Agajanian, M. J., et al. (2018). AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6. bioRxiv. [Link]

• Conner, S. D., & Schmid, S. L. (2002). Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis. The Journal of Cell Biology. [Link]

• Wikipedia. (n.d.). AAK1. [Link]

• Arrowsmith, C. H., et al. (2015). The promise and peril of chemical probes. Nature Chemical Biology, 11(8), 536-41. [Link]

• Workman, P., & Collins, I. (2017). Which Small Molecule? Selecting Chemical Probes for Use in Cancer Research and Target Validation. Cancer Research. [Link]

• Zhang, L., et al. (2022). Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1-16. [Link]

• Structural Genomics Consortium. (n.d.). SGC-AAK1-1. [Link]

• Wells, C. I., et al. (2019). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters, 11(3), 340-345. [Link]

• Robers, M. B. (2023). The importance of chemical probes in molecular and cell biology. FEBS Network. [Link]

• Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. [Link]

• Bunnage, M. E., et al. (2021). Validating Small Molecule Chemical Probes for Biological Discovery. Annual Review of Biochemistry, 90, 399-425. [Link]

• Reaction Biology. (2024). Testing kinase inhibitors where it matters: Drug screening in intact cells. [Link]

• Gupta-Rossi, N., et al. (2011). The Adaptor-associated Kinase 1, AAK1, Is a Positive Regulator of the Notch Pathway. Journal of Biological Chemistry, 286(21), 18720-30. [Link]

• Gupta-Rossi, N., et al. (2011). The adaptor-associated kinase 1, AAK1, is a positive regulator of the Notch pathway. Journal of Biological Chemistry. [Link]

• ResearchGate. (2011). The Adaptor-associated Kinase 1, AAK1, Is a Positive Regulator of the Notch Pathway. [Link]

• Eberl, H. C., et al. (2025). A Probe-Based Target Engagement Assay for Kinases in Live Cells. Molecular & Cellular Proteomics. [Link]

• ResearchGate. (n.d.). Binding assays to profile target engagement by kinase inhibitors in vitro. [Link]

• Zhang, L., et al. (2023). Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents. PubMed Central. [Link]

• Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. PubMed Central. [Link]

• Kostich, W., et al. (2016). Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain. Journal of Pharmacology and Experimental Therapeutics. [Link]

• Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained. [Link]

• Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. [Link]

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• ResearchGate. (2016). Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain. [Link]

• ACS Medicinal Chemistry Letters. (n.d.). Inhibitors of Adaptor-Associated Kinase 1 (AAK1) May Treat Neuropathic Pain, Schizophrenia, Parkinson's Disease, and Other Disorders. [Link]

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• News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA). [Link]

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• ResearchGate. (n.d.). Illustration of the overall assay principle for CETSA experiments. [Link]

• PubMed Central. (n.d.). AAK1 Identified as an Inhibitor of Neuregulin-1/ErbB4-Dependent Neurotrophic Factor Signaling Using Integrative Chemical Genomics and Proteomics. [Link]

• ResearchGate. (n.d.). AAK1 knockout mice have an antinociceptive phenotype in the formalin assay. [Link]

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Probing the Nexus of Cellular Trafficking: A Guide to SGC-AAK1-1 in Endocytosis Research

For researchers, scientists, and drug development professionals delving into the intricate machinery of cellular transport, understanding the nuances of clathrin-mediated endocytosis (CME) is paramount. This fundamental process governs a vast array of physiological events, from nutrient uptake and receptor signaling to synaptic transmission and viral entry. At the heart of this machinery lies Adaptor-Associated Kinase 1 (AAK1), a serine/threonine kinase that has emerged as a critical regulator of CME. The development of SGC-AAK1-1, a potent and selective chemical probe, has provided an invaluable tool to dissect the role of AAK1 in these processes.[1][2] This guide provides an in-depth exploration of SGC-AAK1-1, its mechanism of action, and detailed protocols for its application in studying endocytosis.

The Gatekeeper of Clathrin-Mediated Endocytosis: The Role of AAK1

AAK1 plays a pivotal role in the initiation of CME by phosphorylating the μ2 subunit of the adaptor protein 2 (AP2) complex.[3][4][5][6] This phosphorylation event is a key step that enhances the binding of the AP2 complex to cargo proteins, thereby facilitating the assembly of clathrin coats and the subsequent formation of endocytic vesicles.[1][5] Given its central role, the dysregulation of AAK1 has been implicated in a range of pathologies, including neurological disorders and viral infections, making it an attractive target for therapeutic intervention.[1][5][7]

SGC-AAK1-1: A Precision Tool for AAK1 Interrogation

SGC-AAK1-1 is a potent, cell-permeable, ATP-competitive inhibitor of AAK1 and the closely related BMP-2-inducible kinase (BMP2K).[8][9] Its high selectivity against other kinases, coupled with the availability of a structurally similar but inactive negative control compound (SGC-AAK1-1N), makes it an exemplary chemical probe for elucidating the specific functions of AAK1 in cellular processes.[10]

Key Characteristics of SGC-AAK1-1:

Property	Value	Reference
Target(s)	AAK1, BMP2K	[8][9]
Ki	9.1 nM (AAK1), 17 nM (BMP2K)	[9][10]
Cellular IC50 (AAK1)	~230-270 nM	[8][10]
Mechanism of Action	ATP-competitive inhibitor
Negative Control	SGC-AAK1-1N	[10]

Visualizing the AAK1-Mediated Endocytic Pathway

To comprehend the impact of SGC-AAK1-1, it is crucial to visualize the signaling cascade it perturbs. The following diagram illustrates the central role of AAK1 in clathrin-mediated endocytosis.

Caption: Workflow for the transferrin uptake assay to measure endocytosis.

B. Detailed Protocol

• Cell Preparation: Plate cells in a 12-well plate and grow to 70-80% confluency.

• Serum Starvation: Wash cells with PBS and incubate in serum-free media for 1-2 hours at 37°C.

• Inhibitor Treatment: Pre-treat the cells with SGC-AAK1-1, SGC-AAK1-1N, or vehicle control at the desired concentrations for 1-2 hours.

• Transferrin Uptake: Add fluorescently labeled transferrin (e.g., Alexa Fluor 488-Transferrin) to the media at a final concentration of 10-25 µg/mL and incubate for 15-30 minutes at 37°C.

• Stopping the Assay: Place the plate on ice and wash the cells three times with ice-cold PBS to stop endocytosis.

• Acid Wash: To remove non-internalized, surface-bound transferrin, briefly wash the cells with a pre-chilled, mild acid buffer (e.g., 0.1 M glycine, 0.1 M NaCl, pH 3.0).

• Cell Detachment and Analysis: Detach the cells using a non-enzymatic cell dissociation solution, resuspend in FACS buffer (PBS with 2% FBS), and analyze the fluorescence intensity by flow cytometry.

C. Anticipated Results

Inhibition of AAK1 with SGC-AAK1-1 is expected to decrease the rate of transferrin internalization, resulting in lower intracellular fluorescence compared to vehicle-treated or negative control-treated cells.

III. Investigating Downstream Signaling: Wnt Pathway Activation

AAK1 has been identified as a negative regulator of the Wnt signaling pathway by promoting the clathrin-mediated endocytosis of the LRP6 co-receptor. [7][11][12]Inhibition of AAK1 should therefore lead to an activation of Wnt signaling.

A. Luciferase Reporter Assay

• Cell Transfection: Co-transfect HEK293T cells with a Wnt-responsive luciferase reporter plasmid (e.g., TOPFlash) and a constitutively active Renilla luciferase plasmid (for normalization).

• Inhibitor Treatment: 24 hours post-transfection, treat the cells with SGC-AAK1-1, SGC-AAK1-1N, or vehicle. Wnt3a conditioned media can be used as a positive control.

• Lysis and Luciferase Measurement: After 16-24 hours of treatment, lyse the cells and measure both Firefly and Renilla luciferase activity using a dual-luciferase reporter assay system.

B. Expected Outcome

Treatment with SGC-AAK1-1 should result in a dose-dependent increase in normalized luciferase activity, indicating an upregulation of Wnt signaling. [11][12]

Trustworthiness and Self-Validation

Conclusion

SGC-AAK1-1 represents a significant advancement in the toolset available to researchers studying clathrin-mediated endocytosis. Its potency and selectivity, combined with the availability of a negative control, allow for precise dissection of AAK1's role in this fundamental cellular process. The protocols outlined in this guide provide a solid foundation for utilizing SGC-AAK1-1 to uncover novel insights into the regulation of endocytosis and its implications in health and disease.

References

• Current time information in Miami, FL, US. Google.

• Conner, S. D., & Schmid, S. L. (2002). Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis. Journal of Cell Biology, 156(5), 921–929. [Link]

• Wells, C. I., Couñago, R. M., Limas, J. C., et al. (2020). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters, 11(3), 340–345. [Link]

• SGC-AAK1-1. Structural Genomics Consortium. (n.d.). Retrieved January 20, 2026, from [Link]

• Wells, C. I., Couñago, R. M., Limas, J. C., et al. (2020). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters, 11(3), 340–345. [Link]

• Wells, C. I., Couñago, R. M., Limas, J. C., et al. (2020). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters, 11(3), 340-345. [Link]

• Conner, S. D., & Schmid, S. L. (2002). Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis. The Journal of Cell Biology, 156(5), 921–929. [Link]

• AAK1 Gene. Ma'ayan Lab – Computational Systems Biology. (n.d.). Retrieved January 20, 2026, from [Link]

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• Major, M. B., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 1-14. [Link]

• Major, M. B., et al. (2018). AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6. bioRxiv. [Link]

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• Development of a novel AAK1 inhibitor via Kinobeads-based screening. Semantic Scholar. (n.d.). Retrieved January 20, 2026, from [Link]

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• Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents. Taylor & Francis Online. (n.d.). Retrieved January 20, 2026, from [Link]

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Application Note: A Comprehensive Western Blot Protocol for Detecting the Effects of Sgc-AAK1-1 on AAK1 Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adaptor-associated kinase 1 (AAK1) is a serine/threonine kinase that plays a crucial role in the regulation of clathrin-mediated endocytosis (CME).[1][2][3][4][5][6] AAK1 facilitates this process by phosphorylating the μ2 subunit of the adaptor protein 2 (AP2) complex (AP2M1), a key step for the recruitment of cargo and the formation of clathrin-coated pits.[1][2][3] Beyond its fundamental role in cellular trafficking, AAK1 is implicated in various signaling pathways, including the Wnt and Notch pathways, making it an attractive target for therapeutic intervention in several diseases.[3][4][7][8][9][10]

Sgc-AAK1-1 is a potent and selective chemical probe that inhibits AAK1 and the related bone morphogenetic protein 2-inducible kinase (BMP2K) by targeting their ATP-binding sites.[4][8][11][12][13][14] A primary and measurable cellular effect of Sgc-AAK1-1 is the dose-dependent reduction in the phosphorylation of AP2M1 at threonine 156.[8][11][12][15][16] This application note provides a detailed, field-proven Western blot protocol designed to robustly detect and quantify the inhibitory effects of Sgc-AAK1-1 on AAK1 kinase activity by monitoring the phosphorylation status of its downstream target, AP2M1. We will also cover the detection of total AAK1 levels to ensure that the observed effects are due to kinase inhibition rather than protein degradation.

Signaling Pathway and Experimental Rationale

The experimental design is centered on the direct biochemical consequence of AAK1 inhibition. By treating cells with Sgc-AAK1-1, we expect to see a decrease in the phosphorylation of AP2M1, a direct substrate of AAK1. This provides a clear and quantifiable readout of the inhibitor's efficacy.

Caption: Sgc-AAK1-1 inhibits AAK1, leading to reduced AP2M1 phosphorylation and altered endocytosis.

Materials and Reagents

Reagent	Supplier	Catalog Number
Sgc-AAK1-1	Sigma-Aldrich	SML2389
SGC-AAK1-1N (Negative Control)	Sigma-Aldrich	SML2390
Cell Culture Medium (e.g., DMEM)	Gibco	Varies by cell line
Fetal Bovine Serum (FBS)	Gibco	Varies by cell line
Penicillin-Streptomycin	Gibco	15140122
Trypsin-EDTA	Gibco	25300054
Phosphate-Buffered Saline (PBS)	Gibco	10010023
Protease Inhibitor Cocktail	Roche	11836153001
Phosphatase Inhibitor Cocktail 2 & 3	Sigma-Aldrich	P5726 & P0044
RIPA Lysis and Extraction Buffer	Thermo Fisher	89900
BCA Protein Assay Kit	Thermo Fisher	23225
4-15% Mini-PROTEAN TGX Precast Gels	Bio-Rad	4561086
Precision Plus Protein All Blue Standard	Bio-Rad	1610373
Trans-Blot Turbo Mini PVDF Transfer Packs	Bio-Rad	1704156
Bovine Serum Albumin (BSA)	Sigma-Aldrich	A7906
Tween 20	Sigma-Aldrich	P9416
Clarity Western ECL Substrate	Bio-Rad	1705061
Anti-phospho-AP2M1 (Thr156) Antibody	(Consult recent literature/suppliers)	-
Anti-AAK1 Antibody	Cell Signaling Technology	61527
Anti-GAPDH Antibody (Loading Control)	Cell Signaling Technology	2118
HRP-conjugated Anti-Rabbit IgG	Cell Signaling Technology	7074
HRP-conjugated Anti-Mouse IgG	Cell Signaling Technology	7076

Detailed Experimental Protocol

This protocol is optimized for a quantitative analysis of protein phosphorylation.

Cell Culture and Treatment

• Cell Seeding: Plate your cells of interest (e.g., HeLa, U-87 MG) at a density that will result in 70-80% confluency on the day of the experiment.

• Inhibitor Preparation: Prepare stock solutions of Sgc-AAK1-1 and the negative control SGC-AAK1-1N in DMSO. A typical stock concentration is 10 mM.

• Cell Treatment:

  • Aspirate the culture medium and replace it with fresh medium containing the desired concentrations of Sgc-AAK1-1, SGC-AAK1-1N, or a DMSO vehicle control.

  • A dose-response experiment is recommended, with Sgc-AAK1-1 concentrations ranging from 0.1 to 10 µM.

  • Incubate the cells for a predetermined time (e.g., 2-4 hours). This should be optimized for your specific cell line and experimental goals.

Cell Lysis and Protein Quantification

The use of phosphatase inhibitors is critical for preserving the phosphorylation state of proteins.[17]

• Lysis Buffer Preparation: Immediately before use, supplement the RIPA buffer with protease and phosphatase inhibitor cocktails according to the manufacturer's instructions. Keep the buffer on ice.

• Cell Lysis:

  • Place the culture dish on ice and wash the cells once with ice-cold PBS.

  • Aspirate the PBS and add an appropriate volume of ice-cold lysis buffer (e.g., 150 µL for a 6-well plate well).

  • Incubate on ice for 10 minutes with occasional swirling.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Lysate Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant (containing the soluble proteins) to a new pre-chilled tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay. This is crucial for ensuring equal protein loading in the subsequent steps.[18]

SDS-PAGE and Western Blotting

Caption: A streamlined workflow for quantitative Western blot analysis.

• Sample Preparation for Electrophoresis:

  • Based on the protein quantification results, dilute the lysates to the same concentration with lysis buffer.

  • Add 4X Laemmli sample buffer to each lysate to a final concentration of 1X.

  • Boil the samples at 95-100°C for 5 minutes to denature the proteins.

• Gel Electrophoresis:

  • Load equal amounts of protein (typically 20-30 µg) per lane of a 4-15% precast polyacrylamide gel.[19]

  • Include a molecular weight marker in one lane.

  • Run the gel according to the manufacturer's instructions until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF membrane using a semi-dry or wet transfer system. PVDF is recommended for its durability, especially if stripping and reprobing is planned.[19]

  • Ensure complete transfer by visually inspecting the gel and membrane post-transfer.

Immunodetection

• Blocking:

  • Block the membrane for 1 hour at room temperature with 5% BSA in Tris-buffered saline with 0.1% Tween 20 (TBST). Crucially, avoid using milk as a blocking agent when detecting phosphoproteins , as casein in milk is a phosphoprotein and can lead to high background.[20]

• Primary Antibody Incubation:

  • Dilute the primary antibodies in 5% BSA in TBST at their optimized concentrations. A good starting point for many antibodies is a 1:1000 dilution.[20]

  • Incubate the membrane with the primary antibody solution overnight at 4°C with gentle agitation.

  • It is recommended to probe separate blots for the phospho-specific and total protein antibodies to avoid stripping and reprobing issues that can affect quantification.

• Washing:

  • Wash the membrane three times for 5-10 minutes each with TBST to remove unbound primary antibody. Increasing wash times can help reduce background signal.[21]

• Secondary Antibody Incubation:

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in 5% BSA in TBST, typically 1:2000 to 1:10,000) for 1 hour at room temperature.[20]

• Final Washes: Repeat the washing step as described in 4.3.

• Signal Detection:

  • Prepare the chemiluminescent substrate according to the manufacturer's instructions.

  • Incubate the membrane with the substrate for the recommended time.

  • Capture the chemiluminescent signal using a digital imaging system. It is important to ensure that the signal is not saturated to allow for accurate quantification.[22]

Data Analysis and Quantification

For robust quantitative analysis, it is essential to normalize the data.[22][23]

• Densitometry: Use image analysis software (e.g., ImageJ, Bio-Rad Image Lab) to measure the band intensity for phospho-AP2M1, total AAK1, and the loading control (e.g., GAPDH).

• Normalization:

  • Normalize the phospho-AP2M1 band intensity to the corresponding loading control band intensity for each sample.

  • Similarly, normalize the total AAK1 band intensity to the loading control.

• Data Presentation: Express the results as a fold change relative to the vehicle-treated control.

Expected Results and Interpretation

Treatment	p-AP2M1 (Normalized Intensity)	Total AAK1 (Normalized Intensity)	Interpretation
Vehicle (DMSO)	1.0 (Baseline)	1.0 (Baseline)	Baseline AAK1 activity.
Sgc-AAK1-1 (e.g., 1 µM)	Decreased (<1.0)	Unchanged (~1.0)	Successful inhibition of AAK1 kinase activity.
SGC-AAK1-1N (e.g., 1 µM)	Unchanged (~1.0)	Unchanged (~1.0)	Confirms the specificity of Sgc-AAK1-1.

A significant, dose-dependent decrease in the normalized phospho-AP2M1 signal in Sgc-AAK1-1-treated samples compared to the vehicle control indicates successful inhibition of AAK1. The total AAK1 levels should remain relatively constant across all treatments, confirming that the inhibitor does not induce AAK1 degradation. The inactive control, SGC-AAK1-1N, should not produce a significant change in phospho-AP2M1 levels, thereby validating the on-target effect of Sgc-AAK1-1.

Troubleshooting

Issue	Possible Cause	Solution
High Background	- Insufficient blocking- Antibody concentration too high- Inadequate washing	- Increase blocking time or BSA concentration- Titrate primary and secondary antibodies[21]- Increase the number and duration of washes[21]
No or Weak Signal	- Inactive antibody- Insufficient protein load- Inefficient transfer- Over-blocking	- Use a new antibody aliquot or a different antibody- Increase the amount of protein loaded- Verify transfer efficiency with Ponceau S stain- Reduce blocking time or BSA concentration
Non-specific Bands	- Antibody cross-reactivity- Protein degradation	- Optimize antibody dilution- Use a more specific antibody- Ensure fresh protease inhibitors are used during lysis
Inconsistent Loading Control	- Inaccurate protein quantification- Pipetting errors	- Re-quantify protein concentrations carefully- Use calibrated pipettes and proper technique

Conclusion

This detailed Western blot protocol provides a reliable and quantitative method for assessing the cellular activity of the AAK1 inhibitor, Sgc-AAK1-1. By focusing on the phosphorylation status of the direct AAK1 substrate, AP2M1, researchers can obtain robust and reproducible data on the efficacy and specificity of this chemical probe. Careful attention to protocol details, particularly those related to the handling of phosphoproteins and quantitative analysis, is essential for generating high-quality, publishable results.

References

• Conner, S.D. and Schmid, S.L. (2002) Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis. Journal of Cell Biology. Available at: [Link]

• Yuan YH, et al. (2023) Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• LabX. Quantitative vs. Qualitative Western Blot Analysis: What You Need to Know. Available at: [Link]

• Biocompare. Tips for Optimizing Western Blot Protocols. Available at: [Link]

• Boster Biological Technology. AAK1 Antibodies & ELISA Kits, AAK1 Proteins. Available at: [Link]

• LI-COR Biosciences. How to Achieve Quantitative Western Blot Data: a Step-by-Step Guide. Available at: [Link]

• Henderson, D. M., & Conner, S. D. (2007). The Adaptor-associated Kinase 1, AAK1, Is a Positive Regulator of the Notch Pathway. Journal of Biological Chemistry. Available at: [Link]

• Major, M. B., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports. Available at: [Link]

• Major, M. B., et al. (2018). AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6. bioRxiv. Available at: [Link]

• Biocompare. Anti-AAK1 Antibody Products. Available at: [Link]

• ResearchGate. AAK1 is involved in Notch and WNT signalling pathway. Available at: [Link]

• Major, M. B., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. PubMed Central. Available at: [Link]

• Structural Genomics Consortium. SGC-AAK1-1. Available at: [Link]

• The Chemical Probes Portal. SGC-AAK1-1. Available at: [Link]

• ResearchGate. Which cell lysis buffer recipe is best for phosphorylated proteins?. Available at: [Link]

• Novatein Biosciences. Kinase Extraction Buffer. Available at: [Link]

• Bar-Or, A., et al. (2017). Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain. Neuron. Available at: [Link]

• Blue Tiger Scientific. AAK1 Antibody. Available at: [Link]

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Modulating Wnt Signaling In Vitro: An Application Guide for the AAK1 Inhibitor, SGC-AAK1-1

Abstract

The canonical Wnt/β-catenin signaling pathway is a critical regulator of cell fate, proliferation, and differentiation, with its dysregulation implicated in numerous diseases, including cancer and developmental disorders. This guide provides a comprehensive technical and theoretical framework for researchers, scientists, and drug development professionals on utilizing SGC-AAK1-1, a potent and selective chemical probe, to modulate Wnt signaling in vitro. We detail the mechanism by which Adaptor-Associated Kinase 1 (AAK1) acts as a negative regulator of the pathway and provide robust, step-by-step protocols for quantitatively assessing the potentiation of Wnt signaling upon AAK1 inhibition.

Scientific Foundation: The AAK1-Wnt Signaling Axis

Effective experimental design is rooted in a strong mechanistic understanding. The canonical Wnt pathway is initiated by the binding of a Wnt ligand to a Frizzled (Fzd) receptor and its co-receptor, LRP5/6. This triggers a cascade that inhibits the "destruction complex" (comprising Axin, APC, GSK3β, and CK1), leading to the stabilization and nuclear translocation of β-catenin. In the nucleus, β-catenin partners with TCF/LEF transcription factors to activate target gene expression.

Adaptor-Associated Kinase 1 (AAK1) has been identified as a key negative regulator of this pathway.[1][2][3] AAK1 is a serine/threonine kinase that facilitates clathrin-mediated endocytosis (CME), a process that internalizes cell surface receptors.[1][4] Mechanistically, AAK1 promotes the endocytosis and subsequent degradation of the LRP6 co-receptor from the plasma membrane.[1][2][5] This action effectively reduces the cell's sensitivity to Wnt ligands, dampening the signaling output.

SGC-AAK1-1 is a potent, selective, and cell-permeable inhibitor of AAK1 (Ki = 9.1 nM).[6][7] By inhibiting AAK1, SGC-AAK1-1 prevents the internalization of LRP6, thereby increasing its abundance at the cell surface.[1][4] This enhances the cell's responsiveness to Wnt stimulation, resulting in a potentiation of the downstream signal, characterized by β-catenin stabilization and increased target gene transcription.[1][8]

Visualizing the Mechanism of Action

Caption: SGC-AAK1-1 inhibits AAK1, preventing LRP6 endocytosis and potentiating Wnt signaling.

Experimental Design: A Multi-Tiered Validation Approach

To generate high-confidence data, we employ a tripartite validation strategy targeting different levels of the Wnt signaling cascade. This ensures that the observed effects of SGC-AAK1-1 are robust and on-target. The recommended cell line for these protocols is HEK293T, which is widely used in Wnt signaling research due to its high transfectability and responsiveness.[9][10][11]

Experimental Workflow Overview

Caption: A multi-tiered workflow for validating SGC-AAK1-1's effect on the Wnt pathway.

Materials and Reagents

Reagent/Material	Recommended Supplier	Example Catalog No.
HEK293T Cells	ATCC	CRL-3216
DMEM, high glucose	Gibco	11965092
Fetal Bovine Serum (FBS)	Gibco	10270106
Penicillin-Streptomycin	Gibco	15140122
SGC-AAK1-1	Sigma-Aldrich / Cayman	SML1847 / 26651
Recombinant Wnt3a	R&D Systems	5036-WN
TOPFlash / FOPFlash Plasmids	Addgene	#12456 / #12457
Renilla Luciferase Plasmid (pRL-TK)	Promega	E2241
Lipofectamine 2000	Invitrogen	11668019
Dual-Luciferase® Reporter Assay System	Promega	E1910
RIPA Lysis and Extraction Buffer	Thermo Fisher	89900
Protease/Phosphatase Inhibitor Cocktail	Cell Signaling Tech.	#5872
β-Catenin Antibody	Cell Signaling Tech.	#9562
β-Actin Antibody (Loading Control)	Cell Signaling Tech.	#4970
RNeasy Mini Kit	QIAGEN	74104
iScript™ cDNA Synthesis Kit	Bio-Rad	1708891
SsoAdvanced™ Universal SYBR® Green Supermix	Bio-Rad	1725271
Primers for AXIN2, MYC, GAPDH	IDT	Custom Order

Detailed Experimental Protocols

Protocol 1: Wnt/β-catenin Luciferase Reporter (TOPFlash) Assay

This assay provides a highly sensitive and quantitative measure of TCF/LEF-mediated transcription.[12][13][14]

• Cell Seeding: Seed 4x10⁴ HEK293T cells per well in a 24-well plate. Allow cells to adhere overnight.

• Transfection:

  • For each well, prepare a mix of 200 ng TOPFlash (or FOPFlash for negative control) and 20 ng pRL-TK Renilla plasmid.

  • Transfect cells using Lipofectamine 2000 according to the manufacturer's protocol.

• Treatment: 24 hours post-transfection, replace the medium with low-serum (0.5% FBS) DMEM.

  • Add SGC-AAK1-1 at desired concentrations (e.g., 0.1, 0.5, 1, 2.5 µM) or DMSO (vehicle control). A concentration of 1.25 µM has been shown to be effective.[8]

  • Pre-incubate for 1 hour at 37°C.

• Stimulation: Add recombinant Wnt3a to a final concentration of 100 ng/mL to appropriate wells.

• Incubation: Incubate for 16-24 hours at 37°C.

• Lysis & Readout:

  • Wash cells once with PBS.

  • Lyse cells using 1X Passive Lysis Buffer from the Dual-Luciferase® kit.

  • Measure Firefly and Renilla luciferase activity using a luminometer.

• Data Analysis: Normalize Firefly luciferase activity to Renilla luciferase activity. Calculate the fold change relative to the Wnt3a-only treated wells. The FOPFlash control should show minimal activity.

Protocol 2: Western Blot for β-catenin Stabilization

This protocol directly assesses the accumulation of β-catenin protein, a hallmark of canonical Wnt activation.[15][16]

• Cell Seeding & Treatment: Seed 5x10⁵ HEK293T cells in a 6-well plate. The next day, treat with SGC-AAK1-1 and/or Wnt3a as described in Protocol 1. A 3-6 hour stimulation with Wnt3a is typically sufficient to observe β-catenin accumulation.[11]

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in 150 µL of RIPA buffer containing protease and phosphatase inhibitors.

  • Scrape cells, transfer to a microfuge tube, and incubate on ice for 20 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Load 20-30 µg of protein per lane on a 4-12% Bis-Tris gel.

  • Run the gel and transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in 5% non-fat dry milk in TBST for 1 hour.

  • Incubate with primary antibody against total β-catenin (1:1000 dilution) overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibody (1:3000 dilution) for 1 hour at room temperature.

  • Detect using an ECL substrate and imaging system.

  • Probe for β-actin as a loading control.

Protocol 3: RT-qPCR for Wnt Target Gene Expression

This protocol quantifies the transcriptional output of the pathway by measuring mRNA levels of known Wnt target genes, such as AXIN2 and MYC.[17][18][19][20]

• Cell Seeding & Treatment: Follow the same procedure as for Western Blotting (Protocol 2, step 1). An 8-24 hour stimulation with Wnt3a is recommended to allow for robust mRNA accumulation.[18]

• RNA Extraction: Extract total RNA from cells using the RNeasy Mini Kit according to the manufacturer's protocol.

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using the iScript™ cDNA Synthesis Kit.

• Quantitative PCR (qPCR):

  • Set up qPCR reactions using SYBR Green master mix, 10 ng of cDNA, and 500 nM of forward and reverse primers.

  • Example Primer Sequences (Human):

    • AXIN2 Fwd: 5'-CTGGCTCCAGAAAGATTCACAAA-3'

    • AXIN2 Rev: 5'-AGTGTGAGGTCCACCAGGAA-3'

    • MYC Fwd: 5'-GGCTCCTGGCAAAAGGTCA-3'

    • MYC Rev: 5'-CTGCGTAGTTGTGCTGATGT-3'

    • GAPDH Fwd: 5'-GGAGCGAGATCCCTCCAAAAT-3'

    • GAPDH Rev: 5'-GGCTGTTGTCATACTTCTCATGG-3'

• Data Analysis: Use the ΔΔCt method to calculate the relative expression of target genes, normalized to GAPDH and expressed as fold change relative to the control group.

Expected Results & Data Interpretation

Assay	Expected Outcome (SGC-AAK1-1 + Wnt3a vs. Wnt3a alone)	Scientific Interpretation
TOPFlash Assay	Dose-dependent potentiation of luciferase signal.	Inhibition of AAK1 enhances β-catenin/TCF transcriptional activity.
Western Blot	Increased band intensity for β-catenin protein.	AAK1 inhibition leads to greater stabilization of β-catenin protein.
RT-qPCR	Increased fold-change in AXIN2 and MYC mRNA levels.	Enhanced β-catenin signaling translates to higher expression of downstream target genes.

Critical Control: It is vital to include a condition with SGC-AAK1-1 alone (without Wnt3a stimulation). In the absence of a Wnt ligand, the inhibitor is expected to have minimal to no effect on the pathway, confirming that its action is to potentiate an active signal rather than stimulating the pathway de novo.[2]

References

• Agajanian, M., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 79-93.e8. [Link]

• Agajanian, M., et al. (2018). AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6. bioRxiv. [Link]

• Structural Genomics Consortium. SGC-AAK1-1 Chemical Probe Information. [Link]

• Reischmann, P., et al. (2015). Measured Effects of Wnt3a on Proliferation of HEK293T Cells Depend on the Applied Assay. International Journal of Cell Biology. [Link]

• Veeranki, S., et al. (2014). Analysis of Wnt signaling β-catenin spatial dynamics in HEK293T cells. BMC Systems Biology. [Link]

Sources

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• 2. AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6 | bioRxiv [biorxiv.org]
• 3. tandfonline.com [tandfonline.com]
• 4. SGC-AAK1-1 | Structural Genomics Consortium [thesgc.org]
• 5. WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Analysis of Wnt signaling β-catenin spatial dynamics in HEK293T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Measured Effects of Wnt3a on Proliferation of HEK293T Cells Depend on the Applied Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. jcancer.org [jcancer.org]
• 14. Active β-Catenin Signaling Is an Inhibitory Pathway for Human Immunodeficiency Virus Replication in Peripheral Blood Mononuclear Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Simple Method to Assess Abundance of the β-Catenin Signaling Pool in Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. beta-Catenin Antibody | Cell Signaling Technology [cellsignal.com]
• 17. aacrjournals.org [aacrjournals.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Nuclear AXIN2 represses MYC gene expression - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Immunofluorescence Staining with SGC-AAK1-1 Treatment

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on performing immunofluorescence (IF) staining on cultured cells following treatment with SGC-AAK1-1, a potent and selective chemical probe for Adaptor-Associated Kinase 1 (AAK1). AAK1 is a critical serine/threonine kinase that regulates clathrin-mediated endocytosis (CME). By inhibiting AAK1, SGC-AAK1-1 serves as a powerful tool to investigate the dynamics of CME and its role in various cellular processes, including receptor signaling and viral entry. These application notes detail the mechanism of action of SGC-AAK1-1, provide guidance on experimental design, and offer a validated, step-by-step protocol for the successful visualization of treatment effects using immunofluorescence microscopy.

Scientific Introduction: The Role of AAK1 in Clathrin-Mediated Endocytosis

Clathrin-mediated endocytosis is an essential cellular process for the internalization of a wide array of cargo, from nutrients and growth factors to pathogens. A key regulatory component of this intricate machinery is the Adaptor-Associated Kinase 1 (AAK1). AAK1 facilitates the assembly of clathrin coats at the plasma membrane by phosphorylating the μ2 subunit of the AP-2 adaptor complex.[1][2][3] This phosphorylation event is a crucial step for the recruitment of cargo and the maturation of clathrin-coated pits, which ultimately bud off to form vesicles.[4]

SGC-AAK1-1 is a potent and selective, ATP-competitive inhibitor of AAK1 with a reported IC50 of 270 nM and a Ki of 9.1 nM.[5][6] It also demonstrates inhibitory activity against the related kinase BMP2K.[5] By targeting the ATP-binding site of AAK1, SGC-AAK1-1 effectively blocks the downstream phosphorylation of AP2M1, the μ2 subunit of the AP-2 complex. This disruption of the CME pathway makes SGC-AAK1-1 an invaluable tool for studying cellular trafficking and has identified AAK1 as a potential therapeutic target for a range of diseases, including neuropathic pain and various viral infections.[7][8]

Mechanism of Action: SGC-AAK1-1 Inhibition of AAK1

The following diagram illustrates the pivotal role of AAK1 in clathrin-mediated endocytosis and the inhibitory effect of SGC-AAK1-1.

Caption: Inhibition of AAK1 by SGC-AAK1-1 blocks AP-2 phosphorylation, disrupting clathrin recruitment and endocytosis.

Experimental Design Considerations

Careful planning is paramount for a successful immunofluorescence experiment to probe the effects of SGC-AAK1-1. The following points should be considered:

Cell Line Selection

Choose a cell line known to have active clathrin-mediated endocytosis. Common choices include HeLa, HEK293, A549, or U2OS cells. The expression levels of AAK1 may vary between cell lines, which could influence the required concentration of SGC-AAK1-1.

SGC-AAK1-1 Concentration and Treatment Time

The effective concentration of SGC-AAK1-1 in cellular assays can vary. A dose-response experiment is highly recommended to determine the optimal concentration for your specific cell line and experimental endpoint.

• Recommended Concentration Range: Start with a range from 100 nM to 5 µM.[9]

• Treatment Duration: A treatment time of 2 to 4 hours is often sufficient to observe effects on CME. However, longer incubation times may be necessary depending on the specific biological question.

Essential Controls

To ensure the validity of your results, the inclusion of proper controls is non-negotiable.

• Vehicle Control: Treat cells with the same concentration of the solvent (typically DMSO) used to dissolve SGC-AAK1-1. This accounts for any effects of the solvent on the cells.

• Negative Control Compound: SGC-AAK1-1N is the recommended structurally related negative control compound that does not inhibit AAK1. This control is crucial to confirm that the observed phenotype is due to AAK1 inhibition and not off-target effects of the chemical scaffold.

• Positive Control for Endocytosis Inhibition: If available, use a known inhibitor of CME (e.g., Pitstop® 2) to compare the effects of SGC-AAK1-1.

Antibody Selection

The choice of primary antibodies will define the outcome of your experiment. Consider targeting proteins that are key players in CME or specific cargo that is internalized via this pathway.

• Clathrin: To visualize the overall structure and distribution of clathrin-coated pits.

• AP-2 (α-adaptin or AP2M1): To observe the localization of the adaptor complex. A phospho-specific antibody for AP2M1 (Thr156) can directly assess the inhibitory effect of SGC-AAK1-1.

• Cargo Proteins: Transferrin receptor (TfR) is a classic marker for CME. A transferrin uptake assay, using fluorescently labeled transferrin, can provide a functional readout of CME inhibition.

Detailed Protocol: Immunofluorescence Staining

This protocol provides a step-by-step guide for treating cells with SGC-AAK1-1 and subsequently performing immunofluorescence staining.

Experimental Workflow Overview

Caption: Step-by-step workflow for immunofluorescence analysis following SGC-AAK1-1 treatment.

Materials and Reagents

• Cell culture medium, FBS, and supplements

• Glass coverslips (sterile)

• SGC-AAK1-1 (and SGC-AAK1-1N negative control)

• DMSO (cell culture grade)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Fixation Solution: 4% Paraformaldehyde (PFA) in PBS

• Permeabilization Buffer: 0.1-0.25% Triton X-100 in PBS

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) or 10% Normal Goat Serum in PBS

• Primary Antibodies (diluted in Blocking Buffer)

• Fluorophore-conjugated Secondary Antibodies (diluted in Blocking Buffer)

• Nuclear Stain: DAPI (4′,6-diamidino-2-phenylindole)

• Antifade Mounting Medium

Step-by-Step Procedure

• Cell Seeding:

  • A day before the experiment, seed your cells onto sterile glass coverslips placed in the wells of a multi-well plate.

  • Ensure the cell density is such that they reach 60-80% confluency on the day of the experiment.[10]

• SGC-AAK1-1 Treatment:

  • Prepare a stock solution of SGC-AAK1-1 and the negative control SGC-AAK1-1N in DMSO.[11]

  • Dilute the compounds to the desired final concentrations in pre-warmed cell culture medium.

  • Aspirate the old medium from the cells and add the medium containing the treatment compounds (SGC-AAK1-1, SGC-AAK1-1N, or vehicle).

  • Incubate the cells for the desired duration (e.g., 2 hours) at 37°C in a CO2 incubator.

• Fixation:

  • Gently aspirate the treatment medium.

  • Wash the cells twice with PBS.[12]

  • Add 4% PFA solution to each well to cover the coverslips and incubate for 15 minutes at room temperature.[10]

  • Aspirate the PFA and wash the cells three times with PBS, for 5 minutes each wash.

• Permeabilization:

  • Add the Permeabilization Buffer (0.1-0.25% Triton X-100 in PBS) to the cells.

  • Incubate for 10 minutes at room temperature. This step is essential for intracellular targets.[12]

  • Aspirate the buffer and wash three times with PBS.

• Blocking:

  • Add Blocking Buffer to each well, ensuring the coverslips are fully covered.

  • Incubate for 1 hour at room temperature in a humidified chamber to prevent non-specific antibody binding.[13]

• Primary Antibody Incubation:

  • Dilute the primary antibody to its optimal concentration in the Blocking Buffer.

  • Aspirate the blocking solution and add the diluted primary antibody solution.

  • Incubate for 2 hours at room temperature or overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation:

  • Aspirate the primary antibody solution and wash the cells three times with PBS for 5 minutes each.

  • Dilute the appropriate fluorophore-conjugated secondary antibody in Blocking Buffer. Protect from light from this step onwards.

  • Add the diluted secondary antibody solution and incubate for 1 hour at room temperature in a dark, humidified chamber.

• Nuclear Staining and Mounting:

  • Aspirate the secondary antibody solution and wash three times with PBS.

  • During the final wash, you can include DAPI (e.g., 1 µg/mL) for 5 minutes to counterstain the nuclei.

  • Briefly rinse the coverslips with deionized water.

  • Carefully remove the coverslips from the wells and mount them cell-side down onto a glass microscope slide using a drop of antifade mounting medium.

  • Seal the edges of the coverslip with clear nail polish to prevent drying.

• Imaging and Analysis:

  • Image the slides using a confocal or widefield fluorescence microscope equipped with the appropriate filters for your chosen fluorophores.

  • Acquire images of all conditions (vehicle, SGC-AAK1-1, negative control) using identical settings (e.g., laser power, gain, exposure time).

  • Analyze the images for changes in protein localization, intensity, or co-localization. For example, inhibition of CME might lead to an accumulation of receptors at the plasma membrane.

Data Interpretation and Troubleshooting

Expected Results

• Inhibition of AP2M1 Phosphorylation: A decrease in the signal from a phospho-AP2M1 (Thr156) antibody is a direct indicator of SGC-AAK1-1 activity.[14]

• Altered Clathrin/AP-2 Localization: Treatment may lead to a more diffuse staining pattern of clathrin or AP-2, or a reduction in the number of distinct puncta at the cell periphery.

• Inhibition of Cargo Uptake: In a functional assay using fluorescently labeled transferrin, SGC-AAK1-1 treatment is expected to reduce the amount of internalized transferrin compared to the vehicle control.

Quantitative Data Summary

Parameter	Recommended Range	Notes
SGC-AAK1-1 Conc.	100 nM - 5 µM	Optimize with a dose-response curve.[9]
Treatment Time	2 - 4 hours	Can be extended depending on the assay.
Fixation	4% PFA, 15 min, RT	Methanol fixation can also be tested.[15]
Permeabilization	0.1-0.25% Triton X-100	Adjust concentration based on cell type.
Primary Antibody Dilution	As per datasheet	Typically 1:100 to 1:1000.
Secondary Antibody Dilution	As per datasheet	Typically 1:500 to 1:2000.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No difference between treated and control	- Inactive compound- Insufficient concentration or time- Cell line is resistant	- Verify compound activity (e.g., via Western blot for p-AP2M1).- Perform a dose-response and time-course experiment.- Try a different cell line.
High background staining	- Incomplete blocking- Secondary antibody non-specific binding- Insufficient washing	- Increase blocking time to 1-2 hours.- Include a "secondary antibody only" control.- Increase the number and duration of wash steps.[13]
Weak or no signal	- Primary antibody not working- Low antigen expression- Over-fixation masking epitope	- Validate antibody by Western blot.- Use a positive control cell line.- Try a different fixation method (e.g., methanol) or use antigen retrieval techniques.
Photobleaching	- Excessive light exposure	- Use an antifade mounting medium.- Minimize exposure time during imaging.- Use more photostable fluorophores.

References

• Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 79-93.e8. [Link]

• Conner, S. D., & Schmid, S. L. (2002). Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis. Journal of Cell Biology, 156(5), 921–929. [Link]

• Creative Biolabs. (n.d.). Immunofluorescence Protocol & Troubleshooting. Retrieved from [Link]

• Ma'ayan Lab. (n.d.). AAK1 Gene - Computational Systems Biology. Retrieved from [Link]

• Sino Biological. (n.d.). Immunofluorescence Protocol (IF Protocol). Retrieved from [Link]

• Structural Genomics Consortium. (n.d.). SGC-AAK1-1. Retrieved from [Link]

• The Chemical Probes Portal. (n.d.). SGC-AAK1-1. Retrieved from [Link]

• Wells, C. I., et al. (2020). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters, 11(3), 340–345. [Link]

• Zhang, H., et al. (2023). Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2279906. [Link]

Sources

• 1. Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rupress.org [rupress.org]
• 3. experts.umn.edu [experts.umn.edu]
• 4. Gene - AAK1 [maayanlab.cloud]
• 5. medchemexpress.com [medchemexpress.com]
• 6. SGC-AAK1-1 | Structural Genomics Consortium [thesgc.org]
• 7. Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Probe SGC-AAK1-1 | Chemical Probes Portal [chemicalprobes.org]
• 10. BestProtocols: Immunofluorescent Staining of Intracellular Antigens on Cultured Cells | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. sinobiological.com [sinobiological.com]
• 13. 优化免疫荧光实验方案获取最优质细胞图像的技巧 [sigmaaldrich.com]
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• 15. biotium.com [biotium.com]

Application Notes and Protocols for Live-Cell Imaging with Sgc-aak1-1

Introduction: Unveiling Cellular Dynamics with Sgc-aak1-1

In the intricate landscape of cellular signaling, protein kinases stand as master regulators, orchestrating a vast array of physiological processes. Among these, the Adaptor-Associated Kinase 1 (AAK1) has emerged as a critical player in the regulation of clathrin-mediated endocytosis (CME), a fundamental process for nutrient uptake, receptor signaling, and synaptic transmission.[1][2][3][4] AAK1 executes its function by phosphorylating the μ2 subunit of the adaptor protein 2 (AP2) complex, a key event that enhances the affinity of AP2 for cargo proteins and promotes the assembly of clathrin-coated pits.[1][3][4] Given its central role in these pathways, AAK1 is a compelling target for investigating cellular trafficking and signaling, and its dysregulation has been implicated in various diseases.[5]

To empower researchers to dissect the multifaceted roles of AAK1 in real-time within the native cellular environment, the Structural Genomics Consortium (SGC) has developed Sgc-aak1-1, a potent and selective chemical probe.[5][6][7] This application note provides a comprehensive guide for utilizing Sgc-aak1-1 in live-cell imaging studies, offering detailed protocols and expert insights to visualize and quantify the dynamic cellular processes modulated by AAK1.

Sgc-aak1-1 is an ATP-competitive inhibitor of AAK1 with a high degree of selectivity.[8][9] It also exhibits potent inhibition of the closely related BMP-2-inducible kinase (BMP2K/BIKE).[5][6][7] The availability of a structurally related but inactive control compound, Sgc-aak1-1N, provides a crucial tool for validating that the observed cellular effects are specifically due to the inhibition of AAK1 and BMP2K.[7][8]

This guide is designed for researchers, scientists, and drug development professionals seeking to leverage live-cell imaging to explore the functional consequences of AAK1 inhibition. By providing a robust framework for experimental design and execution, we aim to facilitate novel discoveries in the intricate world of cellular trafficking and signaling.

Scientific Foundation: The Role of AAK1 in Cellular Pathways

A comprehensive understanding of AAK1's function is paramount for designing and interpreting live-cell imaging experiments. AAK1 is a serine/threonine kinase that is broadly expressed across various tissues, with notable enrichment in the brain.[1] Its primary and most well-characterized role is in the regulation of clathrin-mediated endocytosis.

Clathrin-Mediated Endocytosis (CME)

CME is the principal pathway for the internalization of a wide range of extracellular molecules and transmembrane proteins. AAK1 is a key regulator of the initial stages of this process. It phosphorylates the AP2M1 (μ2) subunit of the AP2 complex, which is crucial for the recruitment of cargo and the maturation of clathrin-coated pits.[1][3][4][10] The kinase activity of AAK1 is stimulated by clathrin, creating a positive feedback loop that promotes efficient endocytosis.[10][11]

Wnt and Notch Signaling Pathways

Beyond its role in general endocytosis, AAK1 has been identified as a modulator of key developmental and homeostatic signaling pathways. It acts as a negative regulator of the Wnt signaling pathway by promoting the clathrin-mediated endocytosis and subsequent degradation of the Wnt co-receptor LRP6.[7][10] Inhibition of AAK1 leads to the stabilization of β-catenin and the activation of Wnt-dependent transcription.[6][12]

AAK1 also plays a role in the Notch signaling pathway, a critical regulator of cell fate decisions.[3][11][13] It interacts with and stabilizes the activated form of Notch1, facilitating its localization to endosomes and influencing its transcriptional activity.[1][11][13]

The multifaceted involvement of AAK1 in these fundamental cellular processes makes Sgc-aak1-1 a powerful tool to dissect these pathways with high spatiotemporal resolution in living cells.

Visualizing AAK1-Dependent Cellular Processes

The following sections provide detailed protocols for live-cell imaging experiments designed to investigate the effects of Sgc-aak1-1 on AAK1-mediated cellular functions.

Diagram: AAK1's Role in Clathrin-Mediated Endocytosis

Caption: AAK1 phosphorylates the AP2 complex, a key step in clathrin-mediated endocytosis.

Experimental Protocols

Protocol 1: Visualizing the Effect of Sgc-aak1-1 on Transferrin Endocytosis

This protocol utilizes fluorescently labeled transferrin (Tf), a classic cargo for clathrin-mediated endocytosis, to visualize the impact of AAK1 inhibition on this process.

Materials:

• Live-cell imaging compatible microscope (confocal or widefield with deconvolution)

• Cells expressing the transferrin receptor (e.g., HeLa, A549, or HT1080)

• Sgc-aak1-1 (and Sgc-aak1-1N negative control)

• Fluorescently labeled Transferrin (e.g., Transferrin-Alexa Fluor 488)

• Live-cell imaging medium

• 35 mm glass-bottom imaging dishes

Step-by-Step Methodology:

• Cell Culture and Seeding:

  • Culture cells in appropriate growth medium until they reach 70-80% confluency.

  • Seed cells onto 35 mm glass-bottom imaging dishes at a density that will result in 50-60% confluency on the day of imaging.

• Sgc-aak1-1 Treatment:

  • Prepare stock solutions of Sgc-aak1-1 and Sgc-aak1-1N in DMSO.

  • On the day of the experiment, dilute the compounds in pre-warmed live-cell imaging medium to the desired final concentrations. A concentration range of 0.1 to 5 µM is recommended to start, based on cellular assay data.[9]

  • Replace the culture medium in the imaging dishes with the medium containing Sgc-aak1-1, Sgc-aak1-1N, or a vehicle control (DMSO).

  • Incubate the cells for 1-2 hours at 37°C and 5% CO2.

• Transferrin Uptake Assay:

  • During the last 15-30 minutes of the inhibitor incubation, add fluorescently labeled transferrin to the medium at a final concentration of 25-50 µg/mL.

  • Incubate for the desired uptake time (e.g., 10-30 minutes) at 37°C.

• Live-Cell Imaging:

  • Wash the cells twice with pre-warmed imaging medium to remove unbound transferrin.

  • Add fresh, pre-warmed imaging medium to the dishes.

  • Immediately transfer the dishes to the microscope stage, which should be equipped with an environmental chamber maintaining 37°C and 5% CO2.

  • Acquire images using the appropriate filter sets for the chosen fluorophore. Capture images of multiple fields of view for each condition.

Data Analysis and Interpretation:

• Qualitative Analysis: Visually inspect the images for differences in the intracellular accumulation and distribution of fluorescent transferrin between the control and Sgc-aak1-1 treated cells. A reduction in intracellular fluorescence in the Sgc-aak1-1 treated cells would indicate inhibition of endocytosis.

• Quantitative Analysis: Use image analysis software (e.g., ImageJ/Fiji, CellProfiler) to quantify the mean fluorescence intensity per cell. This will provide a quantitative measure of transferrin uptake.

Expected Results:

Treatment with Sgc-aak1-1 is expected to decrease the internalization of fluorescently labeled transferrin compared to the vehicle control and the Sgc-aak1-1N negative control. This would be observed as a reduction in the number and intensity of intracellular fluorescent puncta.

Protocol 2: Monitoring AAK1-Dependent LRP6 Trafficking in the Wnt Pathway

This protocol is designed to visualize the effect of AAK1 inhibition on the localization of the Wnt co-receptor LRP6.

Materials:

• Cells stably expressing a fluorescently tagged LRP6 (e.g., LRP6-GFP)

• Wnt3a conditioned medium or recombinant Wnt3a

• Sgc-aak1-1 and Sgc-aak1-1N

• Live-cell imaging setup as described in Protocol 1

Step-by-Step Methodology:

• Cell Preparation:

  • Seed LRP6-GFP expressing cells onto glass-bottom dishes as described previously.

• Inhibitor Treatment and Wnt Stimulation:

  • Pre-treat the cells with Sgc-aak1-1, Sgc-aak1-1N, or vehicle control for 1-2 hours.

  • Stimulate the cells with Wnt3a-conditioned medium or recombinant Wnt3a to induce LRP6 internalization.

• Time-Lapse Imaging:

  • Place the imaging dishes on the pre-warmed microscope stage.

  • Acquire time-lapse images of the LRP6-GFP signal every 5-10 minutes for a period of 1-2 hours.

Data Analysis and Interpretation:

• Qualitative Analysis: Observe the changes in LRP6-GFP localization over time. In control cells, Wnt3a stimulation should induce the clustering and internalization of LRP6-GFP from the plasma membrane into intracellular vesicles.

• Quantitative Analysis:

  • Quantify the number and size of intracellular LRP6-GFP puncta over time.

  • Measure the fluorescence intensity of LRP6-GFP at the plasma membrane versus the cytoplasm.

Expected Results:

Inhibition of AAK1 with Sgc-aak1-1 is expected to impair the Wnt3a-induced internalization of LRP6. This will manifest as a retention of LRP6-GFP at the plasma membrane and a reduction in the formation of intracellular LRP6-containing vesicles compared to control cells.

Diagram: Experimental Workflow for Live-Cell Imaging with Sgc-aak1-1

Caption: A generalized workflow for investigating the effects of Sgc-aak1-1 in live cells.

Quantitative Data Summary

Parameter	Sgc-aak1-1	Sgc-aak1-1N (Negative Control)	Reference
Target(s)	AAK1, BMP2K	Inactive	[5][6][7]
Mechanism of Action	ATP-competitive inhibitor	Inactive	[8]
AAK1 Ki	9 nM	>10 µM	[6][8]
AAK1 IC50 (in vitro)	270 nM	11 µM	[6][8]
AAK1 IC50 (NanoBRET)	230 nM	N/A	[7][14]
BMP2K Ki	17 nM	>10 µM	[15]
BMP2K IC50 (NanoBRET)	1.5 µM	N/A	[7]
Recommended Cellular Concentration	0.1 - 5 µM	Matched to Sgc-aak1-1	[9]

Trustworthiness and Self-Validation

To ensure the reliability and reproducibility of your findings, the following controls are essential:

• Negative Control: Always include the inactive analog, Sgc-aak1-1N, at the same concentration as Sgc-aak1-1. This is crucial to confirm that the observed effects are not due to off-target interactions or the chemical scaffold itself.

• Vehicle Control: A DMSO-only control is necessary to account for any effects of the solvent on the cells.

• Positive Controls: Where possible, include a positive control. For example, siRNA-mediated knockdown of AAK1 can be used to validate the pharmacological effects of Sgc-aak1-1.

• Dose-Response: Perform experiments with a range of Sgc-aak1-1 concentrations to establish a dose-dependent effect.

• Time-Course: A time-course experiment can reveal the kinetics of the cellular response to AAK1 inhibition.

Conclusion and Future Directions

Sgc-aak1-1 is a powerful and selective chemical probe that, when coupled with advanced live-cell imaging techniques, provides an exceptional opportunity to dissect the dynamic roles of AAK1 in cellular physiology. The protocols outlined in this application note offer a starting point for investigating AAK1's involvement in clathrin-mediated endocytosis and Wnt signaling.

Future applications could extend to exploring the role of AAK1 in other cellular processes, such as viral entry, which is known to be dependent on clathrin-mediated endocytosis.[3] Furthermore, the use of super-resolution microscopy techniques in conjunction with Sgc-aak1-1 could provide unprecedented insights into the nanoscale organization and dynamics of AAK1-regulated processes at the plasma membrane and within endosomal compartments.[16] The continued development of novel fluorescent probes and biosensors will further expand the toolkit for interrogating the intricate functions of kinases like AAK1 in living systems.[17][18][19][20]

References

• Current time information in Miami, FL, US. (n.d.). Google.
• Sino Biological. (n.d.). AAK1 General Information.
• Guerin, B., et al. (2018). Fluorescent Reporters and Biosensors for Probing the Dynamic Behavior of Protein Kinases. International Journal of Molecular Sciences, 19(11), 3356.
• MedchemExpress. (n.d.). SGC-AAK1-1 | AAK1 Inhibitor.
• Wang, S., et al. (2022). Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1085-1100.
• Guénette, S., et al. (2011). The Adaptor-associated Kinase 1, AAK1, Is a Positive Regulator of the Notch Pathway. The Journal of Biological Chemistry, 286(28), 24696-24707.
• ACS Publications. (2014). Fluorescent Kinase Probes Enabling Identification and Dynamic Imaging of HER2(+) Cells. Analytical Chemistry, 86(15), 7530-7538.
• Conner, S. D., & Schmid, S. L. (2002). Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis. The Journal of Cell Biology, 156(5), 921-929.
• ResearchGate. (n.d.). AAK1 is involved in Notch and WNT signalling pathway.
• Structural Genomics Consortium. (n.d.). SGC-AAK1-1.
• Ma'ayan Lab – Computational Systems Biology. (n.d.). AAK1 Gene.
• Agajanian, M. J., et al. (2018).
• Wells, C. I., et al. (2020). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters, 11(3), 340-345.
• R&D Systems. (n.d.). SGC AAK1 1.
• Sigma-Aldrich. (n.d.). SGC-AAK1-1 ≥98% (HPLC).
• Esposito, A., et al. (2016). Fluorescent sensors of protein kinases: from basics to biomedical applications. Cellular and Molecular Life Sciences, 73(10), 1897-1921.
• Tinoco, A. D., et al. (2017). Fluorescence lifetime imaging probes for cell-based measurements of enzyme activity. Methods in Molecular Biology, 1560, 219-232.
• Sorenson, E. B., & Conner, S. D. (2008).
• ResearchGate. (n.d.). Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis.
• Abcam. (n.d.). AAK1.
• Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 79-93.e8.
• Wang, L., et al. (2019). Small-Molecule Fluorescent Probes for Live-Cell Super-Resolution Microscopy. Journal of the American Chemical Society, 141(7), 2770-2781.
• Chemical Society Reviews (RSC Publishing). (2021). Fluorescent kinase inhibitors as probes in cancer.
• ACS Publications. (2014). Small-Molecule Labeling of Live Cell Surfaces for Three-Dimensional Super-Resolution Microscopy. Journal of the American Chemical Society, 136(40), 14015-14018.
• Wang, L., et al. (2019). Small-Molecule Fluorescent Probes for Live-Cell Super-Resolution Microscopy. Journal of the American Chemical Society, 141(7), 2770-2781.
• JoVE. (2016). Identification of Small Molecule-binding Proteins in a Native Cellular Environment by Live-cell Photoaffinity Labeling.
• The Chemical Probes Portal. (n.d.). SGC-AAK1-1.
• MDPI. (2013). Combination of Small Molecule Microarray and Confocal Microscopy Techniques for Live Cell Staining Fluorescent Dye Discovery.
• MedChemExpress. (n.d.). SGC-AAK1-1 - Product Data Sheet.
• Cayman Chemical. (n.d.). SGC-AAK1-1 (CAS Number: 2247894-32-0).

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Technical Notes & Optimization

Technical Support Center: Navigating Off-Target Effects of SGC-AAK1-1 on RIOK1 and RIOK3

Introduction: SGC-AAK1-1 is a potent and selective chemical probe for Adaptor-Associated Kinase 1 (AAK1) and BMP-2 Inducible Kinase (BMP2K/BIKE), playing a crucial role in studies of clathrin-mediated endocytosis, Wnt, and Notch signaling pathways.[1][2] As with any potent chemical tool, a thorough understanding of its selectivity profile is paramount for rigorous and reproducible research. This guide provides in-depth technical support for researchers using SGC-AAK1-1, focusing on its known off-target interactions with the atypical kinases RIOK1 and RIOK3. Our goal is to equip you with the knowledge and experimental frameworks to confidently dissect on-target versus off-target driven phenotypes.

Section 1: Frequently Asked Questions (FAQs)

Here we address the most common initial questions regarding the selectivity and use of SGC-AAK1-1.

Q1: What is SGC-AAK1-1 and what are its primary targets?

SGC-AAK1-1 is a high-quality chemical probe developed by the Structural Genomics Consortium (SGC). It is a potent, ATP-competitive inhibitor designed to target AAK1 and the closely related kinase BMP2K (BIKE).[2] AAK1 is a serine/threonine kinase involved in the regulation of clathrin-mediated endocytosis by phosphorylating the AP-2 adaptor complex.[1][2] The probe is invaluable for studying the cellular roles of these kinases in pathways like Wnt signaling.[3][4]

Q2: What are the primary known off-targets for SGC-AAK1-1?

Kinome-wide screening has demonstrated that SGC-AAK1-1 is a highly selective inhibitor.[2][4] However, at effective concentrations, it exhibits measurable binding affinity for a small number of other kinases. The most potent off-targets identified are RIOK1 (Right open reading frame kinase 1) and RIOK3 .[1][5] Another kinase, PIP5K1C, has also been noted as a weaker off-target.[1][5]

Q3: How significant is the off-target activity on RIOK1 and RIOK3?

The affinity of SGC-AAK1-1 for its on- and off-targets has been quantified across various assay formats. While there is excellent separation between the primary target AAK1 and the off-targets, the affinity for RIOK1 is notable and must be considered in experimental design.

Table 1: Comparative Binding Affinities of SGC-AAK1-1

Target	Assay Type	Affinity Metric	Value (nM)	Source
AAK1	TR-FRET Binding	Kᵢ	9.1	[1]
AAK1	Coupled Enzyme Assay	IC₅₀	270	[3]
AAK1	NanoBRET (Live Cell)	IC₅₀	230	[1]
BMP2K (BIKE)	TR-FRET Binding	Kᵢ	17	[1]
RIOK1	KINOMEscan	Kᴅ	72	[1][5]
RIOK3	KINOMEscan	Kᴅ	290	[1][5]

| PIP5K1C | KINOMEscan | Kᴅ | 260 |[5] |

This table summarizes key affinity data. Values can vary based on assay conditions.

Q4: Why is it crucial to consider RIOK1/3 inhibition in my experiments?

Failing to account for these off-target effects can lead to misinterpretation of experimental results.[6][7] While AAK1 is primarily linked to endocytosis, RIO kinases (RIOK1, RIOK2, RIOK3) are critical players in ribosome biogenesis and cell cycle progression .[8][9] Specifically:

• RIOK1 and RIOK2 are essential for processing pre-ribosomal RNA.[9]

• RIOK3 is involved in the processing of the 21S pre-rRNA, a step in forming the 40S ribosomal subunit.[8][10]

• RIOK3 also plays roles in innate immune signaling by mediating the interaction between TBK1 and IRF3.[11]

Therefore, a phenotype observed upon SGC-AAK1-1 treatment—such as altered cell proliferation, changes in protein synthesis, or immune response modulation—could potentially be driven by inhibition of RIOK1/3 rather than, or in addition to, AAK1.

Q5: Is there a negative control compound available for SGC-AAK1-1?

Yes. The SGC has developed SGC-AAK1-1N , a structurally related compound that is inactive against AAK1 and BMP2K (AAK1 Kᵢ = 2 µM).[1][4] This compound is an essential experimental control. Observing a phenotype with SGC-AAK1-1 but not with an equivalent concentration of SGC-AAK1-1N provides strong evidence that the effect is due to inhibition of AAK1 or its known off-targets, rather than a non-specific effect of the chemical scaffold.

Section 2: Troubleshooting & Experimental Validation

This section provides actionable guidance and protocols to help you dissect the specific contributions of on-target and off-target inhibition in your experiments.

Problem 1: My observed phenotype (e.g., reduced cell viability) could be caused by either AAK1 or RIOK1/3 inhibition. How can I confirm which kinase is engaged by SGC-AAK1-1 in my cells at my working concentration?

Core Directive: You must validate that the inhibitor is binding to its intended target(s) in your specific cellular model and at the concentration you are using. Do not rely solely on biochemical IC₅₀ values. Direct measurement of intracellular target engagement is the gold standard.

Solution: Employ a target engagement assay. The two most common and robust methods are the Cellular Thermal Shift Assay (CETSA) and the NanoBRET™ Target Engagement Assay.

Caption: Workflow for selecting a target engagement assay.

Principle: CETSA leverages the principle that a protein becomes more resistant to heat-induced denaturation when bound to a ligand.[12] By heating cell lysates treated with SGC-AAK1-1 to various temperatures, you can measure the amount of soluble AAK1, RIOK1, and RIOK3 that remains. Increased thermal stability (more soluble protein at higher temperatures) indicates direct target engagement.[13][14]

Abbreviated Protocol:

• Treatment: Treat your cells in culture with your desired concentration of SGC-AAK1-1 and a vehicle control (e.g., DMSO) for a set time (e.g., 1-2 hours).

• Harvest & Lyse: Harvest the cells, wash with PBS, and resuspend in a lysis buffer with protease/phosphatase inhibitors. Lyse the cells (e.g., via freeze-thaw cycles).

• Heat Challenge: Aliquot the cell lysate into PCR tubes. Heat the aliquots across a temperature gradient (e.g., 40°C to 70°C) for 3-4 minutes, then cool to room temperature.[14]

• Separation: Centrifuge the samples at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins.[14]

• Detection: Carefully collect the supernatant (soluble fraction) and analyze the protein levels of AAK1, RIOK1, and RIOK3 by Western Blot.

• Analysis: Plot the band intensity for each target against temperature. A rightward shift in the melting curve for the SGC-AAK1-1-treated sample compared to the vehicle indicates target stabilization and engagement.[15]

Expert Insight: CETSA is powerful because it requires no genetic modification of your cells. However, its success is entirely dependent on the availability of high-quality antibodies that work well for Western Blotting. You must validate antibodies for AAK1, RIOK1, and RIOK3 in your cell line before starting.

Principle: This live-cell assay measures the binding of a compound by monitoring its competition with a fluorescent tracer that binds to the target protein, which is fused to a NanoLuc® luciferase.[16][17] Bioluminescence Resonance Energy Transfer (BRET) occurs between the luciferase and the tracer. When SGC-AAK1-1 enters the cell and binds the target, it displaces the tracer, causing a loss of BRET signal.[18][19]

Abbreviated Protocol:

• Cell Preparation: Transfect cells (commonly HEK293) with a vector expressing your target of interest (e.g., AAK1, RIOK1, or RIOK3) fused to NanoLuc® luciferase.

• Compound Treatment: Plate the transfected cells and treat with a serial dilution of SGC-AAK1-1.

• Reagent Addition: Add the specific NanoBRET™ fluorescent tracer and the Nano-Glo® substrate to the cells.

• Detection: Measure the BRET signal (ratio of tracer emission to luciferase emission) using a plate reader equipped for BRET detection.

• Analysis: Plot the BRET ratio against the inhibitor concentration to generate a dose-response curve and calculate the intracellular IC₅₀. This provides a quantitative measure of target engagement in a physiological context.[16][20]

Expert Insight: NanoBRET provides highly quantitative data on compound affinity and residence time in living cells.[16][18] While it requires overexpression of a fusion protein, it avoids the potential artifacts of cell lysis and is an excellent orthogonal method to CETSA.[19]

Problem 2: I've confirmed target engagement, but how do I definitively attribute my phenotype to AAK1 vs. RIOK1/3 inhibition?

Solution: Use a multi-pronged approach that combines the chemical probe with genetic tools and structurally distinct inhibitors.

Caption: Logic for dissecting on-target vs. off-target effects.

Causality: This is the most direct way to test causality. If the phenotype observed with SGC-AAK1-1 is truly due to AAK1 inhibition, then knocking down AAK1 using siRNA or CRISPR should recapitulate the phenotype.

• Experiment: Systematically knock down AAK1, RIOK1, and RIOK3 individually in your cell line.

• Interpretation:

  • If AAK1 knockdown reproduces the phenotype, it strongly supports an on-target effect.

  • If RIOK1 or RIOK3 knockdown reproduces the phenotype, it suggests the effect is driven by off-target inhibition.

  • If neither knockdown reproduces the effect, it could indicate compensation, incomplete knockdown, or that simultaneous inhibition of multiple kinases is required.

Causality: Using a well-characterized AAK1 inhibitor with a different chemical scaffold reduces the likelihood of shared off-targets.[21] If two structurally distinct AAK1 inhibitors produce the same phenotype, it is much more likely to be an on-target effect.

• Experiment: Identify an alternative AAK1 inhibitor (e.g., BMS-986176/LX-9211) and test it in your assay.[5][22]

• Interpretation: If both SGC-AAK1-1 and the alternative inhibitor produce the same result, while their respective negative controls do not, this strengthens the case for AAK1-dependent activity.

Causality: This is a mandatory control. The inactive analog, SGC-AAK1-1N , has a very similar structure but lacks significant activity against AAK1.[4]

• Experiment: In every experiment, run a concentration of SGC-AAK1-1N identical to the active probe.

• Interpretation: The negative control should not produce the biological phenotype. If it does, the phenotype is likely due to a scaffold-specific artifact or an unknown off-target common to both molecules, and your results with SGC-AAK1-1 are uninterpretable.

By combining these strategies, you create a self-validating experimental system that allows for a confident and rigorous interpretation of your findings.

References

• SGC-AAK1-1. Structural Genomics Consortium. [Link]

• Wells, C.I., et al. (2020). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters, 11(3), 340-345. [Link]

• Vasta, J.D., et al. (2018). Quantitative, real-time measurement of binding kinetics of PROTACs in living cells. Cell Chemical Biology, 25(1), 1-12.

• Agajanian, M.J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 79-93.e6. [Link]

• SGC-AAK1-1. Chemical Probes Portal. [Link]

• Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols, 9(9), 2100-2122. [Link]

• Read, K.D. (2012). On-target and off-target-based toxicologic effects. Toxicologic Pathology, 40(1), 183-184. [Link]

• Widmann, T., et al. (2018). Elevated Expression of RIOK1 Is Correlated with Breast Cancer Hormone Receptor Status and Promotes Cancer Progression. Journal of Cancer, 9(21), 3955–3966. [Link]

• Baars, M., et al. (2012). Human RioK3 is a novel component of cytoplasmic pre-40S pre-ribosomal particles. RNA Biology, 9(5), 584-592. [Link]

• Liu, Y., et al. (2014). RIOK3 is an adaptor protein required for IRF3-mediated antiviral type I interferon production. Journal of Virology, 88(12), 6747-6758. [Link]

• Arrowsmith, C.H., et al. (2015). The promise and peril of chemical probes. Nature Chemical Biology, 11(8), 536-541. [Link]

• Bunnage, M.E., et al. (2015). Which Small Molecule? Selecting Chemical Probes for Use in Cancer Research and Target Validation. Cancer Discovery, 5(4), 358-362. [Link]

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Technical Support Center: Optimizing SGC-AAK1-1 Treatment for Maximal Inhibition

Welcome to the technical support guide for the potent and selective chemical probe, SGC-AAK1-1. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on effectively utilizing SGC-AAK1-1 in your experiments. Here, you will find answers to frequently asked questions, troubleshooting advice for common challenges, and detailed protocols to help you determine the optimal treatment time for achieving maximal inhibition of its target, Adaptor-Associated Kinase 1 (AAK1).

Frequently Asked Questions (FAQs)

Q1: What is SGC-AAK1-1 and what are its primary targets?

A1: SGC-AAK1-1 is a potent, selective, and cell-active ATP-competitive chemical probe.[1][2] Its primary target is Adaptor-Associated Kinase 1 (AAK1), a serine/threonine kinase.[3][4] It also potently inhibits the closely related BMP-2-inducible protein kinase (BMP2K), also known as BIKE.[1][5][6] SGC-AAK1-1 is a valuable tool for investigating the cellular functions of these kinases.[1] A structurally related but inactive compound, SGC-AAK1-1N, is available and highly recommended for use as a negative control in your experiments.

Property	Value	Reference
Primary Targets	AAK1, BMP2K	[5][6]
AAK1 Ki	9.1 nM	[5][6]
AAK1 IC50	270 nM	[3][4]
BMP2K Ki	17 nM	[5][6]
Molecular Weight	427.52 g/mol	[3]
CAS Number	2247894-32-0	[3]

Q2: What is the cellular function of AAK1 and its mechanism of action?

A2: AAK1 is a key regulator of clathrin-mediated endocytosis (CME), a fundamental process for internalizing molecules from the cell surface.[7][8][9][10] AAK1 phosphorylates the µ2 subunit of the Adaptor Protein 2 (AP2) complex, which is a critical step in the maturation of clathrin-coated pits.[10] This kinase is also involved in other signaling pathways, including the Wnt and Notch pathways.[11][12][13][14]

SGC-AAK1-1 acts by competitively binding to the ATP pocket of AAK1, thereby preventing the phosphorylation of its substrates, such as AP2M1. By inhibiting AAK1, SGC-AAK1-1 can modulate processes like CME and Wnt signaling.[11][15]

Caption: AAK1 Signaling in Clathrin-Mediated Endocytosis.

Q3: Why is it so important to optimize the treatment time for SGC-AAK1-1?

A3: Optimizing the treatment time is critical for several reasons:

• Achieving Maximal On-Target Effect: Kinase inhibition is a dynamic process. The maximal effect is observed when the inhibitor has reached its target and sufficiently engaged it.[16][17]

• Avoiding Off-Target Effects and Toxicity: Prolonged exposure to any small molecule, including SGC-AAK1-1, can lead to off-target effects or cellular stress, potentially confounding your results. While SGC-AAK1-1 is highly selective, unnecessarily long incubation times increase this risk.

• Understanding Cellular Response Dynamics: Cells can adapt to kinase inhibition over time through feedback mechanisms or compensatory signaling pathways. A time-course experiment allows you to capture the primary inhibitory effect before these secondary responses occur.

• Ensuring Reproducibility: A well-defined and optimized treatment time is a key parameter for ensuring the reproducibility of your experiments.[16]

Q4: What are the recommended starting concentrations and treatment times for SGC-AAK1-1?

A4: As a starting point, a concentration range of 1-5 µM is often recommended for cellular assays.[18] For treatment time, initial experiments can be performed between 1 to 24 hours. One study in HT1080 cells showed a significant reduction in the phosphorylation of AAK1's substrate, AP2M1, after just one hour of treatment with 2.5 µM SGC-AAK1-1.[11] However, the optimal conditions will be cell-type and context-dependent, making empirical determination essential.

Q5: How can I measure the inhibition of AAK1 activity in my experiments?

A5: The most direct way to measure AAK1 inhibition in a cellular context is to assess the phosphorylation status of its known substrates. The phosphorylation of the µ2 subunit of the AP2 complex (AP2M1) at Threonine 156 is a well-established biomarker of AAK1 activity.[11][15] You can measure the levels of phospho-AP2M1 (Thr156) using a specific antibody and Western blotting. A decrease in the p-AP2M1 signal relative to the total AP2M1 and a loading control would indicate successful AAK1 inhibition.[11]

Troubleshooting Guide

Problem: I'm not observing any inhibition of my downstream signaling pathway (e.g., no change in p-AP2M1 levels).

• Possible Cause 1: Suboptimal Inhibitor Concentration or Treatment Time.

  • Solution: You may not be using a high enough concentration or a long enough treatment time for your specific cell line. It is crucial to perform a dose-response experiment to determine the IC50 in your system, followed by a time-course experiment.[16][19] Refer to the protocols below.

• Possible Cause 2: Low Endogenous AAK1 Expression or Activity.

  • Solution: Confirm that your cell line expresses AAK1 at a sufficient level. You can check this by Western blot or qPCR. It's also important to ensure there is a detectable basal level of AAK1 activity (i.e., measurable p-AP2M1) to see a decrease upon inhibition.[16]

• Possible Cause 3: Inhibitor Instability or Degradation.

  • Solution: SGC-AAK1-1 is soluble in DMSO.[6][15] Ensure you are preparing fresh stock solutions and storing them correctly at -20°C or -80°C.[3][15] Avoid repeated freeze-thaw cycles. When diluting into aqueous media for your experiment, use the solution promptly.

Problem: I'm observing significant cell toxicity or unexpected phenotypes.

• Possible Cause 1: Inhibitor Concentration is Too High.

  • Solution: High concentrations of any compound can lead to toxicity. Perform a dose-response experiment and include a cell viability assay (e.g., MTS or CellTiter-Glo) to determine a concentration range that is effective without being cytotoxic. SGC-AAK1-1 has been shown to be non-cytotoxic at effective concentrations.

• Possible Cause 2: Off-Target Effects.

  • Solution: While SGC-AAK1-1 is highly selective, it's crucial to rule out off-target effects.[5][18] The best practice is to use the recommended negative control compound, SGC-AAK1-1N, in parallel with your experiments. This inactive analog should not reproduce the phenotype you observe with the active compound.

Problem: My results are inconsistent between experiments.

• Possible Cause 1: Variability in Experimental Conditions.

  • Solution: Consistency is key.[16] Ensure you are using cells at a consistent passage number and confluency. Maintain consistency in inhibitor concentrations, incubation times, and all downstream processing steps.

• Possible Cause 2: Vehicle (DMSO) Concentration.

  • Solution: Ensure the final concentration of the vehicle (typically DMSO) is consistent across all conditions, including your untreated control. High concentrations of DMSO (>0.5%) can have effects on cells.

Experimental Protocols & Workflow

Optimizing SGC-AAK1-1 treatment involves a two-step process: first, determining the optimal concentration, and second, identifying the optimal treatment duration.

Sources

• 1. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. SGC-AAK1-1 | Structural Genomics Consortium [thesgc.org]
• 6. caymanchem.com [caymanchem.com]
• 7. rupress.org [rupress.org]
• 8. AAK1 - Wikipedia [en.wikipedia.org]
• 9. Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Gene - AAK1 [maayanlab.cloud]
• 11. AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6 | bioRxiv [biorxiv.org]
• 12. tandfonline.com [tandfonline.com]
• 13. The Adaptor-associated Kinase 1, AAK1, Is a Positive Regulator of the Notch Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. SGC AAK1 1 | Other Kinase Inhibitors: Tocris Bioscience [rndsystems.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Probe SGC-AAK1-1 | Chemical Probes Portal [chemicalprobes.org]
• 19. How to Use Inhibitors [sigmaaldrich.com]

interpreting unexpected results with Sgc aak1 1 inhibitor

Welcome to the technical support center for the SGC-AAK1-1 chemical probe. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights into the effective use of SGC-AAK1-1 and to offer a structured approach for interpreting unexpected experimental outcomes. Our goal is to empower you to generate robust, reproducible data by understanding the nuances of this potent and selective kinase inhibitor.

Section 1: Foundational Knowledge - Frequently Asked Questions

This section addresses the most common initial questions regarding SGC-AAK1-1, providing the foundational knowledge necessary for designing and interpreting experiments.

Q1: What is SGC-AAK1-1 and what are its primary targets?

SGC-AAK1-1 is a potent, selective, and cell-active chemical probe for the Adaptor-Associated Kinase 1 (AAK1).[1][2] It also potently inhibits the closely related Bone Morphogenetic Protein 2-Inducible Kinase (BMP2K), also known as BIKE.[2][3][4] Both AAK1 and BMP2K are members of the Numb-Associated Kinase (NAK) family and share 74% sequence identity in their kinase domains.[2] Therefore, SGC-AAK1-1 should be considered a dual AAK1/BMP2K inhibitor. Its primary utility is to investigate the cellular functions of these kinases, which are deeply involved in critical processes like clathrin-mediated endocytosis and signaling pathway modulation.[2][3]

Q2: What is the inhibitor's mechanism of action?

SGC-AAK1-1 is an ATP-competitive inhibitor. It binds to the ATP-binding pocket of AAK1 and BMP2K, preventing the transfer of a phosphate group from ATP to their protein substrates.[5] This mode of action is common for kinase inhibitors but requires careful consideration of experimental conditions, particularly the intracellular ATP concentration, which can affect inhibitor potency in cell-based versus biochemical assays.[6][7]

Q3: How selective is SGC-AAK1-1? What are its known off-targets?

SGC-AAK1-1 is a highly selective inhibitor. A comprehensive KINOMEscan profiling assay against over 400 human kinases at a 1 µM concentration revealed very few off-targets.[8] The only kinases identified to bind with a dissociation constant (K_D) within a 30-fold range of AAK1 are:

• RIOK1 (K_D = 72 nM)

• RIOK3 (K_D = 290 nM)

• PIP5K1C (K_D = 260 nM)[3][8]

While this selectivity profile is excellent, it is critical for researchers to consider these potential off-targets when interpreting unexpected phenotypes, especially if their biological system is sensitive to the inhibition of these specific kinases.

Q4: What is the purpose of the negative control, SGC-AAK1-1N, and why is it essential?

The SGC-AAK1-1N compound is a structurally related analog of SGC-AAK1-1 that is inactive against AAK1 and BMP2K.[5] Its use is absolutely critical for rigorous experimental design. Any cellular phenotype observed with SGC-AAK1-1 but not with an equivalent concentration of SGC-AAK1-1N can be more confidently attributed to the inhibition of AAK1/BMP2K rather than to off-target effects or non-specific compound artifacts.[9] Failure to use the negative control can lead to misinterpretation of results.[10]

Q5: What is the recommended concentration range for cellular experiments?

The recommended concentration for cellular use is typically up to 5 µM.[8] However, the optimal concentration is highly dependent on the cell type and the specific biological question. SGC-AAK1-1 has demonstrated cellular target engagement with an IC50 of approximately 230 nM in NanoBRET assays using HEK293 cells.[3] It effectively inhibits the phosphorylation of the AAK1 substrate AP2M1 in a dose-dependent manner, with effects seen at concentrations around 1.25 µM in HT1080 cells.[1][11] We strongly recommend performing a dose-response experiment in your specific cell system to determine the lowest effective concentration that elicits the desired on-target effect.[9]

Section 2: Troubleshooting Unexpected Results

This section provides a systematic approach to diagnosing and resolving unexpected outcomes during your experiments with SGC-AAK1-1.

Scenario 1: The inhibitor shows weaker-than-expected potency or no effect in my cell-based assay.

A discrepancy between high biochemical potency and lower cellular potency is a common challenge.[9] Several factors can contribute to this observation.

• Potential Cause A: Low or Absent Target Expression

  • Explanation: The inhibitor cannot act on a target that is not present. AAK1 and BMP2K have broad but not universal tissue expression.[2][3]

  • Troubleshooting Steps:

    • Verify Target Expression: Perform a Western blot or qPCR on your cell lysate to confirm the expression of AAK1 and BMP2K. Use a validated positive control cell line if possible.[9]

    • Select an Appropriate Model: If target expression is negligible, consider choosing a different cell line known to express the kinases.

• Potential Cause B: High Intracellular ATP Concentration

  • Explanation: As an ATP-competitive inhibitor, SGC-AAK1-1 directly competes with cellular ATP. Biochemical assays are often run at low ATP concentrations (equal to the K_m), whereas healthy cells maintain a high ATP concentration (1-10 mM). This high level of the natural substrate (ATP) can significantly reduce the apparent potency of a competitive inhibitor.[6][7]

  • Troubleshooting Steps: This is an inherent property of ATP-competitive inhibitors. The higher IC50 value in cells compared to a biochemical assay is expected. Focus on correlating the phenotypic effect with a direct marker of target engagement (see Scenario 3).

• Potential Cause C: Inhibitor Instability or Degradation

  • Explanation: Improper storage or repeated freeze-thaw cycles can lead to compound degradation.[9]

  • Troubleshooting Steps:

    • Proper Storage: Store the stock solution in small aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[1]

    • Fresh Solutions: Prepare fresh working dilutions from a frozen aliquot for each experiment. Avoid using old solutions.

Scenario 2: I observe a cellular phenotype, but I'm not sure if it's a true on-target effect.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for validating a cellular phenotype.

• Key Validation Steps:

  • Use the Negative Control: This is the first and most important step. If SGC-AAK1-1N produces the same result, your phenotype is not due to AAK1/BMP2K inhibition.[5]

  • Confirm with a Second Probe: Use a validated AAK1/BMP2K inhibitor from a different chemical scaffold.[9] If two structurally distinct inhibitors produce the same biological effect, it significantly strengthens the argument for an on-target mechanism.

  • Rescue Experiment: If possible, a genetic rescue experiment provides the highest level of validation. Expressing a version of AAK1 that is mutated to be resistant to SGC-AAK1-1 should reverse the observed phenotype.[9]

Scenario 3: My Western blot results for downstream signaling are inconsistent or show unexpected bands.

Western blotting can be fraught with technical challenges.[12][13] When assessing the effect of SGC-AAK1-1, a key readout is the phosphorylation of the AP2M1 subunit at threonine 156 (p-AP2M1 T156), a direct substrate of AAK1.[5][14]

• Problem: No change in p-AP2M1 T156 levels.

  • Explanation & Solution: This suggests a lack of target engagement.

    • Confirm Target Expression: First, ensure total AAK1 and AP2M1 are expressed in your cells.[9]

    • Optimize Inhibitor Concentration/Time: Perform a dose-response (e.g., 0.1 to 10 µM) and a time-course (e.g., 1, 4, 24 hours) experiment. Inhibition of AP2M1 phosphorylation has been demonstrated after 2 hours of treatment.[5][14]

    • Check Antibody Quality: Validate your p-AP2M1 (T156) antibody with a positive control (e.g., lysate from a cell line with high basal AAK1 activity) and a negative control (e.g., lysate from AAK1 knockout or siRNA-treated cells).[12]

• Problem: Unexpected bands appear on the blot.

  • Explanation & Solution:

    • Antibody Non-Specificity: The primary or secondary antibody may be cross-reacting with other proteins.[13][15] Run a secondary-only control (a lane with no primary antibody) to check for non-specific binding from the secondary.[13]

    • Protein Isoforms or Modifications: Your target protein may exist in multiple isoforms or have post-translational modifications that alter its migration.[16] Check resources like UniProt for known modifications.

    • Protein Degradation: If bands appear at a lower molecular weight, your protein may be degrading. Always use fresh samples and include protease and phosphatase inhibitors in your lysis buffer.[16][17]

Section 3: Key Experimental Protocols

Adherence to validated protocols is essential for reproducibility.

Protocol 1: Cellular Target Engagement Assay via Western Blot

This protocol details how to verify that SGC-AAK1-1 is engaging its target AAK1 in your cells by measuring the phosphorylation of its substrate, AP2M1.

• Cell Culture and Treatment:

  • Plate your cells of interest and grow to 70-80% confluency.

  • Prepare fresh working solutions of SGC-AAK1-1 and the negative control SGC-AAK1-1N in your cell culture medium. Also include a vehicle control (e.g., 0.1% DMSO).

  • Treat cells for a predetermined time (a 2-hour incubation is a good starting point).[5][14]

• Cell Lysis:

  • Wash cells once with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail.[16]

  • Scrape cells, transfer to a microfuge tube, and clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blot:

  • Normalize all samples to the same protein concentration (e.g., 20-30 µg per lane) with Laemmli sample buffer.

  • Boil samples at 95°C for 5 minutes.

  • Separate proteins on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane.[18]

  • Confirm efficient transfer with Ponceau S staining.[12]

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST).

  • Incubate with a validated primary antibody against p-AP2M1 (T156) overnight at 4°C.

  • Wash the membrane 3x for 5 minutes each with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane 3x for 5 minutes each with TBST.

• Detection and Analysis:

  • Apply an ECL substrate and visualize the bands using a chemiluminescence imager.

  • Strip the membrane and re-probe for total AP2M1 and a loading control (e.g., GAPDH or β-actin) to ensure equal loading.

  • Quantify band intensities. A successful experiment will show a dose-dependent decrease in the p-AP2M1/Total AP2M1 ratio with SGC-AAK1-1 treatment, but not with the vehicle or SGC-AAK1-1N.[14]

Section 4: Data Summary & Visualizations

Table 1: SGC-AAK1-1 Potency and Selectivity Profile

Parameter	Target	Value	Assay Type	Reference
K_i	AAK1	9.1 nM	TR-FRET Binding	[3]
BMP2K	17 nM	TR-FRET Binding	[3]
IC50 (Biochemical)	AAK1	270 nM	Coupled Enzyme Assay	[1]
IC50 (Cellular)	AAK1	230 nM	NanoBRET Target Engagement	[3]
BMP2K	1.5 µM	NanoBRET Target Engagement	[3][19]
Off-Target K_D	RIOK1	72 nM	KINOMEscan	[8]
RIOK3	290 nM	KINOMEscan	[8]
PIP5K1C	260 nM	KINOMEscan	[8]

Diagrams

Caption: AAK1's role in clathrin-mediated endocytosis and its inhibition by SGC-AAK1-1.

References

• Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 79-93.e8. [Link]

• Structural Genomics Consortium. (n.d.). SGC-AAK1-1. Retrieved from [Link]

• Chemical Probes Portal. (n.d.). SGC-AAK1-1. Retrieved from [Link]

• Asquith, C. R. M., et al. (2020). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters, 11(3), 340–345. [Link]

• Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. PubMed Central, PMC6315331. [Link]

• bioRxiv. (2018). AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6. [Link]

• Creative Diagnostics. (2024). Common Challenges in Western Blotting and How to Overcome Them. Retrieved from [Link]

• Ishida, T., et al. (2011). Encountering unpredicted off-target effects of pharmacological inhibitors. Journal of Biochemistry, 150(5), 477–479. [Link]

• ResearchGate. (2019). AAK1 Inhibition Potentiates WNT Signaling and Stabilizes b-Catenin. Retrieved from [Link]

• Wildtype One. (2025). The 8 Western Blot Failures and How to Prevent Them. Retrieved from [Link]

• Knippschild, U., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Molecules, 26(16), 4938. [Link]

• ResearchGate. (2016). Why does my inhibitor not work in an in vitro kinase assay?. Retrieved from [Link]

• protocols.io. (2023). In vitro kinase assay. [Link]

• Forlabs. (n.d.). SGC-AAK1-1. Retrieved from [Link]

• BMG LABTECH. (2020). Kinase assays. Retrieved from [Link]

• Biocompare. (2022). Troubleshooting Western Blot Experiments. Retrieved from [Link]

• PubMed. (2019). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. [Link]

• Bio-Rad. (n.d.). Western Blot Troubleshooting: Unusual or Unexpected Bands. Retrieved from [Link]

• Patsnap Synapse. (2024). What are AAK1 inhibitors and how do they work?. Retrieved from [Link]

• The Journal of Pain. (2016). Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain. [Link]

• PubMed Central. (2023). Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents. [Link]

• PubMed. (2016). Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SGC-AAK1-1 | Structural Genomics Consortium [thesgc.org]
• 4. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Probe SGC-AAK1-1 | Chemical Probes Portal [chemicalprobes.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. academic.oup.com [academic.oup.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. blog.mblintl.com [blog.mblintl.com]
• 13. wildtypeone.substack.com [wildtypeone.substack.com]
• 14. AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6 | bioRxiv [biorxiv.org]
• 15. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 16. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
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• 18. In vitro kinase assay [protocols.io]
• 19. rndsystems.com [rndsystems.com]

minimizing cytotoxicity of Sgc aak1 1 in long-term experiments

A Researcher's Guide to Minimizing Cytotoxicity in Long-Term Experiments

As a Senior Application Scientist, I've frequently collaborated with researchers navigating the complexities of long-term kinase inhibitor studies. A common and critical challenge is managing cellular cytotoxicity, which can confound results and jeopardize the entire experimental timeline. This guide is structured to address the specific issues encountered with SGC-AAL-1 , a potent and selective chemical probe for Adaptor Associated Kinase 1 (AAK1) and BMP-2 Inducible Kinase (BMP2K).[1][2]

Our goal is not just to provide protocols, but to build a logical framework for troubleshooting, ensuring that your long-term experiments are both viable and yield reliable, interpretable data. We will delve into the causality behind cytotoxicity and establish self-validating experimental designs.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing significant cell death after several days of treating my cells with SGC-AAL-1. What is the likely cause?

This is a primary concern in long-term studies. The observed cytotoxicity can stem from several factors, often intertwined:

• On-Target Toxicity: AAK1 and BMP2K, the primary targets of SGC-AAL-1, are involved in crucial cellular processes like clathrin-mediated endocytosis.[1] Prolonged inhibition of such a fundamental process can disrupt cellular homeostasis, leading to stress and eventual apoptosis, especially in cell lines highly dependent on this pathway for nutrient uptake or signaling receptor turnover.

• Off-Target Effects: While SGC-AAL-1 is highly selective, like all kinase inhibitors, it can interact with other kinases at certain concentrations.[1] Long-term exposure increases the probability that even weak, off-target inhibition can accumulate, triggering stress pathways (e.g., ER stress, oxidative stress) that lead to cell death.[3][4]

• Supraphysiological Concentration: The most common cause is simply that the concentration is too high for a chronic exposure model. An IC50 value determined from a short-term assay (e.g., 48-72 hours) often does not translate directly to a 7-day or 14-day experiment.

• Compound Instability: In aqueous culture media, small molecules can degrade over time. Degradation products may be more toxic than the parent compound. This is why regular media changes with freshly prepared inhibitor are critical.

• Suboptimal Culture Conditions: Long-term culture is inherently stressful for cells. The addition of a kinase inhibitor can push already stressed cells "over the edge." Factors like high cell density, nutrient depletion, and pH shifts in the media can exacerbate the cytotoxic effects of the drug.[5]

Q2: How can I determine the optimal, non-toxic concentration of SGC-AAL-1 for my specific cell line and experiment duration?

The key is to perform a matrix experiment, evaluating multiple concentrations over multiple time points. This allows you to identify a concentration that maintains target engagement while minimizing cell death over your desired experimental window.

Core Principle: You are looking for the "therapeutic window" for your in vitro model—the concentration range where you see the desired biological effect (inhibition of AAK1/BMP2K activity) without inducing significant cytotoxicity.

See Protocol 1 for a detailed, step-by-step methodology for establishing this optimal concentration. The goal is to define a concentration that results in >80-90% cell viability at your final experimental time point compared to vehicle-treated controls.

Q3: The cytotoxicity I'm seeing could be from on-target or off-target effects. How do I distinguish between the two?

This is a critical question for validating your findings. The Structural Genomics Consortium (SGC) has developed an invaluable tool for this purpose: a negative control compound, SGC-AAL-1N .[6]

• SGC-AAL-1N is a close structural analog of SGC-AAL-1 that is inactive against AAK1 and BMP2K. It is the perfect tool to determine if the observed cellular phenotype (including cytotoxicity) is a result of inhibiting the intended targets.

Experimental Logic:

• Treat cells with SGC-AAL-1 at your chosen concentration.

• Treat a parallel set of cells with SGC-AAL-1N at the exact same concentration.

• Treat a third set with a vehicle control (e.g., DMSO).

Interpreting the Results:

• If SGC-AAL-1 causes cytotoxicity but SGC-AAL-1N does not, you can be confident the effect is due to the on-target inhibition of AAK1/BMP2K.

• If both compounds cause cytotoxicity, the effect is likely due to off-target interactions or non-specific compound toxicity, and your results with SGC-AAL-1 should be interpreted with extreme caution.[7]

See Protocol 3 for a detailed workflow.

Visualizing Experimental Logic

A systematic approach is crucial for troubleshooting. The following workflow can help diagnose and solve cytotoxicity issues.

Caption: A decision-tree workflow for troubleshooting SGC-AAL-1 cytotoxicity.

Detailed Experimental Protocols

Protocol 1: Determining the Optimal SGC-AAL-1 Concentration

Objective: To identify the highest concentration of SGC-AAL-1 that does not cause significant cell death over the full duration of a planned long-term experiment.

Methodology:

• Cell Seeding: Seed your cells in multiple 96-well plates at the density you intend to use for your main experiment. It is critical to optimize seeding density to ensure cells do not become over-confluent by the final timepoint, as this itself is a source of stress.[5]

• Compound Preparation: Prepare a 2X stock solution of SGC-AAL-1 in your culture medium for a range of final concentrations. A good starting point is a log or half-log dilution series (e.g., 10 µM, 3 µM, 1 µM, 0.3 µM, 0.1 µM, 0.03 µM, 0.01 µM). Also prepare a 2X vehicle control (e.g., DMSO at the same final concentration as your highest SGC-AAL-1 dose).

• Treatment: 24 hours after seeding, remove half the media from each well and replace it with the 2X compound stock solutions. This minimizes cell disturbance.

• Time Points: Designate separate plates for each time point (e.g., Day 3, Day 7, Day 10, Day 14).

• Media Changes: Every 2-3 days, perform a half-media change on all plates, replenishing with fresh media containing the appropriate concentration of SGC-AAL-1 or vehicle. This ensures compound stability and nutrient availability.

• Viability Assessment: At each designated time point, sacrifice one plate and perform a cell viability assay. The CellTiter-Glo® Luminescent Cell Viability Assay (Promega) is highly recommended for its sensitivity and robustness.

• Data Analysis: Normalize the results to the vehicle control at each time point (vehicle = 100% viability). Plot viability (%) vs. concentration for each day. The optimal concentration for your long-term experiment is the highest dose that maintains >80-90% viability at your final time point.

Data Summary Table Example:

SGC-AAL-1 Conc.	Day 3 Viability (%)	Day 7 Viability (%)	Day 14 Viability (%)
Vehicle (DMSO)	100	100	100
10 nM	101 ± 4	98 ± 5	97 ± 6
30 nM	99 ± 3	97 ± 4	95 ± 5
100 nM	98 ± 5	92 ± 6	88 ± 7
300 nM	95 ± 4	81 ± 7	65 ± 8
1 µM	80 ± 6	55 ± 8	20 ± 4
3 µM	50 ± 7	21 ± 5	5 ± 2

In this example, for a 14-day experiment, a concentration of ~100 nM would be the maximum to consider.

Protocol 2: Differentiating On-Target vs. Off-Target Effects

Objective: To determine if observed cytotoxicity is due to the inhibition of AAK1/BMP2K or to off-target effects.

Methodology:

• Select Concentration: Based on Protocol 1, choose two concentrations of SGC-AAL-1:

  • Optimal Concentration: The highest dose with minimal cytotoxicity (e.g., 100 nM from the table above).

  • Cytotoxic Concentration: A dose that clearly induces cell death at a late time point (e.g., 300 nM).

• Cell Seeding: Seed cells in a 96-well plate as before.

• Treatment Groups: Prepare 2X stock solutions for the following five groups:

  • Vehicle (DMSO)

  • SGC-AAL-1 (Optimal Conc.)

  • SGC-AAL-1N (Optimal Conc.)

  • SGC-AAL-1 (Cytotoxic Conc.)

  • SGC-AAL-1N (Cytotoxic Conc.)

• Treatment and Culture: Treat cells and maintain the culture as described in Protocol 1, with regular media changes containing fresh compound.

• Viability Assessment: At your final time point (e.g., Day 14), measure cell viability.

• Data Analysis: Normalize all data to the vehicle control. Compare the viability of cells treated with SGC-AAL-1 to those treated with SGC-AAL-1N at the same concentration.

Sources

• 1. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Intracellular Signaling Pathways Mediating Tyrosine Kinase Inhibitor Cardiotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Three tyrosine kinase inhibitors cause cardiotoxicity by inducing endoplasmic reticulum stress and inflammation in cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. SGC-AAK1-1 | Structural Genomics Consortium [thesgc.org]
• 7. biorxiv.org [biorxiv.org]

Technical Support Center: Investigating the Potential for SGC-AAK1-1 to Affect PIP5K1C Activity

Welcome to the technical support center for researchers investigating the interaction between the AAK1/BMP2K chemical probe, SGC-AAK1-1, and the lipid kinase PIP5K1C. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and detailed protocols to navigate the potential off-target effects of SGC-AAK1-1 on PIP5K1C activity. Our goal is to equip you with the necessary information to design robust experiments and accurately interpret your results.

Frequently Asked Questions (FAQs)

Q1: What is SGC-AAK1-1 and why should I be concerned about PIP5K1C?

SGC-AAK1-1 is a potent and selective chemical probe designed to inhibit Adaptor-Associated Kinase 1 (AAK1) and BMP-2 Inducible Kinase (BIKE/BMP2K), with Ki values of 9.1 nM and 17 nM, respectively.[1][2] It is a valuable tool for studying the roles of these kinases in cellular processes like clathrin-mediated endocytosis and Wnt signaling.[1][2][3] However, comprehensive kinase profiling has revealed that SGC-AAK1-1 has a measurable affinity for a small number of other kinases, including Phosphatidylinositol-4-Phosphate 5-Kinase Type 1 Gamma (PIP5K1C).[1][4]

Kinome-wide screening demonstrated that PIP5K1C is one of the few off-target kinases that bind to SGC-AAK1-1 with a dissociation constant (KD) within a 30-fold range of its affinity for AAK1.[1] This raises the possibility that at concentrations used to inhibit AAK1 in cellular experiments, SGC-AAK1-1 may also affect PIP5K1C activity, potentially leading to confounding results.

Q2: What are the known binding affinities and inhibitory concentrations of SGC-AAK1-1 for AAK1 and PIP5K1C?

The following table summarizes the reported potency of SGC-AAK1-1 against its primary targets and the key off-target, PIP5K1C.

Target	Parameter	Value	Reference
AAK1	Ki	9.1 nM	[1]
AAK1	IC50 (in vitro enzyme assay)	270 nM	[2][5]
AAK1	IC50 (NanoBRET cellular assay)	230 nM	[1]
BMP2K	Ki	17 nM	[1]
BMP2K	IC50 (NanoBRET cellular assay)	1.5 µM
PIP5K1C	KD	260 nM	[1][4][6]
PIP5K1C	IC50 (in vitro enzyme assay)	6.6 µM	[5]

It is crucial to note the difference between binding affinity (Ki, KD) and inhibitory concentration (IC50). While SGC-AAK1-1 binds to PIP5K1C with a respectable affinity, its functional inhibition of the enzyme in a biochemical assay is significantly weaker than for AAK1.[5]

Q3: What are the cellular functions of AAK1 and PIP5K1C, and how might they overlap?

Both AAK1 and PIP5K1C are involved in clathrin-mediated endocytosis, which could be a source of experimental ambiguity.[1][7][8]

• AAK1 is a serine/threonine kinase that regulates endocytosis by phosphorylating the µ2 subunit of the AP-2 adaptor complex.[1][3] This is a key step in the formation of clathrin-coated pits.

• PIP5K1C is a lipid kinase that synthesizes phosphatidylinositol 4,5-bisphosphate (PIP2), a critical signaling lipid and a key component of the plasma membrane.[7][9] PIP2 is essential for the recruitment of endocytic machinery, including the AP-2 complex, to the plasma membrane.[7][8]

Given their convergence on the same cellular process, it is plausible that inhibition of either kinase could lead to similar downstream phenotypes. Therefore, careful experimental design is necessary to attribute an observed effect specifically to AAK1 inhibition.

Troubleshooting Guide

This section addresses common issues that may arise during your experiments and provides actionable solutions.

• Potential Cause: The observed phenotype might be due to the off-target inhibition of PIP5K1C.

• Troubleshooting Steps:

  • Dose-Response Analysis: Perform a detailed dose-response curve with SGC-AAK1-1 for your phenotype of interest. Compare the effective concentration range with the known IC50 values for both AAK1 and PIP5K1C. If the phenotype manifests at concentrations closer to the IC50 of PIP5K1C (in the micromolar range), it is more likely to be an off-target effect.

  • Use the Negative Control: Always include the recommended negative control compound, SGC-AAK1-1N, in your experiments.[1] This compound is structurally similar to SGC-AAK1-1 but is significantly less active against AAK1.[5] If the negative control does not produce the same phenotype, it strengthens the argument that the effect is target-specific.

  • Orthogonal Approaches: Use a complementary method to inhibit AAK1, such as siRNA or shRNA-mediated knockdown. If the phenotype is recapitulated with genetic knockdown of AAK1, it provides strong evidence that the effect is on-target.

Issue 2: My in vitro kinase assay results with SGC-AAK1-1 are inconsistent or show weak inhibition.

• Potential Cause: Several factors can influence the outcome of in vitro kinase assays, including ATP concentration, enzyme and substrate quality, and buffer composition.

• Troubleshooting Steps:

  • ATP Concentration: For ATP-competitive inhibitors like SGC-AAK1-1, the apparent IC50 value is highly dependent on the ATP concentration in the assay.[10] Ensure that you are using an ATP concentration at or near the Km for the specific kinase you are testing. Using excessively high ATP concentrations can mask the inhibitory effect of the compound.[11]

  • Enzyme Purity and Activity: Verify the purity and activity of your recombinant AAK1 or PIP5K1C enzyme. Enzyme aggregation or the presence of impurities can lead to altered kinase activity and unreliable results.[12]

  • Assay Format: Consider the type of assay you are using. Luminescence-based assays that measure ATP consumption (e.g., ADP-Glo) are a common choice for kinase activity.[12][13] Ensure that your assay components are not interfering with the detection method.[12]

Issue 3: I am unsure how to directly measure PIP5K1C activity in my experimental system.

• Potential Cause: Measuring the activity of lipid kinases can be more challenging than for protein kinases.

• Troubleshooting Steps:

  • In Vitro Lipid Kinase Assay: A well-established method is to use a microfluidic mobility shift assay.[14][15] This assay uses a fluorescently labeled substrate (e.g., fluorescein-conjugated PI(4)P) and separates the substrate from the product (PIP2) based on their different electrophoretic mobilities.[14][15]

  • Cellular Measurement of PIP2 Levels: In a cellular context, you can assess changes in PIP2 levels. This can be achieved through various methods, including the use of fluorescently tagged PIP2-binding domains (e.g., PLCδ-PH domain) followed by microscopy or flow cytometry.

Experimental Protocols

Here are detailed protocols for key experiments to dissect the effects of SGC-AAK1-1 on AAK1 and PIP5K1C.

Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™ Format)

This protocol describes a luminescence-based assay to determine the IC50 of SGC-AAK1-1 against AAK1 or PIP5K1C.

Materials:

• Recombinant human AAK1 or PIP5K1C

• Appropriate substrate (e.g., a peptide substrate for AAK1, PI(4)P for PIP5K1C)

• SGC-AAK1-1 and SGC-AAK1-1N

• ATP

• Kinase buffer (specific to the kinase)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

Procedure:

• Compound Preparation: Prepare a serial dilution of SGC-AAK1-1 and SGC-AAK1-1N in DMSO. A typical starting concentration is 10 mM.

• Kinase Reaction Setup:

  • In each well of the assay plate, add the kinase, substrate, and kinase buffer.

  • Add the serially diluted compounds or DMSO (vehicle control).

  • Pre-incubate the plate at room temperature for 15-30 minutes.

• Initiate the Reaction: Add ATP to each well to start the kinase reaction. The final ATP concentration should be at the Km for the respective kinase.

• Incubation: Incubate the plate at the optimal temperature for the kinase (typically 30°C) for a predetermined time (e.g., 60 minutes).

• ADP Detection:

  • Add ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to each well to convert the generated ADP to ATP, which then drives a luciferase reaction. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Plot the luminescence signal against the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cellular Target Engagement using NanoBRET™

This protocol allows for the measurement of SGC-AAK1-1 binding to AAK1 in live cells.

Materials:

• HEK293T cells

• Plasmid encoding AAK1-NanoLuc® fusion protein

• NanoBRET™ Tracer

• SGC-AAK1-1 and SGC-AAK1-1N

• Opti-MEM® I Reduced Serum Medium

• White, 96-well cell culture plates

Procedure:

• Cell Transfection: Transfect HEK293T cells with the AAK1-NanoLuc® plasmid and plate them in the 96-well plates.

• Compound Treatment:

  • Prepare serial dilutions of SGC-AAK1-1 and SGC-AAK1-1N.

  • Add the compounds to the cells and incubate for a specified time (e.g., 2 hours).

• Tracer Addition: Add the NanoBRET™ Tracer to the cells.

• BRET Measurement:

  • Add the NanoBRET™ Nano-Glo® Substrate to the wells.

  • Measure the donor emission (460 nm) and acceptor emission (610 nm) using a BRET-capable plate reader.

• Data Analysis: Calculate the BRET ratio (acceptor emission / donor emission). Plot the BRET ratio against the compound concentration to determine the IC50 for target engagement.

Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the relevant signaling pathway and a typical experimental workflow for investigating the effects of SGC-AAK1-1.

Caption: Simplified signaling pathway of AAK1 and PIP5K1C in endocytosis.

Caption: Recommended workflow for dissecting SGC-AAK1-1 effects.

References

• Structural Genomics Consortium. SGC-AAK1-1. [Link]

• Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 79-93.e6. [Link]

• Wright, B. D., et al. (2014). The lipid kinase PIP5K1C regulates pain signaling and sensitization. Neuron, 82(4), 836-847. [Link]

• Conner, S. D., & Schmid, S. L. (2002). AAK1-mediated phosphorylation of AP2 is stimulated by clathrin. Traffic, 3(2), 92-99. [Link]

• Chemical Probes Portal. SGC-AAK1-1. [Link]

• Agajanian, M. J., et al. (2019). Supplemental Information for WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1). [Link]

• UniProt. PIP5K1C - Phosphatidylinositol 4-phosphate 5-kinase type-1 gamma. [Link]

• Sino Biological. PIP5K1C General Information. [Link]

• GeneCards. PIP5K1C Gene. [Link]

• NCBI Gene. PIP5K1C phosphatidylinositol-4-phosphate 5-kinase type 1 gamma. [Link]

• Muftuoglu, Y., et al. (2016). Mechanism of substrate specificity of phosphatidylinositol phosphate kinases. Proceedings of the National Academy of Sciences, 113(29), 8171-8176. [Link]

• Celtarys Research. Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. [Link]

• Agajanian, M. J., et al. (2018). AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6. bioRxiv. [Link]

• Loo, L., et al. (2014). Development of a High-Throughput Screening Assay to Identify Inhibitors of the Lipid Kinase PIP5K1C. Journal of Biomolecular Screening, 20(2), 223-233. [Link]

• ResearchGate. Development of a High-Throughput Screening Assay to Identify Inhibitors of the Lipid Kinase PIP5K1C. [Link]

• UniProt. Pip5k1c - Phosphatidylinositol 4-phosphate 5-kinase type-1 gamma - Mus musculus (Mouse). [Link]

• Kettner-Buhrow, D., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences, 22(16), 8781. [Link]

• Loo, L., et al. (2014). Development of a high-throughput screening assay to identify inhibitors of the lipid kinase PIP5K1C. Journal of biomolecular screening, 20(2), 223–233. [Link]

• ResearchGate. Assay development to determine kinase concentration, adenosine... [Link]

• Smyth, L. A., & Collins, I. (2009). Measuring and interpreting the selectivity of protein kinase inhibitors. Journal of chemical biology, 2(3), 131–151. [Link]

• ResearchGate. Why does my inhibitor not work in an in vitro kinase assay? [Link]

• Reaction Biology. PIP5K1C Kinase Activity Assay Service. [Link]

• PubMed. The lipid kinase PIP5K1C regulates pain signaling and sensitization. [Link]

• Gupta-Rossi, N., et al. (2011). The Adaptor-associated Kinase 1, AAK1, Is a Positive Regulator of the Notch Pathway. Journal of Biological Chemistry, 286(21), 18720-18730. [Link]

• JoVE. Protein Kinase Activity Assessment with Radiolabeled ATP. [Link]

• Semantic Scholar. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. [Link]

• ResearchGate. PIP5K1α promotes myogenic differentiation via AKT activation and calcium release. [Link]

• Li, W., et al. (2018). PIP5K1α promotes myogenic differentiation via AKT activation and calcium release. Cell Death & Disease, 9(2), 183. [Link]

• ResearchGate. Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain. [Link]

Sources

• 1. SGC-AAK1-1 | Structural Genomics Consortium [thesgc.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Probe SGC-AAK1-1 | Chemical Probes Portal [chemicalprobes.org]
• 5. WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SGC-AAK1-1 ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 7. uniprot.org [uniprot.org]
• 8. sinobiological.com [sinobiological.com]
• 9. The lipid kinase PIP5K1C regulates pain signaling and sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 13. reactionbiology.com [reactionbiology.com]
• 14. Development of a High-Throughput Screening Assay to Identify Inhibitors of the Lipid Kinase PIP5K1C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Navigating Experimental Variability with SGC-AAK1-1: A Technical Support Guide

Welcome to the technical support center for SGC-AAK1-1, a potent and selective chemical probe for Adaptor-Associated Kinase 1 (AAK1) and BMP-2 Inducible Kinase (BMP2K).[1][2][3] This guide is designed for researchers, scientists, and drug development professionals to proactively address and troubleshoot experimental variability when using this valuable tool. By understanding the underlying principles of SGC-AAK1-1 and implementing robust experimental design, you can ensure the generation of reproducible and reliable data.

Understanding the Tool: Key Characteristics of SGC-AAK1-1

SGC-AAK1-1 is a well-characterized chemical probe that allows for the acute inhibition of AAK1 and BMP2K in vitro and in cellular assays.[1][4] AAK1 is a serine/threonine kinase that plays a crucial role in clathrin-mediated endocytosis (CME) through the phosphorylation of the μ2 subunit of the AP2 adaptor complex (AP2M1).[1][2] Its inhibition can impact various signaling pathways, including Wnt and Notch signaling.[2][5]

Property	Value	Source
Primary Targets	AAK1, BMP2K	[1][2][3]
In Vitro Potency (AAK1)	Kᵢ = 9.1 nM, IC₅₀ = 270 nM	[3][6]
Cellular Potency (AAK1)	IC₅₀ ≈ 230 - 770 nM (NanoBRET)	[2][3]
Negative Control	SGC-AAK1-1N	[7][8]
Recommended Cellular Concentration	Up to 5 µM	[6]
Solubility	Soluble to 100 mM in DMSO	[9]
Storage	-20°C as a solid, -80°C for long-term stock in DMSO	[3][10]

Core Principles for Robust Experiments

Before delving into specific troubleshooting scenarios, it is critical to establish a foundation of sound experimental practice. The following principles are paramount for minimizing variability and ensuring data integrity.

The Indispensable Role of the Negative Control

SGC-AAK1-1N is a structurally related but inactive compound that serves as an essential negative control.[7][8] Any observed phenotype should be absent when using SGC-AAK1-1N at the same concentration as SGC-AAK1-1. This control is fundamental for attributing an effect to the inhibition of AAK1/BMP2K rather than to off-target effects or compound-specific artifacts.

Concentration is Key: Titration and Target Engagement

It is crucial to use the lowest concentration of SGC-AAK1-1 that elicits the desired biological effect. A dose-response experiment is always recommended to determine the optimal concentration for your specific cell type and assay. Direct measurement of target engagement, such as assessing the phosphorylation of AP2M1 at Threonine 156, provides definitive evidence that the probe is interacting with its intended target in your experimental system.[7][8][11]

Caption: A decision tree for troubleshooting unexpected experimental outcomes.

Experimental Protocols

Here are detailed protocols for key experiments to assess the effects of SGC-AAK1-1.

Protocol 1: Western Blot for Phospho-AP2M1 (Thr156)

This protocol is designed to confirm the cellular target engagement of SGC-AAK1-1.

• Cell Seeding: Plate your cells of interest at a density that will result in 70-80% confluency at the time of harvest.

• Compound Treatment: The next day, treat the cells with a dose-response of SGC-AAK1-1 (e.g., 0.1, 0.3, 1, 3, 10 µM), SGC-AAK1-1N (at the highest concentration of SGC-AAK1-1), and a vehicle control (DMSO) for a predetermined time (e.g., 2 hours). [7]3. Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-AP2M1 (Thr156) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis: Quantify the band intensities and normalize the p-AP2M1 signal to a loading control (e.g., total AP2M1, GAPDH, or β-actin).

Protocol 2: In Vitro Kinase Assay

This protocol can be used to determine the direct inhibitory effect of SGC-AAK1-1 on recombinant AAK1.

• Reaction Setup: In a microplate, combine recombinant AAK1 enzyme, a suitable kinase buffer, and a substrate (e.g., a peptide containing the AP2M1 phosphorylation site).

• Inhibitor Addition: Add a serial dilution of SGC-AAK1-1, SGC-AAK1-1N, and a vehicle control (DMSO).

• Initiate Reaction: Start the kinase reaction by adding ATP.

• Incubation: Incubate the plate at 30°C for a predetermined time, ensuring the reaction is in the linear range.

• Detection: Stop the reaction and detect the amount of phosphorylated substrate. This can be done using various methods, such as ADP-Glo™ Kinase Assay (Promega) or by using a phospho-specific antibody in an ELISA format.

• Data Analysis: Plot the kinase activity against the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 3: Immunofluorescence for Subcellular Localization

This protocol can be adapted to investigate changes in protein localization downstream of AAK1 inhibition.

• Cell Culture: Grow cells on sterile glass coverslips in a multi-well plate.

• Compound Treatment: Treat the cells with SGC-AAK1-1, SGC-AAK1-1N, or vehicle (DMSO) for the desired time and concentration.

• Fixation: Wash the cells with PBS and fix with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization: Wash the cells with PBS and permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking: Block non-specific antibody binding with a suitable blocking buffer (e.g., 5% normal serum in PBS) for 1 hour.

• Primary Antibody Incubation: Incubate the cells with the primary antibody diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells with PBS and incubate with a fluorescently labeled secondary antibody in the dark for 1 hour at room temperature.

• Mounting and Imaging: Wash the cells with PBS, mount the coverslips onto microscope slides with an anti-fade mounting medium containing a nuclear counterstain (e.g., DAPI), and image using a fluorescence or confocal microscope.

By following these guidelines and protocols, researchers can enhance the reliability and reproducibility of their experiments with SGC-AAK1-1, leading to more robust and impactful scientific discoveries.

References

• Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 79-93.e8. [Link]

• Wells, C., et al. (2020). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters, 11(3), 340-345. [Link]

• Chemical Probes Portal. SGC-AAK1-1. [Link]

• bioRxiv. (2018). AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6. [Link]

• Structural Genomics Consortium. SGC-AAK1-1. [Link]

• Agajanian, M. J., et al. (2019). AAK1 Inhibition Potentiates WNT Signaling and Stabilizes β-Catenin. ResearchGate. [Link]

• Zhang, X., et al. (2023). Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2206935. [Link]

• Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. ResearchGate. [Link]

• Full-text of "Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents". Taylor & Francis Online. [Link]

Sources

• 1. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SGC-AAK1-1 | Structural Genomics Consortium [thesgc.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Probe SGC-AAK1-1 | Chemical Probes Portal [chemicalprobes.org]
• 7. biorxiv.org [biorxiv.org]
• 8. WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rndsystems.com [rndsystems.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. researchgate.net [researchgate.net]

overcoming Sgc aak1 1 degradation in cell culture media

Welcome to the technical support guide for SGC-AAK1-1, a potent and selective chemical probe for Adaptor-Associated Kinase 1 (AAK1) and BMP-2 Inducible Kinase (BMP2K).[1][2] This resource is designed for researchers, scientists, and drug development professionals to ensure the successful application of SGC-AAK1-1 in cell-based assays. Here, we address common challenges, with a primary focus on overcoming compound degradation in cell culture media to ensure experimental reproducibility and data integrity.

Frequently Asked Questions (FAQs)

This section covers foundational questions about the handling, storage, and stability of SGC-AAK1-1.

Q1: What is SGC-AAK1-1 and what is its primary mechanism of action?

SGC-AAK1-1 is a potent, ATP-competitive inhibitor that dually targets AAK1 and BMP2K. These serine/threonine kinases are key regulators of clathrin-mediated endocytosis (CME).[2] AAK1, in particular, facilitates this process by phosphorylating the μ2 subunit of the adaptor protein 2 (AP2) complex (AP2M1).[3] By inhibiting AAK1, SGC-AAK1-1 blocks this phosphorylation event, which can modulate critical signaling pathways, such as the Wnt signaling pathway, by preventing the internalization of receptors like LRP6.[3][4]

Q2: How should I properly prepare and store stock solutions of SGC-AAK1-1?

Proper preparation and storage are critical to maintaining the compound's integrity.

• Solvent Selection: SGC-AAK1-1 is soluble up to 100 mM in dimethyl sulfoxide (DMSO). For cell culture applications, preparing a high-concentration stock solution (e.g., 10-50 mM) in anhydrous, high-purity DMSO is recommended.[5]

• Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, dispense the stock solution into small, single-use aliquots.[4] Store these aliquots tightly sealed at -20°C or -80°C.[4] Product datasheets suggest stability for up to 6 months at -80°C and 1 month at -20°C when stored in solvent.[4][6]

Storage Condition	Recommended Duration	Rationale
Powder	-20°C for up to 3 years	Maximizes long-term stability before reconstitution.
In DMSO (Stock)	-80°C for up to 6 months	Prevents freeze-thaw cycles and slows potential degradation.
In DMSO (Stock)	-20°C for up to 1 month	Suitable for shorter-term storage.
Working Dilutions	Prepare fresh for each experiment	Aqueous media can accelerate degradation.

Data compiled from multiple vendor datasheets.[4][6]

Q3: What factors in my cell culture media can lead to the degradation of SGC-AAK1-1?

The complex, aqueous environment of cell culture media can compromise the stability of small molecules. While specific degradation pathways for SGC-AAK1-1 are not extensively published, general principles suggest several potential factors:[5]

• Hydrolysis: The chemical structure of SGC-AAK1-1, like many small molecules, may contain bonds susceptible to hydrolysis in an aqueous environment.

• Serum Components: Fetal Bovine Serum (FBS) and other sera contain a variety of active enzymes (e.g., esterases, peptidases) that can metabolize or degrade small molecules.

• pH and Temperature: The physiological pH (~7.4) and temperature (37°C) of cell culture incubators can accelerate chemical reactions that lead to compound degradation.

• Light Exposure: Some compounds are light-sensitive. While not specifically noted for SGC-AAK1-1, it is a general best practice to minimize light exposure.[7]

Q4: How can I determine if my SGC-AAK1-1 is inactive or degrading in my experiment?

Loss of compound activity is the primary indicator of degradation. Key signs include:

• Inconsistent or Non-Reproducible Results: This is the most common symptom. An experiment that works one day but fails the next may point to inconsistent compound activity.

• Loss of Expected Phenotype: If you fail to observe the expected biological outcome, such as a reduction in AP2M1 phosphorylation at Threonine 156 or an increase in Wnt/β-catenin signaling, the inhibitor may be inactive.[3][4]

• Increased IC50 Value: A noticeable rightward shift in the dose-response curve, requiring a much higher concentration of the inhibitor to achieve the same effect, suggests a loss of potency.

Q5: What is the purpose of the negative control, SGC-AAK1-1N, and why is it important?

SGC-AAK1-1N is a structurally related molecule that is significantly less active against AAK1 and BMP2K. Its purpose is to distinguish the specific, on-target effects of SGC-AAK1-1 from any non-specific or off-target effects caused by the chemical scaffold or the solvent.[2] Incorporating this negative control is critical for validating that the observed cellular phenotype is a direct result of AAK1/BMP2K inhibition.[3]

Troubleshooting Guide

Use this guide to diagnose and resolve specific issues encountered during your experiments.

Problem: My experimental results are highly variable and not reproducible.

This is often the first sign of a problem with compound stability.

• Underlying Cause: The effective concentration of active SGC-AAK1-1 is likely fluctuating between experiments. This can be due to degradation of the stock solution or instability in the working culture medium during the assay.

• Troubleshooting Steps:

  • Verify Stock Solution Integrity: Thaw a fresh, previously unused aliquot of your SGC-AAK1-1 stock solution. If results become consistent, your previous working stock may have degraded due to multiple freeze-thaw cycles or improper storage.

  • Minimize Incubation Time in Media: Prepare working dilutions of SGC-AAK1-1 in media immediately before adding them to your cells. Avoid pre-incubating the compound in media for extended periods.

  • Assess Stability Directly: Perform a functional stability assay (see Protocol 2) to determine the active half-life of SGC-AAK1-1 under your specific experimental conditions (i.e., your cell line, media, and serum percentage).

  • Consider a Dosing Schedule: For long-term experiments (>24 hours), the compound may need to be re-dosed. If your stability assay shows significant loss of activity after 24 hours, consider replacing the media with freshly prepared SGC-AAK1-1 media every 24 hours.

Problem: I am not observing the expected downstream effects of AAK1 inhibition.

If you are treating cells with SGC-AAK1-1 but see no change in your endpoint, such as AP2M1 phosphorylation, it points to a failure in target engagement.

• Underlying Cause: The concentration of active SGC-AAK1-1 at the cellular level is insufficient to inhibit the AAK1 kinase. This could be due to complete degradation, suboptimal dosing, or issues with cell permeability.

• Troubleshooting Steps:

  • Run a Dose-Response Curve: The published IC50 values (e.g., 233 nM for AAK1 in a cell-based assay) are often determined in specific cell lines and conditions. It is crucial to determine the optimal concentration for your system. Test a wide range of concentrations (e.g., 10 nM to 10 µM) to establish an effective dose.

  • Use the Negative Control: Run a parallel experiment with SGC-AAK1-1N at the same concentrations. A true on-target effect should be observed with SGC-AAK1-1 but not with the negative control.[3]

  • Confirm Target Presence: Ensure your cell line expresses AAK1 at a detectable level. You can verify this via Western blot, qPCR, or by consulting literature and databases like the Human Protein Atlas.

  • Shorten Treatment Duration: As a primary test, treat cells for a short duration (e.g., 2-4 hours) with a high concentration of freshly prepared SGC-AAK1-1.[3] This minimizes the impact of degradation and can confirm if the compound is capable of engaging its target in your cells.

Problem: I am observing unexpected cytotoxicity in my cell culture.

While SGC-AAK1-1 is reported to be non-cytotoxic at effective concentrations, cell-line-specific toxicity can occur.

• Underlying Cause: The observed toxicity could be due to high concentrations of the DMSO solvent, an off-target effect of the inhibitor at high doses, or a synthetic lethal interaction in your specific cell line.

• Troubleshooting Steps:

  • Check DMSO Concentration: Ensure the final concentration of DMSO in your cell culture media does not exceed a level tolerated by your cells, typically 0.1% to 0.5%.[7] Run a "vehicle-only" control with the highest concentration of DMSO used in your experiment to confirm it is not the source of toxicity.

  • Perform a Cytotoxicity Assay: Determine the toxic threshold for your specific cell line by performing a dose-response experiment and measuring cell viability (e.g., using an MTT or CellTiter-Glo assay).

  • Lower the Inhibitor Concentration: If your effective dose is close to the toxic threshold, investigate whether a lower concentration applied for a longer duration, or with repeated dosing, can achieve the desired biological effect without inducing cell death.

Visualization of Key Workflows

Troubleshooting Logic for SGC-AAK1-1 Degradation

Caption: A workflow for diagnosing and resolving issues related to SGC-AAK1-1 instability.

Conceptual Model of Small Molecule Degradation in Culture

Caption: Factors contributing to small molecule instability and its experimental impact.

Protocols

Protocol 1: Preparation of SGC-AAK1-1 Stock and Working Solutions

This protocol details the steps for preparing solutions for cell culture experiments.

Materials:

• SGC-AAK1-1 powder

• Anhydrous, sterile DMSO

• Sterile, DNase/RNase-free microcentrifuge tubes

• Sterile cell culture medium appropriate for your cell line

Procedure:

• Reconstitution of Stock Solution:

  • Allow the vial of SGC-AAK1-1 powder to equilibrate to room temperature before opening to prevent condensation.

  • Aseptically add the required volume of anhydrous DMSO to the vial to create a high-concentration stock solution (e.g., 20 mM). For example, to make a 20 mM stock from 1 mg of SGC-AAK1-1 (MW: 427.52 g/mol ), add 116.95 µL of DMSO.

  • Vortex gently until the powder is completely dissolved. A brief warming to 37°C may assist dissolution if necessary.[6]

• Aliquoting and Storage:

  • Immediately dispense the stock solution into single-use volumes (e.g., 5-10 µL) in sterile microcentrifuge tubes.

  • Label the tubes clearly and store them at -80°C for long-term storage.

• Preparation of Working Solution:

  • On the day of the experiment, thaw one aliquot of the stock solution.

  • Perform a serial dilution to create an intermediate stock in sterile DMSO or directly in sterile culture medium. Note: It is critical to mix vigorously after adding the DMSO stock to the aqueous medium to prevent precipitation.

  • The final concentration of DMSO in the culture should be kept constant across all conditions, including the vehicle control, and should not exceed 0.5%.

Protocol 2: Functional Assay to Assess SGC-AAK1-1 Stability in Culture Media

This protocol determines the functional half-life of the compound under your specific experimental conditions.

Principle: The compound is pre-incubated in complete cell culture medium for varying lengths of time. This "aged" medium is then added to cells, and the ability of the compound to inhibit its target (AAK1) is measured by a downstream biomarker (e.g., p-AP2M1 levels). A reduction in biomarker modulation by the aged media compared to freshly prepared media indicates degradation.

Procedure:

• Preparation of "Aged" Media:

  • Prepare several flasks or tubes of your complete cell culture medium (including serum).

  • Add SGC-AAK1-1 to each flask to your typical final working concentration (e.g., 500 nM). Also prepare a "fresh" media control flask.

  • Place the flasks in your cell culture incubator (37°C, 5% CO2).

  • This creates media where the compound will be aged for different durations. For example, if your assay on cells will last 4 hours, you would incubate media for:

    • T=24h: Start incubating this media 20 hours before the cell treatment.

    • T=12h: Start incubating this media 8 hours before the cell treatment.

    • T=4h: Start incubating this media at the same time as cell treatment begins.

    • T=0h (Fresh): Prepare this media immediately before adding to cells.

• Cell Treatment:

  • Plate your cells (e.g., HEK293T or HT1080) and grow them to the desired confluency.[3]

  • At the time of the experiment, remove the existing media from the cells.

  • Add the "aged" media from the different time points (T=24h, 12h, 4h, and 0h) to the corresponding wells.

  • Incubate the cells for a fixed, short duration sufficient to see a robust biological response (e.g., 2-4 hours).

• Analysis:

  • After incubation, lyse the cells and prepare samples for Western blot analysis.

  • Probe the blots with antibodies against phospho-AP2M1 (Thr156) and total AP2M1 (as a loading control).

  • Interpretation: Compare the level of p-AP2M1 inhibition at each time point. If the media aged for 24 hours shows significantly less inhibition than the fresh (T=0) media, it indicates substantial compound degradation has occurred over that period. This result would suggest that for experiments lasting 24 hours or more, re-dosing is necessary.

References

• Wells, C. I., et al. (2019). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters, 11(3), 340–345. Available at: [Link]

• Structural Genomics Consortium. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. Available at: [Link]

• Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 79-93.e8. Available at: [Link]

• Tocris Bioscience. SGC AAK1 1 Product Details. Available at: [Link]

Sources

• 1. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SGC-AAK1-1 | Structural Genomics Consortium [thesgc.org]
• 3. WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. How to Use Inhibitors [sigmaaldrich.com]

issues with Sgc aak1 1 specificity and how to control for them

Welcome to the technical support center for the chemical probe SGC-AAK1-1. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on ensuring experimental success and data integrity. As a potent dual inhibitor of Adaptor Associated Kinase 1 (AAK1) and BMP-2 Inducible Kinase (BMP2K), SGC-AAK1-1 is a valuable tool for investigating cellular processes such as clathrin-mediated endocytosis, Wnt signaling, and Notch signaling.[1][2][3] However, like all chemical probes, understanding and controlling for its specificity is paramount to generating robust and reproducible data. This guide will address common issues and provide troubleshooting strategies in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: I'm observing a phenotype with SGC-AAK1-1. How can I be confident it's due to AAK1/BMP2K inhibition?

This is the most critical question for any experiment involving a chemical probe. Attributing a biological outcome solely to the inhibition of the primary target requires a multi-faceted validation approach. The core principle is to systematically eliminate the possibility of off-target effects.

Causality Explained: AAK1 is involved in multiple signaling pathways, including clathrin-mediated endocytosis, Wnt, and Notch signaling.[2][3] An observed phenotype could be a direct result of inhibiting AAK1/BMP2K, or it could be an unintended consequence of the probe binding to other kinases. Therefore, a rigorous validation workflow is essential to build a strong scientific argument.

Here’s a logical workflow to establish on-target validation:

Sources

• 1. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SGC-AAK1-1 | Structural Genomics Consortium [thesgc.org]
• 3. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to AAK1 Inhibitors: SGC-AAK1-1 vs. LX9211

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

In the landscape of kinase drug discovery, Adaptor-Associated Kinase 1 (AAK1) has emerged as a compelling target for a range of therapeutic areas, most notably neuropathic pain.[1][2] This serine/threonine kinase plays a pivotal role in clathrin-mediated endocytosis, a fundamental cellular process for internalizing transmembrane proteins and other extracellular molecules.[3] By modulating the internalization of key receptors, AAK1 inhibitors present a novel mechanistic approach for various pathologies.

This guide provides an in-depth, objective comparison of two prominent AAK1 inhibitors: the preclinical chemical probe SGC-AAK1-1 and the clinical-stage candidate LX9211 . Our analysis is grounded in publicly available experimental data to empower researchers in selecting the appropriate tool for their specific scientific inquiries.

The Central Role of AAK1 in Cellular Trafficking

AAK1 is a key regulator of clathrin-mediated endocytosis through its phosphorylation of the μ2 subunit of the adaptor protein 2 (AP2) complex.[3] This phosphorylation event is a critical step in the maturation of clathrin-coated pits and the subsequent formation of endocytic vesicles. Consequently, AAK1 influences the cell surface density and signaling of a multitude of receptors, impacting pathways such as Notch and Wnt signaling.[3] The therapeutic rationale for inhibiting AAK1, particularly in neuropathic pain, is supported by preclinical studies where AAK1 knockout mice exhibited reduced pain responses.

Signaling Pathway of AAK1 in Clathrin-Mediated Endocytosis

Caption: AAK1 phosphorylates the AP2 complex, a key step in clathrin-mediated endocytosis.

Head-to-Head Comparison: SGC-AAK1-1 vs. LX9211

While both molecules target AAK1, they were developed for different purposes and are at vastly different stages of the drug discovery pipeline. SGC-AAK1-1 is a potent and well-characterized chemical probe designed for in vitro and in vivo target validation studies. In contrast, LX9211 is an orally bioavailable drug candidate that has undergone extensive preclinical and clinical evaluation for the treatment of neuropathic pain.

Feature	SGC-AAK1-1	LX9211
Primary Target(s)	AAK1, BMP2K	AAK1
Development Stage	Preclinical Chemical Probe	Phase II Clinical Trials[1][2]
Biochemical Potency (AAK1)	Kᵢ = 9.1 nM[4]	Described as a "potent" inhibitor; specific Kᵢ value not publicly available.
Cellular Potency (AAK1)	IC₅₀ = 230 nM (NanoBRET assay)[4]	Effective in cellular assays, with one early analog having an IC₅₀ of 19 nM in a HEK cell culture.[5]
Selectivity Profile	Dual inhibitor of AAK1 and BMP2K. KINOMEscan (1 µM) showed only 3 other kinases with Kᴅ < 300 nM (RIOK1, RIOK3, PIP5K1C).[4][6]	Described as a "selective" AAK1 inhibitor.[7] Detailed kinome scan data is not publicly available for direct comparison.
Pharmacokinetics	Limited in vivo PK data available. Designed as a research tool.	Orally bioavailable with a long half-life in humans (143-197 hours).[8]
Clinical Application	Tool compound for studying AAK1/BMP2K biology.	Investigated for the treatment of diabetic peripheral neuropathic pain and postherpetic neuralgia.[1][2]

Deep Dive into SGC-AAK1-1: A Precision Tool for Target Validation

SGC-AAK1-1 is a highly valuable chemical probe developed by the Structural Genomics Consortium (SGC). Its primary utility lies in its well-defined biochemical and cellular activity, coupled with a comprehensively characterized selectivity profile.

Mechanism of Action and Selectivity

SGC-AAK1-1 is an ATP-competitive inhibitor of AAK1 and the closely related kinase BMP2K (BIKE).[3] Its potency is demonstrated by a Kᵢ of 9.1 nM for AAK1.[4] A broad kinase screen (KINOMEscan) at a concentration of 1 µM revealed a high degree of selectivity, with only a few off-target kinases identified, none of which are closely related to AAK1 in the kinome tree.[4][6][9] This well-defined selectivity profile is a critical attribute for a chemical probe, as it provides confidence that observed biological effects are indeed due to the inhibition of the intended target(s).

In cellular assays, SGC-AAK1-1 effectively inhibits the phosphorylation of the AAK1 substrate AP2M1. This demonstrates its ability to engage and inhibit AAK1 in a cellular context.

LX9211: A Clinical-Stage Candidate for Neuropathic Pain

LX9211 (also known as BMS-986176) is a testament to the therapeutic potential of AAK1 inhibition.[1] Developed through a collaboration between Lexicon Pharmaceuticals and Bristol-Myers Squibb, this compound has progressed to Phase II clinical trials for the treatment of diabetic peripheral neuropathic pain and postherpetic neuralgia.[1][2][10]

Clinical Efficacy and Pharmacokinetic Profile

Clinical trial data has shown that LX9211 can provide pain relief in patients with diabetic peripheral neuropathic pain.[7] A key feature of LX9211 is its favorable pharmacokinetic profile in humans, characterized by oral bioavailability and a remarkably long half-life of 143 to 197 hours.[8] This long half-life allows for once-daily dosing, a significant advantage for patient compliance. Preclinical studies have also indicated that LX9211 penetrates the central nervous system.[11]

While detailed public information on its kinome-wide selectivity is scarce, it is described as a "selective" AAK1 inhibitor.[7] The progression of LX9211 into later-stage clinical trials suggests a favorable safety and tolerability profile.

Experimental Protocols: A Guide to AAK1 Kinase Assays

To enable researchers to independently assess the activity of AAK1 inhibitors, we provide a representative protocol for an in vitro AAK1 kinase assay. This protocol is a foundational method for determining the potency (e.g., IC₅₀) of a test compound.

Experimental Workflow for In Vitro AAK1 Kinase Assay

Sources

• 1. Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biospace.com [biospace.com]
• 3. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SGC-AAK1-1 | Structural Genomics Consortium [thesgc.org]
• 5. An overview of the safety and efficacy of LX-9211 in treating neuropathic pain conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Probe SGC-AAK1-1 | Chemical Probes Portal [chemicalprobes.org]
• 7. austinpublishinggroup.com [austinpublishinggroup.com]
• 8. Efficacy and Safety of LX9211 for Relief of Diabetic Peripheral Neuropathic Pain (RELIEF-DPN 1): Results of a Double-Blind, Randomized, Placebo-Controlled, Proof-of-Concept Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Lexicon Completes Screening in Phase 2B Study of LX9211 for Diabetic Neuropathic Pain [synapse.patsnap.com]

A Researcher's Guide to Kinase Inhibitor Selectivity: Profiling SGC-AAK1-1

In the landscape of kinase drug discovery and chemical biology, the precise characterization of a small molecule inhibitor's interaction profile across the human kinome is paramount. Selectivity, the measure of an inhibitor's potency against its intended target versus off-targets, is a critical determinant of both its utility as a research tool and its potential therapeutic window. This guide provides an in-depth comparison of the selectivity of SGC-AAK1-1, a chemical probe for Adaptor-Associated Kinase 1 (AAK1), against other kinase inhibitors, supported by the experimental frameworks used to generate these data.

Part 1: The Imperative of Kinase Selectivity

Protein kinases, comprising a family of over 500 enzymes in humans, are master regulators of cellular signaling.[1] Their central role in physiology and pathology has made them one of the most successful classes of drug targets, particularly in oncology.[2] However, the high degree of structural conservation in the ATP-binding site, the primary target for most inhibitors, presents a significant challenge: achieving selectivity.[1][3]

An inhibitor that binds to numerous kinases beyond its intended target can lead to ambiguous experimental results and unforeseen toxicities in a clinical setting.[4] For a chemical probe like SGC-AAK1-1, a well-defined and narrow selectivity profile is essential for researchers to confidently attribute observed cellular phenotypes to the inhibition of AAK1.[5]

AAK1 is a serine/threonine kinase involved in clathrin-mediated endocytosis and has been identified as a potential therapeutic target for neuropathic pain, various neurological disorders, and as a host factor for viral entry.[4][6][7] SGC-AAK1-1 was developed by the Structural Genomics Consortium (SGC) as a potent, cell-active tool to interrogate AAK1 biology.[8]

Part 2: SGC-AAK1-1 Selectivity Profile: A Quantitative Look

SGC-AAK1-1 is a potent, ATP-competitive inhibitor of AAK1 with a reported in vitro inhibition constant (Ki) of 9.1 nM.[6][9][10] It also potently inhibits the closely related Numb-associated kinase (NAK) family member, BMP-2-inducible kinase (BIKE/BMP2K), with a Ki of 17 nM.[6][10]

The gold standard for assessing inhibitor selectivity is to screen it against a large panel of kinases representing the human kinome. The KINOMEscan™ platform (DiscoverX) is a widely used competition binding assay for this purpose. In this assay, an inhibitor is tested for its ability to displace an immobilized, active-site directed ligand from each kinase in the panel. The results are often reported as dissociation constants (Kd).

When SGC-AAK1-1 was profiled at a concentration of 1 µM across 403 wild-type human kinases, it demonstrated a remarkably narrow spectrum of activity.[6][11][12] Only a handful of kinases were identified as potential off-targets.

Table 1: Biochemical Selectivity of SGC-AAK1-1

Target Kinase	Binding Affinity (Kd or Ki in nM)	Selectivity over AAK1 (Fold)	Data Source
AAK1	9.1 (Ki)	1	[6][9][10]
BIKE/BMP2K	17 (Ki)	~2	[6][10]
RIOK1	72 (Kd)	~8	[6][11]
PIP5K1C	260 (Kd)	~29	[6][11]
RIOK3	290 (Kd)	~32	[6][11]
GAK	1,700 (Ki)	~187	[10]
STK16	270 (Ki)	~30	[10]

Data compiled from multiple sources. Ki values were determined by TR-FRET binding assays, while Kd values were from KINOMEscan profiling.

This high degree of selectivity, particularly over other NAK family members like GAK, makes SGC-AAK1-1 a superior tool for dissecting the specific functions of AAK1 and BIKE.[12] For comparison, other multi-targeted drugs like the cancer therapeutic Sunitinib have been shown to inhibit AAK1, but with a much broader off-target profile that complicates its use as a specific AAK1 probe.[13]

Part 3: Comparative Analysis with Other Inhibitors

The utility of a chemical probe is defined by its superiority over existing tools. While there are other compounds reported to inhibit AAK1, many lack the comprehensive selectivity profiling and publicly available data that SGC-AAK1-1 possesses.

• Baricitinib: An approved JAK inhibitor, Baricitinib was identified as an AAK1 inhibitor and proposed as a potential COVID-19 therapeutic by preventing viral entry.[13] However, its primary activity against JAK kinases means any AAK1-related effects are confounded by potent inhibition of the JAK-STAT pathway.

• LP-935509: This compound was reported as a potent inhibitor of BIKE and also inhibits GAK in the nanomolar range, suggesting less selectivity within the NAK family compared to SGC-AAK1-1.[4][14]

• LX9211 (BMS-986176): Characterized as a selective AAK1 inhibitor for neuropathic pain, detailed public kinome-wide selectivity data is less accessible compared to the SGC probes.[4][11]

The key advantage of SGC-AAK1-1 is not just its potency but the rigorous characterization that defines its narrow window of activity. Furthermore, the SGC provides a crucial scientific control: SGC-AAK1-1N , a structurally related but biologically inactive molecule.[6] Using this negative control alongside the active probe allows researchers to confirm that an observed phenotype is due to target inhibition rather than an off-target or compound-specific artifact.

Part 4: Methodologies for Determining Kinase Selectivity

Understanding the experimental basis of selectivity data is crucial for its correct interpretation.[2] Below are overviews of two key methodologies.

This in vitro method quantifies inhibitor binding to a large panel of kinases. It is independent of enzyme activity and relies on competition for the ATP site.

Caption: Workflow for KINOMEscan™ binding assay.

Protocol Outline: KINOMEscan™

• Preparation: Test compounds are prepared at the desired screening concentration.

• Binding Reaction: DNA-tagged kinases are incubated with the test compound and a ligand-immobilized solid support (e.g., beads). The inhibitor competes with the immobilized ligand for binding to the kinase's ATP site.

• Washing: The solid support is washed to remove kinases that did not bind to the immobilized ligand (i.e., those that were bound by the test inhibitor).

• Quantification: The amount of kinase remaining on the solid support is quantified using qPCR to measure the amount of attached DNA tag. A lower signal indicates stronger inhibition.

• Data Analysis: The results are typically expressed as percent inhibition relative to a DMSO control. For hits, dose-response curves are generated to determine the dissociation constant (Kd).

While KINOMEscan is an excellent biochemical assay, it's crucial to confirm that an inhibitor can engage its target in the complex environment of a living cell. The NanoBRET™ assay measures target occupancy in live cells.[15]

Caption: Principle of NanoBRET™ Target Engagement.

Protocol Outline: NanoBRET™ Target Engagement [16]

• Cell Preparation: HEK293T cells are transfected with a plasmid encoding the target kinase (e.g., AAK1) fused to NanoLuc® (NLuc) luciferase.

• Plating: Transfected cells are seeded into multi-well assay plates and cultured for 18-24 hours to allow for protein expression.[16]

• Compound Addition: The test inhibitor (e.g., SGC-AAK1-1) is serially diluted and added to the cells.

• Tracer Addition: A cell-permeable fluorescent tracer, which also binds to the kinase's active site, is added at a fixed concentration. The plate is incubated to allow the inhibitor and tracer to reach binding equilibrium with the target protein.

• Detection: A substrate for NLuc is added. If the fluorescent tracer is bound to the NLuc-kinase fusion protein, the energy from the luciferase reaction is transferred to the tracer, which then emits light at its characteristic wavelength (Bioluminescence Resonance Energy Transfer - BRET).

• Data Analysis: The BRET ratio (acceptor emission / donor emission) is calculated. A dose-dependent decrease in the BRET ratio indicates that the test compound is displacing the tracer from the target protein. IC50 values are then calculated to quantify the inhibitor's potency in a cellular context.[6]

For SGC-AAK1-1, live-cell NanoBRET assays showed an IC50 of 230 nM for AAK1 and 1.5 µM for BIKE, confirming its ability to engage these targets in cells.[6]

Conclusion

SGC-AAK1-1 stands as an exemplary chemical probe due to its high potency and, most importantly, its well-defined and narrow selectivity profile across the human kinome.[5][8] The comprehensive data generated from systematic profiling using assays like KINOMEscan and NanoBRET provides a high degree of confidence for researchers studying the cellular roles of AAK1 and BIKE. When used in conjunction with its inactive control, SGC-AAK1-1N, it enables rigorous, well-controlled experiments that are essential for validating kinases as potential therapeutic targets. Researchers are encouraged to consider this body of evidence when selecting an inhibitor to ensure the clarity and reliability of their findings.

References

• SGC-AAK1-1 | Structural Genomics Consortium. [URL: https://www.thesgc.org/chemical-probes/SGC-AAK1-1]
• LX9211 A Selective Inhibitor of AAK1 (Adapter- Associated Kinase) for Neuropathic Pain? Some Thoughts on Selectivity and Specificity - Austin Publishing Group. [URL: https://austinpublishinggroup.com/pharmacology-therapeutics/fulltext/ajpt-v4-id1059.php]
• Measuring and interpreting the selectivity of protein kinase inhibitors - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3836173/]
• NanoBRET® Target Engagement Intracellular Kinase Assay, Adherent Format, Technical Manual - Promega Corporation. [URL: https://www.promega.
• NanoBRET™ Target Engagement Intracellular BET BRD Assay Protocol - Promega Corporation. [URL: https://www.promega.com/-/media/files/resources/protocols/technical-manuals/101/nanobret-te-intracellular-bet-brd-assay-protocol.pdf]
• NanoBRET™ Target Engagement Intracellular HDAC Assay Protocol - Promega Corporation. [URL: https://www.promega.com/-/media/files/resources/protocols/technical-manuals/101/nanobret-te-intracellular-hdac-assay-protocol.pdf]
• Step-by-Step Guide to Kinase Inhibitor Development - Reaction Biology. [URL: https://www.reactionbiology.com/blog/step-by-step-guide-to-kinase-inhibitor-development]
• SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7069904/]
• Activity-Based Kinome Profiling Using Chemical Proteomics and ATP Acyl Phosphates - Current Protocols. [URL: https://currentprotocols.onlinelibrary.wiley.com/doi/10.1002/cpch.72]
• NanoBRET assays to assess cellular target engagement of compounds - EUbOPEN. [URL: https://www.eubopen.org/sites/default/files/2020-11/EUbOPEN_SOP_NanoBRET_final_20201021.pdf]
• Chemical genomic and proteomic methods for determining kinase inhibitor selectivity - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/18045078/]
• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3405281/]
• SGC-AAK1-1 - the Chemical Probes Portal. [URL: https://www.chemicalprobes.org/sgc-aak1-1]
• Application Notes and Protocols for NanoBRET™ Target Engagement Assay: BRD4 and BRD4-IN-3 - Benchchem. [URL: https://www.benchchem.com/application-notes/nanobret-target-engagement-assay-brd4-and-brd4-in-3]
• SGC-AAK1-1 | AAK1 Inhibitor - MedchemExpress.com. [URL: https://www.medchemexpress.com/sgc-aak1-1.html]
• Strategy toward Kinase-Selective Drug Discovery | Journal of Chemical Theory and Computation - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.jctc.2c01191]
• WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6318029/]
• In Situ Kinase Profiling Reveals Functionally Relevant Properties of Native Kinases - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3108929/]
• The KiNativ approach to kinase inhibitor profiling. ATP-biotin can bind... - ResearchGate. [URL: https://www.researchgate.net/figure/The-KiNativ-approach-to-kinase-inhibitor-profiling-ATP-biotin-can-bind-to-kinases_fig3_260046524]
• Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents - PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10641155/]
• Development of pyrazolo[1,5-a]pyrimidine based macrocyclic kinase inhibitors targeting AAK1 - bioRxiv. [URL: https://www.biorxiv.org/content/10.1101/2025.04.02.646796v1]
• Selective AAK1 and GAK inhibitors for combating dengue and other emerging viral infection - DTIC. [URL: https://discover.dtic.mil/results?q=W81XWH-16-1-0490]
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A Researcher's Guide to Validating SGC-AAK1-1 with its Negative Control, SGC-AAK1-1N

In the landscape of kinase research and drug discovery, the precision of our tools is paramount. Chemical probes, small molecules that selectively modulate a protein's function, are indispensable for dissecting complex cellular signaling pathways and validating potential therapeutic targets. However, the utility of a chemical probe is entirely dependent on rigorous validation to ensure its effects are truly a result of modulating its intended target. This guide provides an in-depth, evidence-based framework for validating the activity of SGC-AAK1-1, a potent chemical probe for Adaptor-Associated Kinase 1 (AAK1), through the essential use of its negative control, SGC-AAK1-1N.

The core principle of using a negative control is to establish a baseline and differentiate on-target effects from off-target or non-specific activities.[1][2][3] A well-designed negative control is a close structural analog of the active probe but is significantly less potent or entirely inactive against the intended target.[1][3][4][5] By comparing the results of experiments using the active probe to those using the negative control, researchers can confidently attribute the observed biological phenomena to the specific inhibition of the target protein.

SGC-AAK1-1 is a potent, ATP-competitive inhibitor that targets AAK1 and the closely related BMP-2-inducible protein kinase (BMP2K).[6][7] AAK1 is a serine/threonine kinase that plays a crucial role in the regulation of clathrin-mediated endocytosis (CME) by phosphorylating the μ2 subunit of the adaptor protein 2 (AP2) complex.[6][8][9] This action is fundamental for the internalization of cell surface receptors and other cargo.[6] Given its involvement in processes like Wnt signaling and potential links to neurological and viral diseases, AAK1 is a target of significant interest.[6][7][10] SGC-AAK1-1N serves as the recommended inactive control for these studies, being structurally analogous but demonstrating markedly reduced activity against AAK1.

The AAK1 Signaling Pathway in Clathrin-Mediated Endocytosis

To appreciate the validation experiments, it is crucial to understand the biological context. AAK1 is a key regulator in the initial stages of forming clathrin-coated vesicles. The following diagram illustrates the simplified signaling pathway.

Caption: AAK1's role in clathrin-mediated endocytosis.

Part 1: Biochemical Validation — Does the Probe Hit its Target?

The first line of validation is to confirm the differential activity of SGC-AAK1-1 and SGC-AAK1-1N in a purified, cell-free system. This directly measures the interaction between the compounds and the kinase. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) binding assays are commonly used for this purpose.[6][10]

Compound	Target	Assay Type	Potency (IC₅₀)	Binding Affinity (Kᵢ/Kᴅ)
SGC-AAK1-1	AAK1	Coupled Enzyme Assay	270 nM[7]	9.1 nM (Kᵢ)[11] / 120 nM (Kᴅ)[10]
BMP2K	-	-	17 nM (Kᵢ)
SGC-AAK1-1N	AAK1	AAK1 Activity Assay	11,000 nM (11 µM)	8,800 nM (8.8 µM) (Kᴅ)
BMP2K	-	>10,000 nM (>10 µM) (Kᴅ)	-

Experimental Protocol: LanthaScreen™ Eu Kinase Binding Assay

This protocol provides a general framework for a competitive binding assay to determine IC₅₀ values.[12]

Objective: To quantify the potency of SGC-AAK1-1 and SGC-AAK1-1N in displacing a fluorescent tracer from the ATP-binding site of AAK1.

Materials:

• Recombinant AAK1 kinase

• LanthaScreen™ Eu-anti-GST Antibody

• Kinase Tracer 222

• 1X Kinase Buffer A

• SGC-AAK1-1 and SGC-AAK1-1N (serially diluted)

• 384-well microplate

• Plate reader capable of TR-FRET measurements

Procedure:

• Prepare Reagents:

  • Prepare a 2X kinase/antibody mixture containing 10 nM AAK1 kinase and 4 nM Eu-Anti-GST Antibody in Kinase Buffer.

  • Prepare a 4X tracer solution containing 400 nM Kinase Tracer 222 in Kinase Buffer.

  • Prepare 4X serial dilutions of SGC-AAK1-1 and SGC-AAK1-1N in Kinase Buffer.

• Assay Assembly: [12]

  • Add 4 µL of the 4X compound dilutions (or DMSO for control) to the wells of the 384-well plate.

  • Add 8 µL of the 2X kinase/antibody mixture to each well.

  • Add 4 µL of the 4X tracer to each well to initiate the reaction.

• Incubation & Measurement:

  • Incubate the plate at room temperature for 60 minutes, protected from light.

  • Read the plate on a TR-FRET-compatible plate reader, measuring emission at 665 nm and 615 nm.

• Data Analysis:

  • Calculate the emission ratio (665 nm / 615 nm).

  • Plot the emission ratio against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Expected Outcome: SGC-AAK1-1 will show a potent, dose-dependent decrease in the FRET signal, yielding a low nanomolar IC₅₀. SGC-AAK1-1N will show a minimal decrease in the FRET signal, resulting in an IC₅₀ in the micromolar range, demonstrating its significantly lower affinity for AAK1.

Part 2: Cellular Target Engagement — Does the Probe Reach its Target in Live Cells?

Confirming that a probe can enter cells and bind to its intended target is a critical validation step. The NanoBRET™ Target Engagement (TE) assay is a powerful method for quantifying compound binding at a specific protein target in living cells.[6][13][14][15]

Caption: Workflow for the NanoBRET Target Engagement Assay.

Compound	Target	Cell Line	Potency (IC₅₀)
SGC-AAK1-1	AAK1	HEK293	770 nM[7]
BMP2K	HEK293	2800 nM (2.8 µM)[7]
GAK	HEK293	>10,000 nM (>10 µM)[7]
SGC-AAK1-1N	AAK1	HEK293	>30,000 nM (>30 µM)

Experimental Protocol: NanoBRET™ Target Engagement Assay

This protocol is adapted for AAK1 target engagement in HEK293 cells.[6][15][16]

Objective: To measure the apparent affinity of SGC-AAK1-1 and SGC-AAK1-1N for AAK1 in live cells.

Materials:

• HEK293 cells

• NanoLuc®-AAK1 Fusion Vector[16]

• Transfection reagent (e.g., Lipofectamine 3000)

• Opti-MEM™ I Reduced Serum Medium

• NanoBRET™ Tracer K-10

• NanoBRET™ Nano-Glo® Substrate

• White, 96-well assay plates

• Luminometer capable of measuring filtered luminescence (450nm and >600nm)

Procedure:

• Transfection:

  • 24 hours prior to the assay, transfect HEK293 cells with the NanoLuc®-AAK1 fusion vector according to the manufacturer's protocol. Plate the transfected cells in the 96-well plates.

• Compound Treatment:

  • Prepare serial dilutions of SGC-AAK1-1 and SGC-AAK1-1N in Opti-MEM.

  • Prepare a solution of the NanoBRET Tracer in Opti-MEM.

  • On the day of the assay, remove the culture medium from the cells and add the compound/tracer solutions. Include "no tracer" and "no compound" controls.

• Incubation:

  • Incubate the plate for 2 hours at 37°C in a CO₂ incubator.[7]

• Substrate Addition and Measurement:

  • Prepare the Nano-Glo Substrate according to the manufacturer's instructions.

  • Add the substrate to all wells.

  • Read the plate within 10 minutes on a luminometer equipped with a 450nm BP filter (donor) and a 610nm LP filter (acceptor).

• Data Analysis:

  • Calculate the raw BRET ratio (Acceptor/Donor).

  • Normalize the data to the "no compound" control.

  • Plot the normalized BRET ratio against the logarithm of the inhibitor concentration and fit to a dose-response curve to determine the IC₅₀.

Expected Outcome: SGC-AAK1-1 will cause a dose-dependent reduction in the BRET signal, indicating displacement of the tracer and engagement with AAK1 inside the cell.[6][13] SGC-AAK1-1N will show little to no reduction in the BRET signal, confirming its inability to engage the target in a cellular environment.

Part 3: Cellular Functional Validation — Does the Probe Elicit a Target-Specific Biological Response?

The ultimate validation is demonstrating that target engagement by the probe leads to a measurable change in the downstream biology, and that this change is absent when using the negative control. For AAK1, a key functional readout is the phosphorylation of its substrate, the AP2M1 subunit, at threonine 156 (T156).[7]

Compound	Assay	Cell Line	Effect on p-AP2M1 (T156)
SGC-AAK1-1	Western Blot	HT1080 / HEK293T	Dose-dependent reduction[7][10]
SGC-AAK1-1N	Western Blot	HT1080 / HEK293T	No significant reduction

Experimental Protocol: Western Blot for Phospho-AP2M1

Objective: To assess the effect of SGC-AAK1-1 and SGC-AAK1-1N on the phosphorylation of endogenous AP2M1.

Materials:

• HT1080 or HEK293T cells

• SGC-AAK1-1 and SGC-AAK1-1N

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-AP2M1 (Thr156), anti-total-AP2M1, anti-loading control (e.g., β-actin).

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment and Lysis:

  • Plate cells and allow them to adhere overnight.

  • Treat cells with various concentrations of SGC-AAK1-1, a high concentration of SGC-AAK1-1N (e.g., 10 µM), and a vehicle control (DMSO) for 2 hours.

  • Wash cells with ice-cold PBS and lyse them on ice.

  • Clarify lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification and Electrophoresis:

  • Determine the protein concentration of each lysate using the BCA assay.

  • Normalize samples to equal protein amounts, add Laemmli buffer, and boil.

  • Separate proteins by SDS-PAGE.

• Western Blotting:

  • Transfer proteins to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-phospho-AP2M1 antibody overnight at 4°C.[17]

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

• Stripping and Reprobing:

  • Strip the membrane and re-probe for total AP2M1 and a loading control to ensure equal protein loading and to normalize the phospho-signal.

Expected Outcome: Cells treated with SGC-AAK1-1 will show a clear, dose-dependent decrease in the p-AP2M1 signal relative to the total AP2M1 and loading control. In contrast, cells treated with SGC-AAK1-1N will show no significant change in the p-AP2M1 signal compared to the vehicle control, confirming that the observed dephosphorylation is a direct result of on-target AAK1 inhibition.

Conclusion: A Self-Validating System

References

• Read, J. A., et al. (2019). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters. [Link]

• Sharma, S., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports. [Link]

• Chemical Probes Portal. (n.d.). SGC-AAK1-1. [Link]

• Li, Y., et al. (2022). A cellular thermal shift assay for detecting amino acid sites involved in drug target engagement. STAR Protocols. [Link]

• Conner, S. D., & Schmid, S. L. (2002). Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis. The Journal of Cell Biology. [Link]

• Aldeghi, M., et al. (2021). The Promise and Peril of Chemical Probe Negative Controls. ACS Chemical Biology. [Link]

• ResearchGate. (n.d.). Compound target engagement in cells. A: Curves generated via NanoBRET.... [Link]

• Martinez Molina, D., et al. (2013). The cellular thermal shift assay for evaluating drug target interactions in cells. Science. [Link]

• Oreate AI Blog. (2026). Understanding Negative and Positive Controls in Scientific Experiments. [Link]

• ResearchGate. (2022). A cellular thermal shift assay for detecting amino acid sites involved in drug target engagement. [Link]

• bioRxiv. (2022). A real-time cellular thermal shift assay (RT-CETSA) to monitor target engagement. [Link]

• Rockland Immunochemicals, Inc. (2021). Positive and Negative Controls. [Link]

• BioIVT. (2022). What Are Controls and Why Do We Need Them?. [Link]

• bioRxiv. (2018). AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6. [Link]

• Eurofins Discovery. (n.d.). AAK1 Human NAK Kinase Cellular TE NanoBRET LeadHunter Assay. [Link]

• National Institutes of Health. (2022). High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. [Link]

• Lipsitch, M., et al. (2010). Negative Controls: A Tool for Detecting Confounding and Bias in Observational Studies. [Link]

• ResearchGate. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. [Link]

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A Researcher's Guide to Target Validation: Confirming Sgc-aak1-1 Phenotype with Genetic Knockdown of AAK1

In the landscape of drug discovery and chemical biology, the identification of a potent chemical probe like Sgc-aak1-1, an inhibitor of the Adaptor-Associated Kinase 1 (AAK1), represents a significant step forward. However, the observation of a cellular phenotype upon treatment is merely the beginning of a rigorous validation process.[1][2][3] To confidently attribute the observed biological effects to the inhibition of AAK1, it is paramount to differentiate on-target effects from potential off-target activities.[4] This guide provides an in-depth comparison of pharmacological and genetic approaches to validate the phenotype associated with Sgc-aak1-1, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

The Central Role of AAK1 in Cellular Trafficking

Adaptor-Associated Kinase 1 (AAK1) is a serine/threonine kinase that plays a pivotal role in clathrin-mediated endocytosis (CME).[5][6][7][8] This cellular process is fundamental for nutrient uptake, receptor signaling, and synaptic vesicle recycling. AAK1 functions by phosphorylating the µ2 subunit of the Adaptor Protein 2 (AP2) complex.[5][6][7][8] This phosphorylation event enhances the binding of AP2 to cargo receptors, facilitating their incorporation into clathrin-coated pits for internalization.[7][9] Given its central role in this pathway, inhibiting AAK1 is expected to disrupt CME. The chemical probe Sgc-aak1-1 was developed as a potent and selective ATP-competitive inhibitor of AAK1 (IC50 = 270 nM) to investigate its cellular functions.[10]

The Imperative of Target Validation: Chemical vs. Genetic Approaches

While Sgc-aak1-1 is a selective probe, no chemical inhibitor is entirely specific.[11] It also potently inhibits the related kinase BMP2K and shows some activity against a handful of other kinases at higher concentrations.[10][11] Therefore, attributing a cellular phenotype solely to AAK1 inhibition based on this probe requires further evidence. This is where genetic knockdown provides an orthogonal and indispensable validation strategy.[4][12]

Feature	Pharmacological Inhibition (Sgc-aak1-1)	Genetic Knockdown (siRNA)
Mechanism	Competitive inhibition of ATP binding pocket	Post-transcriptional gene silencing via mRNA degradation
Speed	Rapid onset of action (minutes to hours)	Slower onset (24-72 hours required for protein depletion)
Specificity	Potential for off-target kinase inhibition	Highly specific to the AAK1 mRNA sequence
Reversibility	Reversible upon compound washout	Transient, lasting several days until siRNA is diluted/degraded
Controls	Inactive structural analog (SGC-AAK1-1N)	Non-targeting (scrambled) siRNA sequence
Primary Goal	To demonstrate "druggability" and acute effects	To provide genetic evidence of target essentiality for the phenotype

The core logic is straightforward: if inhibiting AAK1 with a small molecule and reducing AAK1 protein levels via genetic means produce the same phenotype, the confidence that the phenotype is genuinely linked to AAK1 is substantially increased.

Experimental Framework for AAK1 Target Validation

This section outlines a comprehensive, self-validating experimental workflow to compare the effects of Sgc-aak1-1 with AAK1 siRNA knockdown.

Caption: High-level workflow for AAK1 target validation.

Detailed Methodologies

Part 1: Genetic Knockdown of AAK1 using siRNA

The goal of this protocol is to transiently reduce the cellular levels of AAK1 protein. Using a pool of multiple siRNAs targeting different regions of the AAK1 mRNA is recommended to increase knockdown efficiency and minimize off-target effects.[13][14]

Materials:

• HeLa or U-87 MG cells (known to express AAK1)[15]

• AAK1 siRNA pool (e.g., Santa Cruz Biotechnology sc-94850, MyBioSource MBS8211626)[14][16]

• Non-targeting control siRNA

• Lipofectamine RNAiMAX Transfection Reagent

• Opti-MEM I Reduced Serum Medium

• Complete growth medium (e.g., DMEM + 10% FBS)

Protocol:

• Cell Seeding: The day before transfection, seed cells in 6-well plates at a density that will result in 60-70% confluency at the time of transfection.

• siRNA-Lipid Complex Preparation:

  • For each well, dilute 30 pmol of siRNA (either AAK1-specific or non-targeting control) into 100 µL of Opti-MEM.

  • In a separate tube, dilute 5 µL of Lipofectamine RNAiMAX into 100 µL of Opti-MEM.

  • Combine the diluted siRNA and diluted lipid reagent. Mix gently and incubate for 5 minutes at room temperature.

• Transfection: Add the 200 µL siRNA-lipid complex dropwise to each well.

• Harvest: After incubation, cells are ready for downstream analysis (Validation and Phenotypic Assay).

Part 2: Validation of AAK1 Knockdown

It is critical to confirm that the siRNA treatment has effectively reduced AAK1 mRNA and protein levels.[18][19]

A. Quantitative Real-Time PCR (qPCR) for mRNA Levels

This assay confirms that the siRNA has engaged with and led to the degradation of its target mRNA.[20]

Protocol:

• RNA Isolation: Lyse cells transfected for 72 hours and isolate total RNA using a column-based kit (e.g., QIAGEN RNeasy).

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• qPCR Reaction: Set up qPCR reactions using a SYBR Green-based master mix with validated primers for AAK1 and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• Analysis: Calculate the relative AAK1 mRNA expression in siAAK1-treated cells compared to siControl-treated cells using the ΔΔCt method. A knockdown of ≥70% is considered efficient.[19]

B. Western Blot for Protein Levels

This is the ultimate validation, confirming that the reduction in mRNA has translated to a reduction in the functional protein.

Protocol:

• Protein Lysis: Lyse cells from all treatment groups (siControl, siAAK1, Vehicle, Sgc-aak1-1) in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• Electrophoresis & Transfer: Load 20-30 µg of protein per lane on an SDS-PAGE gel, separate by electrophoresis, and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with a primary antibody against AAK1 (e.g., Cell Signaling Technology #61527) overnight at 4°C.[21]

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect with an ECL substrate.

• Analysis: Quantify band intensity and normalize to a loading control (e.g., β-Actin). Confirm a significant reduction in AAK1 protein in the siAAK1-treated sample. Note that Sgc-aak1-1 treatment should not affect total AAK1 protein levels.

Part 3: Phenotypic Assay - Clathrin-Mediated Endocytosis

Since AAK1's primary role is in CME, a transferrin uptake assay is the canonical method to measure this phenotype.[9][22][23] Transferrin is a glycoprotein that is internalized exclusively via CME.

Materials:

• Alexa Fluor-conjugated Transferrin (e.g., Transferrin-Alexa Fluor 647)[22][24]

• Serum-free medium (SFM)

• 4% Paraformaldehyde (PFA) in PBS

• DAPI or Hoechst for nuclear staining

Protocol:

• Treatment: Use cells 72 hours post-siRNA transfection or cells treated with Sgc-aak1-1 (e.g., 1 µM for 4-6 hours) and respective controls.

• Starvation: Wash cells with PBS and starve in pre-warmed SFM for 30-60 minutes at 37°C to clear surface-bound transferrin.[22][25]

• Internalization Pulse: Add pre-warmed SFM containing 10-20 µg/mL of fluorescently-labeled transferrin and incubate for a short period (e.g., 1-5 minutes) at 37°C to allow for internalization.[22][24]

• Stop and Fix: Immediately place cells on ice and wash 3x with ice-cold PBS to stop endocytosis and remove non-internalized transferrin. Fix cells with 4% PFA for 15 minutes.[22][26]

• Staining & Imaging: Wash with PBS, stain nuclei with DAPI/Hoechst, and mount coverslips.[22][26]

• Quantification: Acquire images using fluorescence microscopy. Quantify the integrated fluorescence intensity of internalized transferrin per cell using software like ImageJ.[24]

Caption: AAK1's role in clathrin-mediated endocytosis.

Data Interpretation and Expected Outcomes

A successful validation experiment will yield a clear and consistent pattern across the different modalities.

Hypothetical Data Summary:

Treatment Group	AAK1 mRNA Level (relative to siControl)	AAK1 Protein Level (relative to siControl)	Transferrin Uptake (% of Control)
Vehicle (DMSO)	N/A	~100%	100%
Sgc-aak1-1 (1 µM)	N/A	~100%	~45%
siControl	100%	100%	100%
siAAK1	~20%	~25%	~50%

Interpretation:

• Validation Data: The qPCR and Western blot data should confirm that siAAK1 specifically reduces AAK1 mRNA and protein, respectively, while Sgc-aak1-1 has no effect on protein abundance.

• Phenotypic Concordance: The key result is the significant reduction in transferrin uptake in both the Sgc-aak1-1 treated group and the siAAK1 group compared to their respective controls. The magnitude of the phenotypic effect should be comparable.

By systematically applying these orthogonal chemical and genetic methods, researchers can build a robust, evidence-based case for their hypotheses, adhering to the highest standards of scientific integrity and paving the way for confident downstream research and drug development efforts.

References

• Conner, S. D., & Schmid, S. L. (2002). Identification of an adaptor-associated kinase, AAK1, as a regulator of clathrin-mediated endocytosis. Journal of Cell Biology. Available at: [Link]

• protocols.io. (2023). Transferrin uptake assay to measure Clathrin-mediated endocytosis in HIPCS derived neurons. Available at: [Link]

• Ma'ayan Lab. AAK1 Gene. Computational Systems Biology. Available at: [Link]

• Patsnap Synapse. (2024). What are AAK1 inhibitors and how do they work? Available at: [Link]

• Henderson, D. M., & Conner, S. D. (2007). A Novel AAK1 Splice Variant Functions at Multiple Steps of the Endocytic Pathway. Molecular Biology of the Cell. Available at: [Link]

• QIAGEN. (2004). Validation of Short Interfering RNA Knockdowns by Quantitative Real-Time PCR. Available at: [Link]

• Structural Genomics Consortium. SGC-AAK1-1. Available at: [Link]

• Technology Networks. (2005). Validation of siRNAs — from conceptual design to process. Available at: [Link]

• Real-Gene Labs. AAK1 Mouse siRNA. Available at: [Link]

• Gilbert, D. F., et al. (2016). Target Validation: Linking Target and Chemical Properties to Desired Product Profile. Perspectives in medicinal chemistry. Available at: [Link]

• Barsyte-Lovejoy, D., et al. (2022). Validating Small Molecule Chemical Probes for Biological Discovery. Annual review of biochemistry. Available at: [Link]

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A Comparative Analysis of SGC-AAK1-1 and Other Wnt Pathway Modulators: A Guide for Researchers

The Wnt signaling pathway is a cornerstone of developmental biology and tissue homeostasis, with its dysregulation being a critical factor in the pathogenesis of numerous diseases, including cancer and neurodegenerative disorders.[1][2][3] This has spurred the development of a diverse arsenal of small molecule modulators aimed at dissecting and therapeutically targeting this intricate cascade.[4][5][6] This guide provides an in-depth comparative analysis of SGC-AAK1-1, a unique activator of the Wnt pathway, alongside other well-characterized Wnt modulators. We will delve into their distinct mechanisms of action, supported by experimental data, and provide practical protocols for their evaluation.

The Canonical Wnt Signaling Pathway: A Brief Overview

The canonical Wnt/β-catenin pathway is the most extensively studied branch of Wnt signaling.[7] In its "off" state, a destruction complex, comprising Axin, Adenomatous Polyposis Coli (APC), Casein Kinase 1 (CK1), and Glycogen Synthase Kinase 3β (GSK3β), phosphorylates β-catenin, marking it for proteasomal degradation.[8][9] This keeps cytoplasmic β-catenin levels low. The "on" state is initiated when a Wnt ligand binds to a Frizzled (FZD) receptor and its co-receptor, LRP5/6.[10] This triggers a cascade that leads to the disassembly of the destruction complex, allowing β-catenin to accumulate, translocate to the nucleus, and activate the transcription of target genes by partnering with TCF/LEF transcription factors.[7]

A Novel Activator: SGC-AAK1-1

SGC-AAK1-1 is a potent and selective chemical probe that inhibits the Adaptor-Associated Kinase 1 (AAK1).[11][12][13] AAK1 has been identified as a negative regulator of Wnt signaling.[14] It promotes the clathrin-mediated endocytosis of the LRP6 co-receptor, thereby dampening the Wnt signal.[14][15] By inhibiting AAK1, SGC-AAK1-1 prevents LRP6 internalization, leading to increased LRP6 at the cell surface and subsequent activation of the Wnt/β-catenin pathway.[15][16]

Mechanism of Action: SGC-AAK1-1

Caption: Workflow for a TCF/LEF Luciferase Reporter Assay.

Step-by-Step Protocol:

• Cell Seeding: Plate cells (e.g., HEK293T, HT1080) in a 96-well plate at an appropriate density to reach 70-80% confluency on the day of transfection.

• Transfection: Co-transfect cells with a TCF/LEF-responsive firefly luciferase reporter plasmid (e.g., TOPflash) and a constitutively active Renilla luciferase plasmid (for normalization) using a suitable transfection reagent.

• Treatment: After 24 hours, replace the media with fresh media containing the Wnt modulator at various concentrations. Include appropriate controls (e.g., vehicle, known activator/inhibitor).

• Incubation: Incubate the cells for 16-24 hours.

• Lysis and Measurement: Lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system according to the manufacturer's instructions.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

Western Blotting for β-catenin

This technique is used to assess the levels of total and active (non-phosphorylated) β-catenin, a direct indicator of Wnt pathway activation.

Step-by-Step Protocol:

• Cell Treatment and Lysis: Treat cells with the Wnt modulator for the desired time. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane. [17]4. Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature. [17]5. Primary Antibody Incubation: Incubate the membrane with a primary antibody against β-catenin (e.g., Cell Signaling Technology #9562) overnight at 4°C. [18]A loading control antibody (e.g., GAPDH, β-actin) should also be used.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. [17]7. Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the β-catenin signal to the loading control.

Conclusion

The choice of a Wnt pathway modulator depends on the specific research question. SGC-AAK1-1 offers a unique mechanism of Wnt activation by targeting a negative regulatory component of the pathway, providing a valuable tool to explore the intricacies of LRP6 trafficking and its impact on Wnt signaling. In contrast, GSK3β inhibitors provide a more direct and potent activation of the pathway downstream of the receptor complex. For pathway inhibition, Porcupine and Tankyrase inhibitors offer distinct points of intervention, targeting Wnt ligand secretion and β-catenin stability, respectively. A thorough understanding of these differences is crucial for designing well-controlled experiments and interpreting the resulting data in the dynamic field of Wnt signaling research.

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A Researcher's Guide to the In Vivo Efficacy Assessment of AAK1 Inhibitors: SGC-AAK1-1 vs. Analogs

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the in vivo efficacy of the chemical probe SGC-AAK1-1 compared to its analogs.[1][2] We move beyond a simple checklist of protocols to offer a strategic, field-proven approach grounded in scientific integrity and logical progression. The goal is to empower researchers to design self-validating experiments that yield clear, interpretable, and trustworthy data.[3]

Foundational Understanding: AAK1 as a Therapeutic Target

Adaptor-Associated Kinase 1 (AAK1) is a serine/threonine kinase that plays a crucial regulatory role in clathrin-mediated endocytosis (CME).[4][5][6] This fundamental cellular process is responsible for the internalization of cell surface receptors, nutrients, and pathogens. AAK1 executes its function primarily by phosphorylating the μ2 subunit of the AP-2 adaptor complex, which enhances the binding of AP-2 to cargo proteins destined for internalization.[4][7]

Due to its central role in CME, AAK1 has been implicated in a range of pathologies, making it an attractive therapeutic target for:

• Neuropathic Pain: Genetic knockout and pharmacological inhibition of AAK1 have demonstrated significant antinociceptive effects in various preclinical pain models.[8][9][10]

• Neurological Disorders: AAK1 is linked to schizophrenia, Parkinson's disease, and Amyotrophic Lateral Sclerosis (ALS) through its modulation of signaling pathways like Neuregulin-1/ErbB4 and its interaction with disease-associated proteins.[7][11][12]

• Viral Infections: As many viruses exploit CME for cellular entry, AAK1 inhibitors are being explored as potential broad-spectrum antiviral agents.[13][14]

SGC-AAK1-1 is a potent and selective chemical probe designed to facilitate the study of AAK1 and the closely related BMP2K.[4][5][15] It serves as a critical tool for target validation. However, advancing a chemical probe towards a therapeutic candidate necessitates the synthesis and evaluation of analogs to optimize properties such as metabolic stability, oral bioavailability, and brain penetration, while retaining or improving on-target potency and selectivity.

The Strategic Workflow: A Three-Pillar Approach to In Vivo Comparison

A robust in vivo comparison of SGC-AAK1-1 and its analogs rests on three pillars of investigation: Pharmacokinetics (PK), Target Engagement (TE), and Pharmacodynamics (PD)/Efficacy. This integrated approach ensures that any observed therapeutic effect is directly linked to the compound's ability to reach its target, engage it meaningfully, and elicit a biological response.

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A Senior Application Scientist's Guide: Choosing Your NAK Family Kinase Inhibition Strategy—SGC-AAK1-1 vs. siRNA-Mediated Silencing of BMP2K

For researchers investigating the intricate cellular machinery of clathrin-mediated endocytosis (CME) and related signaling pathways, the Numb-associated kinases (NAKs) AAK1 and BMP2K represent critical regulatory nodes.[1][2] Both are serine/threonine kinases that phosphorylate the μ2 subunit (AP2M1) of the adaptor protein 2 (AP2) complex, a key event in the maturation of clathrin-coated pits and cargo internalization.[2][3][4][5] Consequently, inhibiting their function is a powerful method to dissect these pathways.

However, the choice of inhibitory tool is far from trivial and carries significant implications for experimental design and data interpretation. The two most common approaches—a potent chemical probe, SGC-AAK1-1, and genetic knockdown via small interfering RNA (siRNA)—operate through fundamentally different mechanisms. This guide provides an in-depth, objective comparison to empower researchers to make an informed decision based on their specific experimental goals.

The Targets: AAK1 and BMP2K, Two Sides of the Same Coin?

Adaptor-associated kinase 1 (AAK1) and BMP-2-inducible kinase (BMP2K), also known as BIKE, are the most closely related members of the NAK family, sharing 74% sequence identity within their kinase domains.[2] This high degree of homology is the central challenge in developing selective inhibitors and a critical factor in the comparison that follows.

• AAK1: A well-established regulator of CME, AAK1 binds directly to clathrin and AP2.[2][3][6] Its activity is stimulated by clathrin assembly, and it plays a crucial role in phosphorylating AP2M1 at Threonine 156, which promotes the binding of AP2 to cargo proteins.[4][7] Beyond endocytosis, AAK1 is implicated in Notch and Wnt signaling, making it a target for conditions ranging from neuropathic pain to viral infections.[4][8][9][10]

• BMP2K: Initially identified for its role in osteoblast differentiation, BMP2K is also a clathrin-coated vesicle-associated protein that phosphorylates the AP2 complex, regulating CME.[1][2][5][11] Like AAK1, it associates with Numb and has been linked to Notch signaling and intracellular trafficking.[2][12]

Given their overlapping functions in phosphorylating the same substrate (AP2M1) within the same pathway (CME), dissecting their individual contributions requires tools with well-understood specificities.

Mechanism of Action: A Head-to-Head Comparison

The fundamental difference between SGC-AAK1-1 and siRNA lies in how they achieve target inhibition: one blocks protein function, while the other prevents protein synthesis.

Feature	SGC-AAK1-1 (Chemical Inhibition)	siRNA-mediated Silencing of BMP2K
Target(s)	Dual inhibitor of AAK1 and BMP2K kinase activity.[1][2][13]	Specific silencing of BMP2K mRNA.
Mechanism	ATP-competitive inhibitor; reversibly binds to the kinase active site.	Post-transcriptional gene silencing; RISC-mediated cleavage of target mRNA.[14]
Onset of Action	Rapid (minutes to hours), limited only by cell permeability.	Slow (24-72 hours), dependent on mRNA and protein turnover rates.
Duration of Effect	Transient ; effect is lost upon compound washout.	Sustained (days); effect persists until new protein is synthesized.
Reversibility	Reversible ; kinase activity is restored after removal.	Effectively irreversible for the lifespan of the cell post-transfection.
Key Advantage	Temporal control; ideal for studying acute effects of kinase inhibition.	High target specificity; allows for dissection of BMP2K's unique roles.
Key Limitation	Dual specificity; cannot distinguish between AAK1 and BMP2K function.	Slower timescale; not suitable for acute studies; potential for off-target silencing.

Visualizing the Approaches

To better understand the biological context and experimental processes, the following diagrams illustrate the key pathways and workflows.

Caption: Experimental Workflow for siRNA-Mediated Silencing.

Specificity and Off-Target Effects: The Critical Details

The trustworthiness of any experiment hinges on the specificity of the tools used. Here, the two methods present different challenges and require distinct validation strategies.

SGC-AAK1-1: A Profile of a Selective Chemical Probe

SGC-AAK1-1 was developed as a potent and selective chemical probe for AAK1. H[2][15][16]owever, due to the high homology in the ATP-binding site, it potently inhibits BMP2K as well.

[1][2][13]* On-Target Potency:

• AAK1: Kᵢ = 9.1 nM, IC₅₀ = 270 nM (enzymatic assay), Cellular IC₅₀ = 230 nM (NanoBRET). [1][13][15] * BMP2K: Kᵢ = 17 nM, Cellular IC₅₀ = 1.5 µM (NanoBRET).

[1]* Kinome-Wide Selectivity: A KINOMEscan assay against over 400 human kinases at 1 µM demonstrated high selectivity. T[15]he few notable off-targets with Kᴅ values within a 30-fold window of AAK1 are:

• RIOK1 (Kᴅ = 72 nM)
• RIOK3 (Kᴅ = 290 nM)
• PIP5K1C (Kᴅ = 260 nM)

siRNA: The Promise and Peril of Sequence-Based Targeting

siRNA offers the potential for exquisite specificity, targeting only BMP2K. However, this specificity is entirely dependent on the chosen nucleotide sequence.

• Mechanism of Off-Target Effects:

  • Seed-Region Mismatch: The siRNA guide strand can bind to the 3' UTR of unintended mRNAs via its "seed" region (nucleotides 2-7), leading to translational repression or mRNA degradation.

  • Immune Stimulation: Double-stranded RNA can trigger innate immune responses through pathways like Toll-like receptors (TLRs), leading to confounding global changes in gene expression.

Causality and Controls: Validating siRNA experiments is a multi-step process essential for trustworthiness.

• Negative Control: A non-targeting or scrambled siRNA sequence that does not correspond to any known mRNA in the target organism is mandatory. 2[18]. Knockdown Confirmation: Always confirm the reduction of BMP2K at both the mRNA level (RT-qPCR) and the protein level (Western blot). A >70% reduction is generally considered effective.

• Phenotypic Rescue (The Gold Standard): To definitively prove that the observed phenotype is due to the loss of BMP2K, one should perform a rescue experiment. This involves re-introducing a version of BMP2K that has been rendered resistant to the siRNA (e.g., by silent mutations in the siRNA target site). Restoration of the original phenotype upon re-expression provides the strongest evidence for on-target specificity.

Experimental Protocols: A Practical Guide

The following protocols provide detailed, self-validating methodologies for applying each technique.

Protocol 1: Acute Inhibition of AAK1/BMP2K with SGC-AAK1-1

Objective: To assess the acute effect of AAK1/BMP2K inhibition on AP2M1 phosphorylation.

Materials:

• SGC-AAK1-1 (Active Probe)

• SGC-AAK1-1N (Negative Control)

• DMSO (Vehicle)

• Cell line of interest (e.g., HT1080, HEK293)

• Complete growth medium

• RIPA buffer with protease and phosphatase inhibitors

• Antibodies: anti-phospho-AP2M1 (Thr156), anti-total AP2M1, anti-β-actin (loading control)

Methodology:

• Cell Seeding: Plate cells in 6-well plates to achieve 70-80% confluency on the day of the experiment.

• Compound Preparation: Prepare 10 mM stock solutions of SGC-AAK1-1 and SGC-AAK1-1N in DMSO. Create working dilutions in complete medium.

• Treatment:

  • Aspirate medium from cells.

  • Add medium containing the final concentration of the compound. A dose-response is recommended (e.g., 0.1, 0.5, 1, 2.5, 5 µM).

  • Include three control wells: Untreated, DMSO Vehicle, and 2.5 µM SGC-AAK1-1N.

• Incubation: Incubate cells for 1-2 hours at 37°C, 5% CO₂. This short duration is key for studying acute effects.

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add 100 µL of ice-cold RIPA buffer to each well.

  • Scrape cells, transfer lysate to a microfuge tube, and incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Western Blot Analysis:

  • Determine protein concentration using a BCA assay.

  • Load equal amounts of protein onto an SDS-PAGE gel.

  • Transfer to a PVDF membrane.

  • Probe with primary antibodies against p-AP2M1(T156), total AP2M1, and β-actin.

  • Incubate with appropriate secondary antibodies and visualize.

• Data Interpretation: A dose-dependent decrease in the p-AP2M1/total AP2M1 ratio in SGC-AAK1-1 treated cells, with no significant change in the SGC-AAK1-1N or DMSO controls, validates that the observed effect is due to on-target kinase inhibition.

[15]#### Protocol 2: Silencing of BMP2K via siRNA Transfection

Objective: To specifically deplete BMP2K protein and assess the impact on a downstream cellular process.

Materials:

• BMP2K siRNA (a pool of 2-3 validated siRNAs is recommended to reduce off-targets) *[18] Non-targeting (scrambled) siRNA control

• Lipid-based transfection reagent (e.g., Lipofectamine RNAiMAX)

• Opti-MEM or similar reduced-serum medium

• Antibodies: anti-BMP2K, anti-β-actin

• Reagents for RT-qPCR (primers for BMP2K and a housekeeping gene like GAPDH)

Methodology:

• Cell Seeding: Plate cells in 6-well plates so they will be 30-50% confluent at the time of transfection.

• Transfection Complex Preparation (per well):

  • Tube A: Dilute 25-50 pmol of siRNA (BMP2K or non-targeting control) in 100 µL of Opti-MEM.

  • Tube B: Dilute 5 µL of transfection reagent in 100 µL of Opti-MEM.

  • Combine the contents of Tube A and Tube B, mix gently, and incubate at room temperature for 15-20 minutes.

• Transfection: Add the 200 µL siRNA-lipid complex dropwise to the cells in fresh complete medium.

• Incubation: Incubate for 48-72 hours at 37°C, 5% CO₂ to allow for mRNA and protein depletion.

• Validation of Knockdown (48h post-transfection):

  • RT-qPCR: Harvest RNA from one set of wells. Synthesize cDNA and perform qPCR to quantify the reduction in BMP2K mRNA levels relative to the non-targeting control.

  • Western Blot: Lyse a parallel set of cells as described in Protocol 1. Perform Western blotting to confirm a significant reduction in BMP2K protein levels.

• Functional Assay: Once knockdown is confirmed, use the remaining cells (e.g., at 72h) to perform the desired downstream functional assay (e.g., transferrin uptake, receptor internalization).

• Data Interpretation: A significant change in the functional assay outcome in BMP2K-silenced cells compared to the non-targeting control, coupled with confirmed knockdown, links the phenotype to BMP2K depletion.

Conclusion: Selecting the Right Tool for the Job

The choice between SGC-AAK1-1 and siRNA for BMP2K is not a matter of which tool is "better," but which is more appropriate for the scientific question at hand.

Caption: Decision framework for choosing an inhibition method.

• Choose SGC-AAK1-1 when your goal is to probe the consequences of acutely inhibiting the kinase function of the AAK1/BMP2K node. Its rapid onset and reversibility are ideal for studying dynamic processes. The results should be interpreted as the combined effect of inhibiting both kinases.

• Choose siRNA for BMP2K when your objective is to understand the specific cellular functions of BMP2K itself, independent of AAK1. This approach is necessary to attribute a phenotype to the presence and synthesis of the BMP2K protein, but the longer timescale must be compatible with your experimental system.

References

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• Ma'ayan Laboratory. AAK1 Gene - Ma'ayan Lab – Computational Systems Biology. Harmonizome. [Link]

• Singh, V., et al. (2021). BMP2K phosphorylates AP-2 and regulates clathrin-mediated endocytosis. Traffic, 22(11), 377-396. [Link]

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• Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 79-93.e6. [Link]

• Read, J. A., et al. (2020). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS Medicinal Chemistry Letters, 11(3), 340-345. [Link]

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Independent Verification of SGC-AAK1-1 Inhibitory Activity: A Comparative Guide

For researchers navigating the intricate landscape of kinase signaling, the validation of a small molecule inhibitor's activity is a critical step in ensuring the reliability and reproducibility of experimental outcomes. This guide provides a comprehensive framework for the independent verification of the inhibitory activity of SGC-AAK1-1, a chemical probe for Adaptor-Associated Kinase 1 (AAK1). We will delve into the causality behind experimental choices, present detailed protocols for robust, self-validating assays, and compare the performance of SGC-AAK1-1 with alternative inhibitors.

AAK1, a serine/threonine kinase, plays a pivotal role in clathrin-mediated endocytosis (CME) through its interaction with the AP-2 adaptor protein complex.[1][2] Its involvement in various cellular processes, including Wnt and Notch signaling pathways, has implicated AAK1 as a therapeutic target in neuropathic pain, viral infections, and other disorders.[1] SGC-AAK1-1 is a potent and selective ATP-competitive inhibitor of AAK1, making it a valuable tool for dissecting AAK1 function.[3] However, like any chemical probe, its activity should be rigorously verified in the specific experimental context of your research.

This guide will equip you with the necessary knowledge and methodologies to confidently assess the inhibitory potential of SGC-AAK1-1.

Section 1: Foundational Principles of Verification

Before delving into specific protocols, it is crucial to understand the core principles of inhibitor verification. A multi-faceted approach, employing biochemical, cellular, and biophysical assays, provides the most comprehensive and trustworthy assessment.

• Biochemical Assays: These in vitro assays directly measure the inhibitor's effect on the kinase's enzymatic activity. They are essential for determining potency (e.g., IC50) and the mechanism of inhibition.

• Cell-Based Assays: These assays assess the inhibitor's activity within a biological context, confirming target engagement and downstream functional consequences in living cells.

• Selectivity Profiling: Kinase inhibitors often exhibit off-target effects. Profiling the inhibitor against a panel of other kinases is crucial to ensure that the observed phenotype is a direct result of inhibiting the intended target.

• Negative Control: The use of a structurally similar but inactive control compound, such as SGC-AAK1-1N, is vital to distinguish specific on-target effects from non-specific or compound-related artifacts.

Section 2: Biochemical Assays for Direct AAK1 Inhibition

Biochemical assays provide a quantitative measure of an inhibitor's ability to block the catalytic activity of purified AAK1 enzyme.

Luminescence-Based Kinase Assays (ADP-Glo™ & Kinase-Glo®)

Principle: These assays measure kinase activity by quantifying the amount of ATP consumed or ADP produced during the phosphorylation reaction.[4][5][6]

• ADP-Glo™: Measures the amount of ADP produced, resulting in a luminescent signal that is directly proportional to kinase activity. Inhibition leads to a decrease in signal.[4][7]

• Kinase-Glo®: Measures the amount of remaining ATP. The luminescent signal is inversely proportional to kinase activity; thus, inhibition results in a higher signal.[4][6]

Why Choose This Method? These assays are homogeneous (no-wash steps), highly sensitive, and amenable to high-throughput screening, making them ideal for determining IC50 values.[5]

Experimental Workflow:

Caption: Workflow for the ADP-Glo™ Kinase Assay.

Detailed Protocol (ADP-Glo™):

• Prepare Reagents:

  • Prepare a reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

  • Prepare a solution of purified recombinant AAK1 enzyme.

  • Prepare a solution of a suitable AAK1 substrate (e.g., a synthetic peptide derived from AP2M1).[8]

  • Prepare an ATP solution at a concentration close to the Km for AAK1.

• Compound Preparation:

  • Perform a serial dilution of SGC-AAK1-1 and the negative control SGC-AAK1-1N in DMSO, followed by dilution in the reaction buffer.

• Kinase Reaction:

  • In a 384-well plate, add the AAK1 enzyme, substrate, and inhibitor solution.

  • Initiate the reaction by adding ATP.

  • Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).

• Detection:

  • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Plot the luminescence signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Mobility Shift Assay (Caliper Assay)

Principle: This assay measures the electrophoretic mobility shift that occurs when a peptide substrate is phosphorylated by a kinase.[9][10] A fluorescently labeled peptide substrate and its phosphorylated product are separated in a microfluidic chip, and the ratio of product to substrate is quantified.[11][12]

Why Choose This Method? This method provides a direct measure of substrate phosphorylation and is less prone to interference from compounds that affect ATP or luciferase.[9] It is a robust method for confirming hits from other screening platforms.

Experimental Workflow:

Caption: Workflow for the Caliper Mobility Shift Assay.

Detailed Protocol:

• Prepare Reagents:

  • Prepare a reaction buffer (e.g., 25 mM HEPES, pH 7.5, 0.01% Brij-35, 10 mM MgCl2).[10]

  • Prepare a solution of purified recombinant AAK1 enzyme.

  • Prepare a solution of a fluorescently labeled AAK1 peptide substrate.

  • Prepare an ATP solution.

• Compound Preparation:

  • Perform serial dilutions of SGC-AAK1-1 and SGC-AAK1-1N in DMSO and then in the reaction buffer.

• Kinase Reaction:

  • In a 384-well plate, add the inhibitor solution, AAK1 enzyme, and fluorescent peptide substrate.

  • Initiate the reaction by adding ATP.

  • Incubate at 28°C for a specified time.[10]

• Termination and Detection:

  • Stop the reaction by adding a stop buffer containing EDTA.[10]

  • Place the plate in a Caliper LabChip instrument for analysis. The instrument will automatically sample from each well, separate the substrate and product, and quantify the fluorescence of each.

• Data Analysis:

  • Calculate the percent conversion of substrate to product.

  • Plot the percent inhibition against the inhibitor concentration to determine the IC50 value.

Section 3: Cell-Based Assays for Target Engagement and Downstream Effects

Cell-based assays are crucial for confirming that an inhibitor can access its target in a cellular environment and exert a biological effect.

NanoBRET™ Target Engagement Assay

Principle: The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay measures the binding of a compound to a target kinase in living cells.[13] AAK1 is expressed as a fusion protein with NanoLuc® luciferase, and a fluorescent tracer that binds to the AAK1 active site is added. When the tracer is bound, energy is transferred from the luciferase to the tracer, generating a BRET signal. A competing inhibitor like SGC-AAK1-1 will displace the tracer, leading to a decrease in the BRET signal.[14][15]

Why Choose This Method? This assay provides a direct measure of target engagement in live cells, allowing for the determination of intracellular potency (IC50).[14] It is a powerful tool for correlating biochemical potency with cellular activity.

Experimental Workflow:

Caption: Workflow for the NanoBRET™ Target Engagement Assay.

Detailed Protocol:

• Cell Culture and Transfection:

  • Culture HEK293 cells and transfect them with a vector encoding a NanoLuc®-AAK1 fusion protein.[14][16]

• Assay Setup:

  • Seed the transfected cells into a 384-well plate.[16]

  • Pre-treat the cells with the NanoBRET™ tracer.[16]

• Inhibitor Treatment:

  • Add serial dilutions of SGC-AAK1-1 or SGC-AAK1-1N to the wells.

  • Incubate for a specified time (e.g., 1 hour) to allow for compound entry and binding.[16]

• Detection:

  • Add the NanoBRET™ Nano-Glo® substrate.

  • Measure the BRET signal using a plate reader capable of detecting both donor and acceptor emission wavelengths.

• Data Analysis:

  • Calculate the NanoBRET™ ratio.

  • Plot the ratio against the inhibitor concentration to determine the intracellular IC50 value.

Western Blot Analysis of AP2M1 Phosphorylation

Principle: AAK1 phosphorylates the μ2 subunit of the AP-2 complex (AP2M1) at Threonine 156.[3][17] The inhibitory activity of SGC-AAK1-1 in cells can be assessed by measuring the reduction in phosphorylated AP2M1 (pAP2M1) levels via Western blotting.

Why Choose This Method? This assay provides a direct readout of the functional consequence of AAK1 inhibition on a known downstream substrate, confirming the inhibitor's mechanism of action in a cellular context.[17]

Detailed Protocol:

• Cell Treatment:

  • Culture a suitable cell line (e.g., HT1080 or HEK293T) and treat with various concentrations of SGC-AAK1-1 and SGC-AAK1-1N for a specified time (e.g., 2 hours).[3][17]

• Cell Lysis and Protein Quantification:

  • Lyse the cells and determine the protein concentration of the lysates.

• Western Blotting:

  • Separate the protein lysates by SDS-PAGE and transfer to a membrane.

  • Probe the membrane with primary antibodies against pAP2M1 (Thr156) and total AAK1 or a loading control (e.g., β-actin).

  • Incubate with the appropriate secondary antibodies and detect the signal using a chemiluminescence imager.

• Data Analysis:

  • Quantify the band intensities for pAP2M1 and normalize to the loading control.

  • Plot the normalized pAP2M1 levels against the inhibitor concentration to observe the dose-dependent decrease in phosphorylation.

Section 4: Comparison with Alternative AAK1 Inhibitors

To provide a comprehensive evaluation, it is beneficial to compare the activity of SGC-AAK1-1 with other known AAK1 inhibitors. This comparison should include both biochemical and cellular potency, as well as selectivity.

Inhibitor	AAK1 IC50 (Biochemical)	AAK1 IC50 (Cellular - NanoBRET)	Key Off-Targets	Reference
SGC-AAK1-1	270 nM	230 nM	BMP2K, RIOK1, RIOK3, PIP5K1C	[1][3]
BMS-986176 (LX-9211)	2 nM	Not widely reported	Highly selective	[18]
LP-935509	3.3 nM	Not widely reported	BIKE (14 nM), GAK (320 nM)	[18]
BMT-090605	0.6 nM	Not widely reported	BIKE (45 nM), GAK (60 nM)	[18]
Sunitinib	Potent	Not widely reported	Pan-kinase inhibitor	[19]

Note: IC50 values can vary depending on the assay conditions. It is recommended to test all compounds under the same experimental conditions for a direct comparison.

Section 5: Biophysical Methods for Binding Affinity

For a more in-depth understanding of the inhibitor-kinase interaction, biophysical methods can be employed to determine binding affinity (Kd) and kinetics.

• Surface Plasmon Resonance (SPR): Provides real-time, label-free analysis of binding kinetics (association and dissociation rates).[20][21]

• Isothermal Titration Calorimetry (ITC): Measures the heat change upon binding to determine the binding affinity, stoichiometry, and thermodynamic parameters.[20]

• Microscale Thermophoresis (MST): Measures the movement of molecules in a temperature gradient to quantify binding affinity.[22]

While these techniques require specialized instrumentation and expertise, they provide invaluable data for lead optimization and understanding the mechanism of action.

Conclusion

The independent verification of SGC-AAK1-1's inhibitory activity is a multi-step process that requires a combination of biochemical, cellular, and selectivity profiling assays. By following the detailed protocols and understanding the rationale behind each experimental choice outlined in this guide, researchers can generate robust and reliable data. This rigorous approach will not only validate the utility of SGC-AAK1-1 as a chemical probe in your specific research but also contribute to the overall reproducibility and integrity of scientific findings in the field of kinase research.

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• PubChem. Mobility-Shift kinase assay: Compounds of the examples provided herein were assessed for their ability to inhibit Syk kinase by utilizing Caliper Life Sciences' proprietary LabChip technology. [Link]

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• ACS Publications. Inhibitors of Adaptor-Associated Kinase 1 (AAK1) May Treat Neuropathic Pain, Schizophrenia, Parkinson's Disease, and Other Disorders. [Link]

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A Researcher's Guide: Evaluating SGC-AAK1-1 Versus Genetic Approaches for AAK1 Target Validation

A deep dive into the practical advantages and experimental considerations of chemical probes and genetic perturbation for the study of Adaptor-Associated Kinase 1.

Introduction: AAK1, a Kinase of Growing Therapeutic Interest

Adaptor-Associated Kinase 1 (AAK1) is a serine/threonine kinase that has emerged as a compelling therapeutic target for a range of human diseases. Primarily known for its role in clathrin-mediated endocytosis, AAK1 is involved in the intricate processes of vesicle coating and receptor internalization.[1] Its influence extends to critical signaling pathways, including Wnt and Notch, further highlighting its importance in cellular function.[1][2] Preclinical and clinical studies have implicated AAK1 in neuropathic pain, neurodegenerative diseases, and viral infections, making it a focal point for drug discovery efforts.[3][4][5]

Validating the therapeutic potential of AAK1 requires robust methods to modulate its activity and observe the downstream consequences. Researchers primarily have two powerful, yet distinct, toolsets at their disposal: small molecule chemical probes and genetic perturbation techniques. This guide provides a comprehensive comparison of a widely used chemical probe, SGC-AAK1-1, and genetic approaches such as RNA interference (RNAi) and CRISPR-Cas9 for the study of AAK1.

The Chemical Probe Approach: SGC-AAK1-1

SGC-AAK1-1 is a potent, cell-permeable chemical probe developed by the Structural Genomics Consortium (SGC). It acts as an ATP-competitive inhibitor of AAK1.[6] A critical characteristic of SGC-AAK1-1 is its dual activity against both AAK1 and the closely related kinase BMP2K (Bone Morphogenetic Protein 2-Inducible Kinase).[2][6]

Mechanism of Action of SGC-AAK1-1

SGC-AAK1-1 binds to the ATP-binding pocket of AAK1 and BMP2K, preventing the transfer of a phosphate group to their substrates. A key substrate of AAK1 is the μ2 subunit of the adaptor protein 2 (AP2) complex (AP2M1).[7] Phosphorylation of AP2M1 at threonine 156 is a critical step in clathrin-mediated endocytosis.[6] Therefore, inhibition of AAK1 by SGC-AAK1-1 leads to a reduction in phosphorylated AP2M1 (pAP2M1), which can be used as a reliable biomarker of target engagement in cellular assays.[6][8]

Figure 1: SGC-AAK1-1 Mechanism of Action. SGC-AAK1-1 inhibits AAK1, preventing the phosphorylation of AP2M1 and subsequently inhibiting clathrin-mediated endocytosis of receptors like LRP6, which in turn modulates Wnt signaling.

Genetic Approaches for AAK1 Perturbation

Genetic techniques offer a direct way to manipulate the expression of AAK1 at the gene or transcript level. The two most common methods are:

• RNA interference (RNAi): This approach utilizes small interfering RNAs (siRNAs) or short hairpin RNAs (shRNAs) to induce the degradation of AAK1 mRNA, leading to a transient "knockdown" of AAK1 protein levels.[9]

• CRISPR-Cas9: This powerful gene-editing tool can be used to introduce mutations in the AAK1 gene, leading to a permanent "knockout" of the gene and complete loss of AAK1 protein expression.[10]

Figure 2: Genetic Perturbation of AAK1. siRNA leads to the degradation of AAK1 mRNA, resulting in a transient protein knockdown. CRISPR/Cas9 introduces permanent mutations in the AAK1 gene, leading to a complete protein knockout.

Head-to-Head Comparison: SGC-AAK1-1 vs. Genetic Approaches

Feature	SGC-AAK1-1 (Chemical Probe)	Genetic Approaches (siRNA/CRISPR)
Mechanism	Reversible, ATP-competitive inhibition of kinase activity	mRNA degradation (siRNA) or permanent gene disruption (CRISPR)
Speed of Action	Rapid (minutes to hours)	Slower (24-72 hours for knockdown/knockout)
Reversibility	Reversible upon washout	Irreversible (CRISPR) or transient (siRNA)
Dosage Control	Precise concentration-dependent inhibition	Less precise control over the level of knockdown
On-Target Potency	AAK1 Ki = 9.1 nM; Cellular IC50 = 230 nM (NanoBRET)[2][8]	Highly variable depending on siRNA/gRNA sequence and delivery efficiency
Off-Target Effects	Known off-targets (BMP2K, RIOK1, RIOK3, PIP5K1C).[2] Potential for broader, unknown off-targets.	Sequence-dependent off-target mRNA degradation (siRNA) or genomic cleavage (CRISPR).[11][12]
Ease of Use	Simple addition to cell culture media	Requires transfection or transduction, optimization of delivery
Scaffolding vs. Catalytic Function	Inhibits catalytic activity, leaving the protein scaffold intact	Removes the entire protein, affecting both catalytic and scaffolding functions
Validation	Requires a well-characterized negative control (SGC-AAK1-1N)[2]	Requires multiple distinct siRNA/gRNA sequences and rescue experiments for validation

Specificity: A Double-Edged Sword

A significant advantage of genetic approaches is their theoretical specificity for the target gene. However, the reality is more complex. siRNAs are notorious for off-target effects, where they can downregulate unintended transcripts that share partial sequence homology, particularly in the "seed" region.[5][11] CRISPR-Cas9 can also cleave unintended genomic sites with similar sequences to the target.[13][14]

SGC-AAK1-1, on the other hand, has been profiled against a large panel of kinases, revealing a relatively clean selectivity profile.[2] However, its potent inhibition of BMP2K is a critical consideration.[2] BMP2K is also a member of the Numb-associated kinase (NAK) family and is involved in processes such as osteoblast differentiation and endocytosis.[15][16] Therefore, any phenotype observed with SGC-AAK1-1 could potentially be due to the inhibition of BMP2K or the combined inhibition of both AAK1 and BMP2K. This necessitates careful experimental design, including the use of genetic approaches to dissect the specific contributions of each kinase.

Temporal Control and Reversibility

Chemical probes like SGC-AAK1-1 offer superior temporal control. The inhibitory effect is rapid upon addition and can be reversed by washing out the compound. This allows for the study of the acute effects of AAK1 inhibition and the examination of recovery kinetics. In contrast, genetic approaches have a much slower onset of action, as they rely on the turnover of existing mRNA and protein. CRISPR-mediated knockout is permanent, precluding studies on the reversal of the phenotype.

Experimental Workflows

Validating On-Target Engagement of SGC-AAK1-1

1. NanoBRET™ Target Engagement Assay

This live-cell assay directly measures the binding of SGC-AAK1-1 to AAK1.

Figure 3: NanoBRET™ Assay Workflow. This workflow allows for the quantitative measurement of SGC-AAK1-1 binding to AAK1 in live cells.

Protocol: NanoBRET™ Target Engagement Assay [3][17]

• Cell Preparation: Transfect HEK293 cells with a plasmid encoding a NanoLuc®-AAK1 fusion protein.

• Seeding: After 24 hours, seed the transfected cells into a 96-well plate.

• Compound and Tracer Addition: Prepare serial dilutions of SGC-AAK1-1. Add the compound dilutions and a specific NanoBRET™ tracer to the cells.

• Equilibration: Incubate the plate for 2 hours at 37°C.

• Signal Detection: Add the NanoBRET™ substrate and measure the bioluminescence resonance energy transfer (BRET) signal using a luminometer equipped with appropriate filters.

• Data Analysis: The BRET signal will decrease as SGC-AAK1-1 displaces the tracer. Plot the BRET ratio against the compound concentration to determine the IC50 value.

2. Western Blot for Phosphorylated AP2M1 (pAP2M1)

This assay provides a functional readout of AAK1 inhibition.[6][8]

Protocol: Western Blot for pAP2M1 [1][18][19]

• Cell Treatment: Treat your cells of interest (e.g., HT1080) with varying concentrations of SGC-AAK1-1 for a specified time (e.g., 2 hours).

• Lysis: Lyse the cells in a buffer containing phosphatase and protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against pAP2M1 (Thr156) and total AP2M1.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the pAP2M1 signal to the total AP2M1 signal.

Validating Genetic Perturbation of AAK1

1. AAK1 Knockdown using siRNA

Protocol: siRNA-mediated Knockdown of AAK1 [20][21]

• siRNA Design and Synthesis: Obtain at least two independent, validated siRNAs targeting different regions of the AAK1 mRNA, along with a non-targeting control siRNA.

• Transfection: Transfect the cells with the siRNAs using a suitable lipid-based transfection reagent.

• Incubation: Incubate the cells for 48-72 hours to allow for mRNA and protein knockdown.

• Validation of Knockdown:

  • qPCR: Extract RNA and perform quantitative real-time PCR (qPCR) to measure the reduction in AAK1 mRNA levels.

  • Western Blot: Prepare cell lysates and perform a Western blot to confirm the reduction in AAK1 protein levels.

• Phenotypic Analysis: Perform downstream functional assays to assess the consequences of AAK1 knockdown.

2. AAK1 Knockout using CRISPR-Cas9

Protocol: CRISPR-mediated Knockout of AAK1

• gRNA Design: Design and validate at least two guide RNAs (gRNAs) targeting an early exon of the AAK1 gene.

• Vector Construction: Clone the gRNA sequences into a Cas9 expression vector.

• Transfection: Transfect the cells with the Cas9/gRNA plasmid.

• Clonal Selection: Isolate single cells and expand them into clonal populations.

• Validation of Knockout:

  • Genomic DNA Sequencing: Extract genomic DNA from the clones and sequence the targeted region to confirm the presence of indel mutations.

  • Western Blot: Perform a Western blot to confirm the complete absence of AAK1 protein.

• Phenotypic Analysis: Characterize the phenotype of the AAK1 knockout clones.

Interpreting the Data: Causality and Confounding Factors

The choice between SGC-AAK1-1 and genetic approaches depends on the specific research question.

• For initial target validation and exploring the acute effects of kinase inhibition, SGC-AAK1-1 is an excellent tool. Its rapid and reversible action allows for precise temporal control. However, the dual inhibition of BMP2K must be considered. A key experiment is to determine if the phenotype of interest is also observed with AAK1 knockdown or knockout.

• To definitively link a phenotype to the loss of AAK1, genetic approaches are indispensable. CRISPR-mediated knockout provides the most definitive evidence. However, it is important to rule out off-target effects by using multiple gRNAs and performing rescue experiments (re-expressing AAK1 in the knockout cells).

• To distinguish between the catalytic and scaffolding functions of AAK1, a combination of both approaches is powerful. If a phenotype is observed with SGC-AAK1-1 but not with an AAK1 knockout, it may suggest that the catalytic activity is crucial, while the protein scaffold plays a different role.

Conclusion: A Synergistic Approach to AAK1 Research

Both SGC-AAK1-1 and genetic approaches are valuable tools for dissecting the function of AAK1. They are not mutually exclusive but rather complementary, each with its own set of advantages and limitations. A robust target validation strategy should ideally employ both chemical and genetic tools to build a compelling and multifaceted body of evidence. By understanding the nuances of each approach and designing well-controlled experiments, researchers can confidently elucidate the role of AAK1 in health and disease, paving the way for the development of novel therapeutics.

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• Agajanian, M. J., Walker, M. P., Jasuja, R., Kotti, S., Wang, T., Major, M. B., & Force, T. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports, 26(1), 79-93.e8.

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• Agajanian, M. J., Walker, M. P., Jasuja, R., Kotti, S., Wang, T., Major, M. B., & Force, T. (2018). AAK1 inhibits WNT signaling by promoting clathrin-mediated endocytosis of LRP6. bioRxiv, 257769.

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• Expression profiling reveals off-target gene regulation by RNAi. (2003).

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• Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents. (n.d.). Taylor & Francis. Retrieved January 20, 2026, from [Link]

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• Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to Treat Neuropathic Pain. (2016). The Journal of Pharmacology and Experimental Therapeutics, 358(3), 371–386.

• SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC - NIH. (n.d.). Retrieved January 20, 2026, from [Link]

• Quantitative characterization of on-target and off-target... - Bioskryb Genomics. (n.d.). Retrieved January 20, 2026, from [Link]

• AAK1 Identified as an Inhibitor of Neuregulin-1/ErbB4-Dependent Neurotrophic Factor Signaling Using Integrative Chemical Genomics and Proteomics - PMC - PubMed Central. (n.d.). Retrieved January 20, 2026, from [Link]

• siRNA off-target effects in genome-wide screens identify signaling pathway members - NIH. (n.d.). Retrieved January 20, 2026, from [Link]

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• AAK1 - AP2-associated protein kinase 1 - Homo sapiens (Human) | UniProtKB | UniProt. (n.d.). Retrieved January 20, 2026, from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of SGC-AAK1-1: Ensuring Laboratory Safety and Regulatory Compliance

As a Senior Application Scientist, it is paramount to extend our commitment to scientific integrity beyond the application of our products to their entire lifecycle, including their safe and compliant disposal. This guide provides a detailed, step-by-step framework for the proper disposal of the kinase inhibitor SGC-AAK1-1, ensuring the safety of laboratory personnel and adherence to environmental regulations. This document is designed for researchers, scientists, and drug development professionals who handle this and similar chemical compounds.

The core principle of chemical waste management is to treat all novel or uncharacterized compounds as hazardous unless confirmed otherwise by a certified safety professional.[1] Given the biological activity of kinase inhibitors and their potential for unforeseen toxicological effects, a cautious and systematic approach to disposal is not just a best practice but a professional responsibility.[2][3]

Part 1: Hazard Characterization and Risk Assessment of SGC-AAK1-1

Before any disposal protocol can be established, a thorough understanding of the compound's properties and the associated regulatory landscape is essential.

1.1. Physicochemical Properties of SGC-AAK1-1

A review of available supplier data provides the following key characteristics for SGC-AAK1-1:

Property	Value	Source
CAS Number	2247894-32-0	[4]
Molecular Formula	C₂₁H₂₅N₅O₃S	[4]
Molecular Weight	427.52 g/mol	[4]
Physical Form	White to beige powder
Solubility	Soluble in DMSO (e.g., 2 mg/mL or 100 mM)	[4][5]
Storage Temperature	-20°C or 2-8°C	[4][5]

1.2. Regulatory Framework: The Resource Conservation and Recovery Act (RCRA)

In the United States, the Environmental Protection Agency (EPA) governs the management of hazardous waste under the Resource Conservation and Recovery Act (RCRA).[6][7] Laboratories that generate chemical waste are considered "waste generators" and must comply with these federal regulations, as well as any state-specific rules.[6]

A chemical waste is deemed hazardous if it is specifically "listed" by the EPA or if it exhibits one or more of the following characteristics:

• Ignitability: Flash point < 140°F, oxidizers, or ignitable compressed gases.[8]

• Corrosivity: Aqueous solutions with pH ≤ 2 or ≥ 12.5.[8]

• Reactivity: Unstable materials, react violently with water, or generate toxic gases.[8]

• Toxicity: Harmful when ingested or absorbed.[8]

Part 2: Step-by-Step Disposal Procedures for SGC-AAK1-1

The following procedures provide a clear workflow for the safe segregation, containment, and disposal of SGC-AAK1-1 waste streams.

2.1. Waste Stream Identification and Segregation

Proper disposal begins at the point of generation. It is crucial to segregate SGC-AAK1-1 waste into distinct, compatible categories to prevent dangerous chemical reactions.[7]

• Solid Waste: Includes expired or unused SGC-AAK1-1 powder, as well as grossly contaminated personal protective equipment (PPE) such as gloves, weigh boats, and wipes.

• Non-Halogenated Solvent Waste: This stream is for solutions of SGC-AAK1-1 dissolved in solvents like Dimethyl Sulfoxide (DMSO).

• Aqueous Waste: Any aqueous solutions containing SGC-AAK1-1. Note that due to its limited water solubility, this is a less common waste stream but must be handled correctly if generated.

• Sharps Waste: Needles, syringes, or razor blades contaminated with SGC-AAK1-1.

Crucial Note: Never mix incompatible waste streams. For instance, do not combine acidic solutions with other chemical wastes.[7]

2.2. Workflow for SGC-AAK1-1 Waste Management

The following diagram illustrates the decision-making and handling process for SGC-AAK1-1 waste.

Caption: Workflow for SGC-AAK1-1 Waste Disposal.

2.3. Containment and Labeling Protocol

Proper containment and labeling are mandated by the EPA and are critical for preventing accidental exposure and ensuring proper handling by waste management personnel.[6]

Step 1: Select the Correct Container

• Use containers made of a material compatible with the waste. High-density polyethylene (HDPE) is a suitable choice for most chemical waste, including solids and DMSO solutions.[8][11]

• Ensure the container has a secure, screw-top cap to prevent leaks or spills.[11]

• Containers must be in good condition, with no cracks or signs of deterioration.[11]

• Never use food-grade containers (e.g., mayonnaise jars) for hazardous waste storage.[11]

Step 2: Fill the Container Safely

• Add waste to the container in a designated area, preferably within a chemical fume hood.

• Do not fill containers beyond 90% capacity to allow for expansion and prevent spills during transport.[7]

• Keep the container closed at all times except when adding waste.[8][11]

Step 3: Label the Container Correctly

• Every waste container must be clearly labeled with the words "Hazardous Waste." [6]

• The label must also include:

  • The full chemical name(s) of the contents (e.g., "SGC-AAK1-1 in DMSO").

  • A clear indication of the hazards (e.g., using pictograms, NFPA diamond, or HMIS labels).[6]

  • The date when waste was first added to the container.

2.4. Storage in a Satellite Accumulation Area (SAA)

Laboratories must designate a specific location for storing hazardous waste, known as a Satellite Accumulation Area (SAA).[6][11]

• The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[7][8]

• A maximum of 55 gallons of hazardous waste may be stored in an SAA.[6][8]

• Store incompatible waste streams separately within the SAA, using secondary containment (e.g., spill trays) to prevent mixing in case of a leak.[7]

• The SAA should be clearly marked with signage.[7]

2.5. Final Disposal and Waste Pickup

Hazardous waste cannot be disposed of in the regular trash or poured down the drain.[1][8]

• Once a waste container is full (or has been in the SAA for up to one year), it must be removed for final disposal.[11]

• Contact your institution's Environmental Health & Safety (EH&S) department to schedule a waste pickup.[8]

• EH&S will arrange for a licensed hazardous waste transporter to collect the materials for disposal at a permitted off-site facility.[6]

Part 3: Emergency Procedures and Decontamination

3.1. Spill Management

In the event of a spill of SGC-AAK1-1 powder or solution:

• Alert personnel in the immediate area.

• If the spill is large or involves highly volatile solvents, evacuate the area and contact EH&S.

• For small, manageable spills, use a chemical spill kit containing appropriate absorbent materials.

• Wear appropriate PPE, including a lab coat, safety goggles, and double nitrile gloves.

• Collect all contaminated absorbent materials and debris and place them in a sealed container labeled as "Hazardous Waste."

• Dispose of the spill cleanup materials as solid SGC-AAK1-1 waste.

3.2. Empty Container Disposal

A container that has held SGC-AAK1-1 can be disposed of as regular trash only after it has been emptied of all contents, leaving as little residue as possible.[1] The labels must be defaced or removed, and the cap should be taken off before placing it in the trash.[1] For containers that held "acute" hazardous waste (P-listed), triple-rinsing is required, and the rinseate must be collected as hazardous waste.[1] While SGC-AAK1-1 is not currently P-listed, this is a best practice for potent bioactive compounds.

By adhering to these procedures, you contribute to a culture of safety, protect the environment, and ensure that your laboratory's operations remain fully compliant with all applicable regulations.

References

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• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS. Available at: [Link]

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• Safe Handling of Oral Antineoplastic Medications: Focus on Targeted Therapeutics in the Home Setting. CDC Stacks. Available at: [Link]

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• SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. PMC - NIH. Available at: [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling SGC-AAK1-1

Introduction: Beyond the Datasheet

SGC-AAK1-1 is a potent, selective, and cell-permeable small molecule inhibitor of Adaptor Associated Kinase 1 (AAK1) and BMP-2-inducible protein kinase (BMP2K).[1][2] As a valuable chemical probe in Wnt signaling and other cellular pathways, its use is becoming increasingly common in research and drug discovery. However, the very potency that makes SGC-AAK1-1 an effective research tool necessitates a rigorous and proactive approach to safety.

The safety information provided by suppliers is often minimal, typically classifying the compound as a combustible solid with a high water hazard rating.[3][4] This guide moves beyond these basic classifications to provide a comprehensive operational plan for the safe handling of SGC-AAK1-1. As Senior Application Scientists, our commitment is not only to the efficacy of your research but to the safety and well-being of the researchers conducting it. This document provides the procedural, step-by-step guidance required to establish a self-validating system of safety, ensuring that every interaction with this potent compound is controlled and contained.

Foundational Safety: The Hierarchy of Controls

Before specifying Personal Protective Equipment (PPE), we must ground our safety plan in the established Hierarchy of Controls, a framework mandated by the Occupational Safety and Health Administration (OSHA).[5][6] PPE is the final and critical barrier between a researcher and a hazard, but it should never be the only one.

• Elimination/Substitution: Not applicable, as SGC-AAK1-1 is the compound of interest.

• Engineering Controls: These are physical changes to the workspace that isolate the hazard. For SGC-AAK1-1, this is the most critical layer of protection.

• Administrative Controls: These are the policies and procedures that dictate safe work practices.

• Personal Protective Equipment (PPE): The equipment worn to minimize exposure.

This guide will focus on the seamless integration of Engineering Controls, Administrative Controls, and a robust PPE protocol.

Hazard Analysis and Engineering Controls

The primary, immediate hazard when handling SGC-AAK1-1 in its solid, powdered form is inadvertent inhalation or dermal exposure. As a potent bioactive molecule, any unintended exposure carries the risk of unknown pharmacological effects.[7]

Table 1: SGC-AAK1-1 Hazard Profile & Required Engineering Controls

Property	Value	Implication & Required Engineering Control
Physical Form	White to beige powder[4]	High risk of aerosolization. Mandatory Control: All handling of solid SGC-AAK1-1 (weighing, aliquoting, preparing stock solutions) must be performed inside a certified chemical fume hood, a ventilated balance enclosure, or a glove box.[8]
Solubility	DMSO (2 mg/mL)[4]	The use of a volatile organic solvent necessitates excellent ventilation. Mandatory Control: Preparation of stock solutions and subsequent dilutions must be performed in a chemical fume hood to prevent inhalation of solvent vapors.
Potency (IC₅₀)	270 nM (for AAK1)[2]	The high potency means that even minuscule amounts of the compound can have a biological effect. Mandatory Control: Work in a designated area within the lab to contain the compound and prevent cross-contamination. Ensure the fume hood has a sufficient face velocity.
Toxicity Data	Not fully characterized publicly	Assume the compound is hazardous. The absence of data is not the absence of risk. Mandatory Control: Employ all engineering controls to minimize any potential for exposure.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is not static; it must be adapted to the specific task and the associated risk of exposure. The following table outlines the minimum required PPE for common laboratory tasks involving SGC-AAK1-1.

Table 2: Task-Specific PPE Selection Matrix for SGC-AAK1-1

Task	Minimum PPE Requirement	Causality and Field-Proven Insights
Weighing Solid Compound	Double Nitrile Gloves, Disposable Gown (over lab coat), ANSI Z87.1 Safety Goggles, NIOSH-Approved Respirator (N95 minimum)	The highest risk of exposure is from inhaling aerosolized powder. A respirator is non-negotiable.[9][10] Double-gloving allows for the immediate removal of a contaminated outer glove without exposing the skin. A disposable gown prevents contamination of personal lab coats.
Preparing Stock Solutions (in Fume Hood)	Double Nitrile Gloves, Lab Coat, ANSI Z87.1 Safety Goggles	The solid is now contained in a solvent, reducing the inhalation risk. The primary risk is a splash.[11] Safety goggles provide superior protection from splashes compared to safety glasses.
Cell Culture Treatment (Dilute Solutions)	Nitrile Gloves, Lab Coat, ANSI Z87.1 Safety Glasses with Side Shields	The concentration is low, reducing the hazard level. Standard laboratory PPE is sufficient, but vigilance is still required.[12]
Handling Waste & Decontamination	Double Nitrile Gloves, Lab Coat, ANSI Z87.1 Safety Goggles	Handling contaminated materials (tips, tubes, etc.) and cleaning solutions presents a splash and contact hazard. Goggles are required to protect against splashes during decontamination.

Experimental Protocols: Ensuring Self-Validating Systems

Protocol 1: Step-by-Step PPE Donning and Doffing

The sequence of donning and doffing PPE is critical to prevent cross-contamination.

Donning (Putting On) Sequence:

• Gown/Lab Coat: Don the appropriate body protection.

• Respirator: If required, perform a seal check.

• Goggles/Face Shield: Ensure a secure and comfortable fit.

• Gloves: Don the inner pair of gloves. Pull the cuff of the inner glove over the cuff of the gown sleeve. Don the outer pair of gloves over the inner pair.

Doffing (Taking Off) Sequence:

• Outer Gloves: Remove the outer, most contaminated gloves. Dispose of them immediately in the designated hazardous waste container.

• Gown: Remove the gown by rolling it outwards, ensuring the contaminated surface is contained within the roll. Dispose of it.

• Goggles/Face Shield: Remove from the back of the head.

• Respirator: Remove from the back of the head.

• Inner Gloves: Remove the final pair of gloves.

• Wash Hands: Immediately and thoroughly wash your hands with soap and water.

Protocol 2: Weighing Solid SGC-AAK1-1

This protocol must be performed entirely within a chemical fume hood or other ventilated enclosure.

• Preparation: Don all PPE as specified for "Weighing Solid Compound" in Table 2. Designate a specific area within the fume hood for this task. Place a plastic-backed absorbent liner on the work surface.

• Tare: Place a clean weigh boat on the analytical balance and tare it.

• Aliquot: Using a dedicated spatula, carefully transfer a small amount of SGC-AAK1-1 powder from the stock vial to the weigh boat. Avoid any sudden movements that could aerosolize the powder.

• Close: Immediately and securely close the main stock vial.

• Record: Once the desired weight is achieved, record the mass.

• Clean-up: Carefully clean the spatula with a solvent-moistened wipe (e.g., 70% ethanol), disposing of the wipe into the hazardous waste container. Dispose of the weigh boat in the same container.

• Doff: Doff PPE as described in Protocol 1.

Emergency & Disposal Plans

Emergency Procedures

• Skin Exposure: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for 15 minutes. Seek medical attention.

• Eye Exposure: Immediately flush eyes with the nearest eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. Seek medical attention.

• Spill: For a small spill of powder within a fume hood, gently cover it with an absorbent pad. Wet the pad with a suitable solvent (like water or ethanol) to prevent aerosolization. Carefully wipe up the material, placing all contaminated materials into a sealed hazardous waste bag. Decontaminate the area with a suitable cleaning agent.

Operational Disposal Plan

All materials that have come into contact with SGC-AAK1-1 are considered hazardous chemical waste and must be disposed of following institutional guidelines and regulations such as the Resource Conservation and Recovery Act (RCRA).[13][14]

• Segregation: Maintain separate, clearly labeled waste containers for:

  • Solid Waste: Contaminated gloves, gowns, weigh boats, pipette tips, tubes.

  • Liquid Waste: Unused or spent solutions containing SGC-AAK1-1.

• Containers: Use containers that are chemically compatible, leak-proof, and have secure lids.[15] Never fill liquid waste containers more than 80% full.

• Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical name of all contents, including solvents.[15]

• Disposal: Do not dispose of any SGC-AAK1-1 waste down the drain or in the regular trash.[15] Arrange for pickup by your institution's Environmental Health and Safety (EHS) department.

Visualization: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with SGC-AAK1-1.

Caption: PPE selection flowchart for SGC-AAK1-1 handling.

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